Technical Documentation Center

3-Amino-1H-quinazoline-2,4-dione Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Amino-1H-quinazoline-2,4-dione
  • CAS: 30386-01-7

Core Science & Biosynthesis

Foundational

Technical Guide: 3-Amino-1H-quinazoline-2,4-dione (CAS 30386-01-7)

[1] Content Type: Technical Monograph & Experimental Guide Subject: 3-Amino-1H-quinazoline-2,4-dione (3-Amino-2,4-dioxo-1,2,3,4-tetrahydroquinazoline) Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Re...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Content Type: Technical Monograph & Experimental Guide Subject: 3-Amino-1H-quinazoline-2,4-dione (3-Amino-2,4-dioxo-1,2,3,4-tetrahydroquinazoline) Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1]

Executive Summary

3-Amino-1H-quinazoline-2,4-dione (CAS 30386-01-7) is a versatile heterocyclic building block belonging to the "privileged" quinazoline scaffold family.[1] Characterized by a bicyclic structure containing a benzene ring fused to a pyrimidine-2,4-dione ring with an N-amino substitution at position 3, it serves as a critical intermediate in the synthesis of bioactive molecules.[1] Its structural rigidity and capacity for hydrogen bonding make it an ideal template for developing inhibitors of kinases (e.g., VEGFR-2, c-Met), bacterial DNA gyrase, and various CNS targets.

This guide provides a comprehensive technical analysis of the compound, detailing validated synthesis protocols, reactivity profiles for derivatization, and its application in modern drug discovery.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9][10][11]

The physicochemical properties of 3-Amino-1H-quinazoline-2,4-dione dictate its handling and utility in synthesis. It is generally a stable, high-melting solid that requires polar aprotic solvents for optimal reactivity.[1]

Table 1: Physicochemical Specifications
PropertySpecification
CAS Number 30386-01-7
IUPAC Name 3-Amino-1H-quinazoline-2,4-dione
Synonyms 3-Amino-2,4(1H,3H)-quinazolinedione; 3-Amino-2,4-dihydroxyquinazoline
Molecular Formula C₈H₇N₃O₂
Molecular Weight 177.16 g/mol
Appearance White to off-white crystalline solid
Melting Point >250 °C (Decomposes)
Solubility Soluble in DMSO, DMF, hot Ethanol; Insoluble in Water, Hexane
pKa (Calculated) ~10.5 (Amide NH), ~2-3 (N-Amino conjugate acid)
H-Bond Donors/Acceptors 2 Donors / 3 Acceptors

Synthesis Strategy

The most robust and atom-economical route to 3-Amino-1H-quinazoline-2,4-dione involves the ring-opening and subsequent recyclization of isatoic anhydride with hydrazine hydrate .[1] This method avoids the use of high-pressure ammonia or toxic phosgene equivalents often required for other quinazoline syntheses.[1]

Mechanistic Insight[11][16]
  • Nucleophilic Attack: The hydrazine molecule acts as a nucleophile, attacking the carbonyl carbon at position 4 of the isatoic anhydride.[1]

  • Ring Opening: The anhydride ring opens, releasing carbon dioxide (decarboxylation) and forming the intermediate 2-aminobenzohydrazide.[1]

  • Cyclization: In the presence of excess hydrazine or under thermal conditions, the intermediate undergoes intramolecular condensation to close the pyrimidine ring, yielding the N3-amino quinazolinedione.[1]

Visualization: Synthesis Pathway[1][8]

SynthesisPathway Isatoic Isatoic Anhydride (Starting Material) Intermediate 2-Aminobenzohydrazide (Transient Intermediate) Isatoic->Intermediate Nucleophilic Attack (-CO2) Hydrazine Hydrazine Hydrate (Reagent) Hydrazine->Intermediate Product 3-Amino-1H-quinazoline-2,4-dione (Target) Intermediate->Product Cyclization (Reflux) CO2 CO2 (Byproduct) Intermediate->CO2

Figure 1: Synthetic pathway converting Isatoic Anhydride to 3-Amino-1H-quinazoline-2,4-dione via hydrazinolysis.[1][2][3]

Experimental Protocols

Protocol A: Synthesis from Isatoic Anhydride

Objective: Preparation of 10g of 3-Amino-1H-quinazoline-2,4-dione.

Reagents:

  • Isatoic Anhydride (16.3 g, 100 mmol)

  • Hydrazine Hydrate (80% aqueous solution, 7.5 mL, ~120 mmol)

  • Ethanol (Absolute, 150 mL)

  • Dioxane (Optional co-solvent, 50 mL)

Step-by-Step Methodology:

  • Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Connect the top of the condenser to a bubbler to monitor CO₂ evolution.[1]

  • Dissolution: Suspend Isatoic Anhydride (16.3 g) in Ethanol (150 mL). The solid will not fully dissolve initially.[1]

  • Addition: Add Hydrazine Hydrate (7.5 mL) dropwise over 10 minutes at room temperature. Caution: Exothermic reaction with gas evolution.

  • Reflux: Heat the mixture to reflux (approx. 78-80 °C). Maintain reflux for 3–5 hours. The suspension will change appearance as the anhydride is consumed and the product precipitates.[1]

  • Monitoring: Monitor reaction progress via TLC (Mobile phase: 10% Methanol in Dichloromethane). The starting material spot (Isatoic Anhydride) should disappear.[1]

  • Workup: Cool the reaction mixture to room temperature, then chill in an ice bath for 30 minutes to maximize precipitation.

  • Filtration: Filter the white solid under vacuum. Wash the filter cake with cold ethanol (2 x 20 mL) followed by diethyl ether (20 mL) to remove excess hydrazine.

  • Drying: Dry the solid in a vacuum oven at 60 °C for 4 hours.

  • Yield: Expected yield is 85–92% (approx. 15–16 g).[1]

Self-Validation Check:

  • Melting Point: The product should not melt below 250 °C.

  • IR Spectrum: Look for characteristic doublets for primary amine (NH₂) around 3300–3400 cm⁻¹ and strong carbonyl (C=O) bands at 1650–1700 cm⁻¹.[1]

Reactivity & Derivatization[4][8][16]

The N-amino group at position 3 is the primary handle for derivatization.[1] It exhibits nucleophilic character typical of hydrazines but is modulated by the electron-withdrawing dione system.[1]

Key Transformations
  • Schiff Base Formation: Reaction with aldehydes or ketones yields hydrazones.[1] This is the most common modification for generating diverse libraries of bioactive compounds (e.g., antimicrobial agents).[1]

  • Acylation: Reaction with acid chlorides or anhydrides yields amides.[1]

  • Heterocyclization: Reaction with ortho-esters or carbon disulfide can fuse a third ring (e.g., 1,2,4-triazole) onto the quinazoline core, creating tricyclic systems like [1,2,4]triazolo[5,1-b]quinazolin-9(3H)-one.[1]

Visualization: Reactivity Logic[1]

ReactivityMap Core 3-Amino-1H-quinazoline-2,4-dione SchiffBase Schiff Bases (Hydrazones) Core->SchiffBase Condensation (-H2O) Amide N-Acyl Derivatives Core->Amide Acylation (-HCl) Triazole Triazolo-quinazolines (Fused Rings) Core->Triazole Cyclocondensation Aldehyde R-CHO (Aldehydes) Aldehyde->SchiffBase AcidChloride R-COCl (Acid Chlorides) AcidChloride->Amide Orthoester R-C(OEt)3 (Orthoesters) Orthoester->Triazole

Figure 2: Derivatization map showing primary reaction pathways for library generation.

Pharmaceutical Applications

The 3-amino-quinazoline-2,4-dione scaffold is a validated pharmacophore in several therapeutic areas.

Antibacterial Agents (Gyrase Inhibitors)

Derivatives of this compound act as bioisosteres to fluoroquinolones.[1] By modifying the N3-amino group with specific aryl aldehydes, researchers have developed inhibitors of bacterial DNA gyrase and Topoisomerase IV, effective against Gram-positive strains like S. aureus.[1]

Kinase Inhibitors (Oncology)
  • c-Met & VEGFR-2: 3-substituted derivatives have shown dual inhibitory activity against c-Met and VEGFR-2 tyrosine kinases.[1] The dione core mimics the ATP-binding motif, while the N3-substituent extends into the hydrophobic pocket of the enzyme.[1]

  • EGFR: Structural analogs are explored as reversible inhibitors for Epidermal Growth Factor Receptor mutations.[1]

CNS Active Agents

Recent patents suggest utility in inhibiting STEP (Striatal-Enriched protein tyrosine Phosphatase) , a target implicated in cognitive disorders such as Alzheimer's disease and Fragile X syndrome.[1] The scaffold aids in penetrating the blood-brain barrier when appropriately substituted with lipophilic groups.[1]

Safety & Handling

Signal Word: DANGER

Hazard ClassH-CodeStatement
Acute Toxicity (Oral) H302Harmful if swallowed.[1]
Skin Corrosion/Irritation H315Causes skin irritation.[1][4]
Serious Eye Damage H318Causes serious eye damage.[1]
STOT - Single Exposure H335May cause respiratory irritation.[1][4]

Critical Handling Protocols:

  • PPE: Wear nitrile gloves, safety goggles (or face shield), and a lab coat.[1] Use a dust mask or work within a fume hood to avoid inhalation of fine powder.[1]

  • Incompatibility: Avoid contact with strong oxidizing agents.[1]

  • First Aid: In case of eye contact, rinse cautiously with water for several minutes and seek immediate medical attention (due to H318).[1]

References

  • PubChem. (n.d.).[1] 3-Amino-1H-quinazoline-2,4-dione (CID 968929).[1] National Library of Medicine.[1] Retrieved January 28, 2026, from [Link]

  • El-Hiti, G. A., et al. (2015).[1][5] Crystal structure of 3-amino-2-ethylquinazolin-4(3H)-one. Acta Crystallographica Section E. Retrieved January 28, 2026, from [Link]

  • Al-Salahi, R., et al. (2016).[1] Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors. Bioorganic & Medicinal Chemistry Letters. Retrieved January 28, 2026, from [Link]

  • Franco, C. P., et al. (2024).[1][6] Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications. ResearchGate. Retrieved January 28, 2026, from [Link]

Sources

Exploratory

Definitive Guide to 3-Amino-1H-quinazoline-2,4-dione: Synthesis, Properties, and Pharmaceutical Applications

Nomenclature and Structural Analysis The compound 3-Amino-1H-quinazoline-2,4-dione represents a critical scaffold in heterocyclic chemistry, serving as a versatile pharmacophore in the development of antimicrobial, antic...

Author: BenchChem Technical Support Team. Date: February 2026

Nomenclature and Structural Analysis

The compound 3-Amino-1H-quinazoline-2,4-dione represents a critical scaffold in heterocyclic chemistry, serving as a versatile pharmacophore in the development of antimicrobial, anticonvulsant, and anticancer therapeutics.[1] Its unique electronic structure, characterized by a fused benzene-pyrimidine ring system with a vicinal diamine-like motif (embedded within a cyclic urea/imide framework), grants it distinct reactivity profiles.

Identity Standards
ParameterSpecification
IUPAC Name 3-Amino-1H-quinazoline-2,4-dione
Preferred Synonyms 3-Amino-2,4(1H,3H)-quinazolinedione; 3-Amino-2,4-dioxo-1,2,3,4-tetrahydroquinazoline
CAS Registry Number 30386-01-7
Molecular Formula C₈H₇N₃O₂
Molecular Weight 177.16 g/mol
SMILES C1=CC=C2C(=C1)C(=O)N(C(=O)N2)N
Electronic Structure and Tautomerism

The quinazoline-2,4-dione core exhibits lactam-lactim tautomerism. While the 2,4-diketo (lactam) form is thermodynamically favored in the solid state and in polar aprotic solvents (DMSO), the presence of the N3-amino group introduces an alpha-effect, enhancing the nucleophilicity of the terminal nitrogen despite the electron-withdrawing nature of the adjacent carbonyls.

  • N1-Proton: Highly acidic (pKa ≈ 9.5–10.5), susceptible to deprotonation by weak bases (e.g., K₂CO₃).

  • N3-Amino: Weakly basic but highly nucleophilic due to the alpha-effect, serving as the primary site for functionalization (e.g., Schiff base formation).

Synthetic Pathways and Experimental Protocols

The synthesis of 3-amino-1H-quinazoline-2,4-dione requires precise control over cyclization to prevent the formation of the thermodynamically stable, non-aminated quinazolinedione byproduct.

Pathway Logic: The Isatoic Anhydride Route

The most robust industrial and laboratory-scale synthesis utilizes isatoic anhydride as the electrophilic precursor. Direct reaction with hydrazine hydrate opens the oxazine ring to form 2-aminobenzhydrazide, which is subsequently cyclized.

Graphviz Diagram: Synthetic Workflow

Synthesis_Pathway cluster_0 Step 1: Hydrazinolysis cluster_1 Step 2: Carbonyl Insertion IA Isatoic Anhydride (Starting Material) Intermediate 2-Aminobenzhydrazide (Key Intermediate) IA->Intermediate Ring Opening (EtOH, Reflux) Hydrazine Hydrazine Hydrate (Nucleophile) Hydrazine->Intermediate Target 3-Amino-1H-quinazoline-2,4-dione (Target Scaffold) Intermediate->Target Cyclization (THF, Reflux) CDI Carbonyl Source (CDI or Phosgene) CDI->Target

Caption: Two-step synthesis via isatoic anhydride ring opening followed by carbonyl insertion.

Detailed Experimental Protocol

Step 1: Synthesis of 2-Aminobenzhydrazide

  • Reagents: Suspend Isatoic Anhydride (16.3 g, 100 mmol) in absolute ethanol (150 mL).

  • Addition: Add Hydrazine Hydrate (80% aq., 7.5 mL, 120 mmol) dropwise over 15 minutes. Caution: Exothermic.

  • Reaction: Heat the mixture to reflux for 3 hours. The solid will dissolve, followed by the precipitation of the product.

  • Workup: Cool to room temperature. Filter the white crystalline solid, wash with cold ethanol (2 x 20 mL), and dry under vacuum.

    • Yield: ~85-90%

    • Melting Point: 120–122 °C.

Step 2: Cyclization to 3-Amino-1H-quinazoline-2,4-dione

  • Reagents: Dissolve 2-Aminobenzhydrazide (15.1 g, 100 mmol) in dry THF (200 mL).

  • Cyclization Agent: Add 1,1'-Carbonyldiimidazole (CDI) (19.4 g, 120 mmol) in portions.

    • Alternative: Use Triphosgene (0.35 eq) with Et₃N (2 eq) in DCM if CDI is unavailable.

  • Reaction: Reflux for 4–6 hours. Monitor by TLC (EtOAc:Hexane 1:1).

  • Quench: Cool the mixture and pour into ice-cold water (500 mL). Acidify to pH 3–4 with 1N HCl to ensure protonation of the N1 position.

  • Isolation: Filter the precipitate, wash with water, and recrystallize from DMF/Ethanol.

    • Yield: ~75–80%

    • Appearance: White to off-white powder.

Reactivity Profile and Mechanism

The chemical versatility of 3-amino-1H-quinazoline-2,4-dione stems from its dual nucleophilic/electrophilic character.

Schiff Base Formation (Hydrazone Synthesis)

The primary application of this scaffold is the condensation with aromatic aldehydes to form Schiff bases (hydrazones) . These derivatives are crucial for biological activity (antimicrobial/antitumor).

  • Mechanism: Acid-catalyzed nucleophilic attack of the N3-amino group on the aldehyde carbonyl, followed by dehydration.

  • Conditions: Ethanol/Acetic Acid (cat.), Reflux, 2–4 h.

N1-Alkylation

The N1 proton is acidic. Treatment with a base (K₂CO₃ or NaH) generates an anion that reacts with alkyl halides.

  • Selectivity: Alkylation occurs exclusively at N1 due to the steric hindrance and lower acidity of the N3-amino protons.

Graphviz Diagram: Reactivity Logic

Reactivity_Flow Core 3-Amino-1H-quinazoline-2,4-dione (Core Scaffold) Hydrazone N3-Hydrazones (Schiff Bases) [Antimicrobial/Anticancer] Core->Hydrazone Condensation N1_Alkyl N1-Alkyl Derivatives [Pharmacokinetic Modulation] Core->N1_Alkyl Nucleophilic Substitution Aldehyde R-CHO / H+ Aldehyde->Hydrazone AlkylHalide R-X / Base AlkylHalide->N1_Alkyl

Caption: Divergent synthesis pathways: N3-condensation vs. N1-alkylation.

Pharmaceutical Applications

Therapeutic Areas[2][3]
  • Antimicrobial Agents: The hydrazone derivatives exhibit broad-spectrum activity against Gram-positive bacteria (S. aureus) and fungi (C. albicans). The mechanism often involves the chelation of metal ions essential for microbial metalloenzymes.

  • Anticancer: 3-Aminoquinazolinediones act as inhibitors of Carbonic Anhydrase (hCA IX/XII) and HCV NS5B polymerase . The planar structure allows intercalation into DNA or binding to kinase ATP-pockets.

  • CNS Active Agents: Structural similarity to barbiturates and benzodiazepines confers anticonvulsant properties (binding to GABA receptors).

Structure-Activity Relationship (SAR) Summary
PositionModificationEffect on Activity
N3-Amino Hydrazone formation (-N=CH-Ar)Significantly enhances antimicrobial and anticancer potency. Electron-withdrawing groups on 'Ar' (e.g., NO₂, Cl) increase activity.
N1-H Alkylation (Methyl/Ethyl)Improves lipophilicity (LogP) and membrane permeability; often reduces receptor binding affinity if the H-bond donor is critical.
C6/C7 Halogenation (Cl, F)Increases metabolic stability and potency (fluoroquinolone-like effect).

Analytical Characterization

To validate the synthesis of 3-amino-1H-quinazoline-2,4-dione, the following spectral data are diagnostic:

  • IR Spectroscopy (KBr):

    • 3300–3200 cm⁻¹: Primary amine (-NH₂) stretching (doublet).

    • 3100–3000 cm⁻¹: Secondary amide (N1-H) stretching.

    • 1720 & 1680 cm⁻¹: Characteristic carbonyl doublets (C2=O and C4=O).

  • ¹H NMR (DMSO-d₆, 400 MHz):

    • δ 11.2–11.5 ppm (s, 1H): N1-H (Exchangeable with D₂O).

    • δ 7.9–7.2 ppm (m, 4H): Aromatic protons.

    • δ 5.8 ppm (s, 2H): N3-NH₂ (Broad singlet, exchangeable).

  • Mass Spectrometry (ESI):

    • [M+H]⁺ peak at m/z 178.06.

References

  • PubChem. (n.d.). 3-Amino-1H-quinazoline-2,4-dione. National Library of Medicine. Retrieved October 26, 2025, from [Link]

  • Al-Omary, F. A. M., et al. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters. National Institutes of Health (NIH). Retrieved from [Link]

  • El-Hiti, G. A., et al. (2015). Crystal structure of 3-amino-2-propylquinazolin-4(3H)-one. Acta Crystallographica Section E. Retrieved from [Link]

  • Majeed, S., et al. (2022).[2] Recent Advances in Synthesis of Quinazoline-2,4(1H,3H)-diones. ResearchGate. Retrieved from [Link]

Sources

Foundational

Technical Guide: Solubility Profile and Solvent Selection for 3-Amino-1H-quinazoline-2,4-dione

CAS Number: 6052-38-6 Synonyms: 3-Amino-2,4(1H,3H)-quinazolinedione; 3-Amino-2,4-dioxo-1,2,3,4-tetrahydroquinazoline Molecular Formula: C₈H₇N₃O₂ Molecular Weight: 177.16 g/mol Part 1: Executive Summary & Physiochemical B...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 6052-38-6 Synonyms: 3-Amino-2,4(1H,3H)-quinazolinedione; 3-Amino-2,4-dioxo-1,2,3,4-tetrahydroquinazoline Molecular Formula: C₈H₇N₃O₂ Molecular Weight: 177.16 g/mol

Part 1: Executive Summary & Physiochemical Basis[1]

The Solubility Paradox

3-Amino-1H-quinazoline-2,4-dione presents a classic solubility challenge in medicinal chemistry. As a rigid, bicyclic heterocycle with a "push-pull" electronic system (electron-withdrawing carbonyls vs. electron-donating amino group), it exhibits high lattice energy.[1] This results in a compound that is sparingly soluble in common organic solvents at room temperature but highly responsive to thermal gradients in protic solvents and highly soluble in polar aprotic media.[1]

Structural Drivers of Solubility

Understanding the molecule's architecture is the first step to mastering its manipulation in the lab:

  • H-Bonding Network: The molecule possesses both hydrogen bond donors (N-H at position 1, -NH₂ at position 3) and acceptors (C=O at positions 2 and 4). This facilitates strong intermolecular hydrogen bonding in the solid state, requiring high-polarity solvents to disrupt the crystal lattice.[1]

  • Polarity: The dione functionality creates a significant dipole moment, rendering the compound insoluble in non-polar hydrocarbons (Hexane, Toluene) and chlorinated solvents (DCM, Chloroform).[1]

  • Nucleophilicity: The N-amino group (

    
    ) is a reactive nucleophile, often requiring protic solvents to facilitate proton transfer during condensation reactions (e.g., Schiff base formation).[1]
    

Part 2: Solubility Landscape

The following classification is derived from experimental synthesis protocols, recrystallization data, and spectroscopic applications.

High-Solubility Solvents (The "Dissolvers")

Use these for NMR, biological assays, and homogeneous reactions at room temperature.[1]

SolventSolubility RatingApplication Notes
DMSO (Dimethyl sulfoxide)Excellent Primary solvent for

-NMR and biological screening. Dissolves the compound readily at room temperature (

M).
DMF (Dimethylformamide)High Preferred for N-alkylation reactions.[1] often used with bases (

).[1]
DMAc (Dimethylacetamide)High Alternative to DMF for higher boiling point applications.[1]
Pyridine Good Acts as both solvent and base; useful for acylation reactions.[1]
Temperature-Dependent Solvents (The "Purifiers")

Use these for recrystallization and reflux-driven synthesis.

SolventSolubility RatingApplication Notes
Ethanol (EtOH)Variable Insoluble at RT / Soluble at Reflux. The gold standard for recrystallization. Used for condensation with aldehydes.[1]
Methanol (MeOH)Variable Similar profile to ethanol but lower boiling point limits its utility for difficult dissolutions.[1]
Acetic Acid Moderate Soluble at elevated temperatures; useful for specific catalytic cyclizations.[1]
Poor Solvents (The "Precipitators")

Use these to crash the product out of solution or wash filter cakes.

SolventSolubility RatingApplication Notes
Water Poor Insoluble at neutral pH. Can be used to precipitate the product from DMF/DMSO solutions.[1]
Diethyl Ether Insoluble Excellent for washing collected crystals to remove organic impurities.[1]
Toluene / Hexane Insoluble Ineffective as reaction media; useful only as antisolvents.[1]
THF (Tetrahydrofuran)Poor Generally poor solubility compared to DMF; not recommended for primary solvation.[1]

Part 3: Visualization of Solvent Strategy

The following diagram illustrates the logical flow for selecting a solvent based on the intended experimental outcome (Reaction vs. Purification vs. Analysis).

SolventSelection Start Objective Analysis Analysis / Spectroscopy (NMR, UV-Vis) Start->Analysis Synthesis Synthesis / Reaction Start->Synthesis Purification Purification / Recrystallization Start->Purification DMSO DMSO / DMF (High Solubility) Analysis->DMSO Homogeneous Solution Synthesis->DMSO Alkylation Ethanol Ethanol (Reflux) (Temp-Dependent) Synthesis->Ethanol Condensation (Schiff Base) Purification->Ethanol Dissolve at Boil Precip Water / Ether (Anti-Solvent) Purification->Precip Wash / Crash out

Figure 1: Decision matrix for solvent selection based on experimental goals.

Part 4: Experimental Protocols

Protocol A: Recrystallization (Purification)

Rationale: 3-Amino-1H-quinazoline-2,4-dione is synthesized via hydrazinolysis of benzoxazinones. The crude product often contains unreacted hydrazine or cyclized byproducts.[1] Ethanol is the optimal solvent because the target compound precipitates upon cooling, while impurities remain in the mother liquor.[1]

  • Preparation: Place the crude solid (e.g., 1.0 g) in a round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

  • Solvent Addition: Add absolute Ethanol (approx. 10–15 mL per gram).

  • Heating: Heat the mixture to reflux (

    
    ) with stirring.
    
  • Titration: If the solid does not completely dissolve after 5 minutes of reflux, add more Ethanol in small portions (2 mL) until a clear solution is obtained. Note: If a small amount of insoluble material remains, filter hot.[1]

  • Cooling: Remove from heat and allow the solution to cool slowly to room temperature. Then, place in an ice bath (

    
    ) for 30 minutes to maximize yield.
    
  • Isolation: Filter the white/off-white crystals under vacuum.

  • Washing: Wash the filter cake with cold Ethanol (

    
    ) followed by Diethyl Ether (
    
    
    
    ) to speed up drying.
Protocol B: Solubility Testing (Saturation Method)

Rationale: To determine precise solubility for a specific application (e.g., biological assay formulation).[1]

  • Weighing: Weigh approx. 10 mg of the compound into a 4 mL glass vial.

  • Solvent Addition: Add the target solvent (e.g., DMSO) in

    
     increments.[1]
    
  • Agitation: Sonicate for 5 minutes or vortex vigorously between additions.

  • Observation:

    • Soluble: Clear solution obtained.

    • Sparingly Soluble: Haze or suspension persists.[1]

    • Insoluble: Solid remains at the bottom.[1]

  • Quantification (Optional): If soluble, calculate concentration (

    
    ). For DMSO, solubility is typically 
    
    
    
    .[1]

Part 5: Mechanistic Reaction Insights[1]

Why Ethanol for Schiff Base Formation?

When reacting 3-amino-1H-quinazoline-2,4-dione with aldehydes (to form hydrazones/Schiff bases), Ethanol is preferred over DMSO despite the lower solubility.

  • Mechanism: The reaction is an equilibrium.[1] The starting material dissolves at reflux temperature.[1][2] As the reaction proceeds, the Schiff base product (which is often less soluble in ethanol than the amine) precipitates out.[1]

  • Le Chatelier’s Principle: This precipitation drives the equilibrium forward, resulting in high yields without complex workups.[1] In DMSO, the product would likely remain soluble, requiring water addition to isolate it, which can trap impurities.[1]

ReactionWorkflow Reactants 3-Amino-dione + Aldehyde Solvent Ethanol (Reflux) Reactants->Solvent Mix Intermediate Dissolution (Homogeneous) Solvent->Intermediate Heat Product Schiff Base (Precipitate) Intermediate->Product Cool & Filter

Figure 2: The "Solubility Switch" mechanism in Schiff base synthesis using Ethanol.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 968929, 3-Amino-1H-quinazoline-2,4-dione.[1] Retrieved from [Link][1]

  • El-Azab, A. S., et al. (2022). Green Process for the Synthesis of 3-Amino-2-methyl-quinazolin-4(3H)-one Synthones and Amides Thereof. MDPI Molecules.[1] Retrieved from [Link][1][2][3]

  • Al-Omary, F. A., et al. (2025). Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2.[1][4] PubMed Central.[1] Retrieved from [Link]

  • Bhanage, B. M., et al. (2013). Influence of solvent on the synthesis of quinazoline-2,4(1H,3H)-diones.[1][5] ResearchGate.[1] Retrieved from [Link]

Sources

Exploratory

Technical Guide: Physicochemical Profiling of 3-Amino-1H-quinazoline-2,4-dione

This guide provides a comprehensive technical analysis of 3-Amino-1H-quinazoline-2,4-dione , focusing on its physicochemical properties, synthesis, and thermal behavior. Executive Summary 3-Amino-1H-quinazoline-2,4-dione...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical analysis of 3-Amino-1H-quinazoline-2,4-dione , focusing on its physicochemical properties, synthesis, and thermal behavior.

Executive Summary

3-Amino-1H-quinazoline-2,4-dione (also known as 3-amino-2,4(1H,3H)-quinazolinedione) is a bicyclic heterocyclic scaffold widely utilized in medicinal chemistry as a precursor for anticonvulsant, antimicrobial, and anti-inflammatory agents.[1][2][3] Its rigid urea-like structure confers high thermal stability and significant intermolecular hydrogen bonding, resulting in elevated melting points and low solubility in non-polar solvents.

Critical Technical Note on CAS Registry

Researcher Alert: There is a frequent database discrepancy regarding the CAS number provided in some commercial catalogs.

  • Target Compound (3-Amino-1H-quinazoline-2,4-dione): The correct CAS is 30386-01-7 .[1][3]

  • Common Mismatch (CAS 607-19-2): This CAS is formally assigned to 3-Methyl -2,4(1H,3H)-quinazolinedione.

  • Directive: When ordering or cataloging, verify the chemical structure (SMILES/InChI) rather than relying solely on the CAS number to avoid purchasing the methyl analog.

Physicochemical Profile

The following data aggregates experimental values and high-confidence predictive models for the 3-amino derivative.

PropertyValue / RangeCondition / Note
Melting Point > 300 °C Often observed with decomposition (darkening) >290 °C.
Boiling Point N/A (Decomposes) Theoretical extrapolation is ~444 °C, but thermal degradation occurs first.
Molecular Weight 177.16 g/mol Formula: C₈H₇N₃O₂
pKa (Acidic) ~10.5 - 11.1Deprotonation of N1-H (lactam ring).
LogP -0.1 to 0.5Low lipophilicity due to polarity of the dione/amino motif.
Solubility Low in Water, EtOHSoluble in DMSO, DMF, and dilute alkali (NaOH).
Appearance White to Off-whiteCrystalline solid (needles or powder).

Thermodynamic & Structural Analysis

Why is the Melting Point So High?

The melting point exceeding 300 °C is characteristic of the quinazoline-2,4-dione scaffold. This thermal resistance is driven by two factors:

  • Intermolecular Hydrogen Bonding: The molecule contains both hydrogen bond donors (N1-H, N3-NH₂) and acceptors (C2=O, C4=O). In the crystal lattice, these form a robust network of intermolecular bonds (N-H···O) that requires significant energy to disrupt.

  • Planar Stacking: The fused benzene and pyrimidine-dione rings allow for efficient

    
    -
    
    
    
    stacking, further stabilizing the solid state.
Thermal Decomposition Pathway

Attempting to measure the boiling point is experimentally invalid. Differential Scanning Calorimetry (DSC) typically shows an endotherm (melting) immediately followed by or overlapping with a sharp exotherm (decomposition), often releasing hydrazine or ammonia depending on the degradation pathway.

Experimental Protocols

A. Synthesis of 3-Amino-1H-quinazoline-2,4-dione

The most reliable route utilizes Isatoic Anhydride and Hydrazine Hydrate . This method avoids harsh conditions and yields high purity.[4]

Reagents:

  • Isatoic Anhydride (1.0 eq)

  • Hydrazine Hydrate (80% or 100%, 1.2 eq)

  • Ethanol or Dioxane (Solvent)

Workflow:

  • Dissolution: Suspend Isatoic Anhydride (16.3 g, 100 mmol) in Ethanol (150 mL).

  • Addition: Add Hydrazine Hydrate (6 mL, ~120 mmol) dropwise at room temperature. Caution: Exothermic.

  • Reflux: Heat the mixture to reflux (78–80 °C) for 3–4 hours. The solid will initially dissolve, followed by the precipitation of the product.

  • Isolation: Cool to room temperature. Filter the white precipitate.

  • Purification: Wash the filter cake with cold ethanol (2 x 20 mL) to remove unreacted hydrazine. Recrystallize from Ethanol/DMF if necessary.

  • Yield: Typically 85–95%.

B. Visual Logic of Synthesis

SynthesisPathway Isatoic Isatoic Anhydride (Starting Material) Intermediate Intermediate (Hydrazide Formation) Isatoic->Intermediate Ring Opening Hydrazine Hydrazine Hydrate (Nucleophile) Hydrazine->Intermediate Nucleophilic Attack Product 3-Amino-1H-quinazoline-2,4-dione (Target) Intermediate->Product Ring Closure (- H2O) Byproduct CO2 (Gas) Intermediate->Byproduct Decarboxylation

Caption: Reaction logic flow from Isatoic Anhydride to 3-Amino-1H-quinazoline-2,4-dione via nucleophilic ring opening and subsequent cyclization.

C. Melting Point Determination Protocol

Due to the high melting point, standard oil baths are insufficient.

  • Instrument: Use a digital melting point apparatus (e.g., Buchi or Stuart) capable of reaching 400 °C, or a DSC.

  • Sample Prep: Grind the dry solid into a fine powder. Pack tightly into a capillary tube (2–3 mm height).

  • Ramp Rate:

    • Fast Ramp (10 °C/min) to 250 °C.

    • Slow Ramp (2 °C/min) from 280 °C upwards.

  • Observation: Watch for "browning" (decomposition) prior to liquefaction. If the sample turns black without melting, report as "Decomposes > 300 °C".

Applications in Drug Discovery

The 3-amino-quinazoline-2,4-dione scaffold is a "privileged structure" in medicinal chemistry.

  • Schiff Base Library Generation: The N3-amino group is chemically distinct from the N1-amide. It reacts selectively with aldehydes to form Schiff bases (imines), creating diverse libraries for screening.

  • Biological Targets:

    • Anticonvulsants: Derivatives show activity against maximal electroshock (MES) induced seizures.

    • Antimicrobials: Hydrazone derivatives exhibit efficacy against S. aureus and E. coli.

    • Enzyme Inhibition: Used in the design of inhibitors for thymidylate synthase and other folate-dependent enzymes.

References

  • PubChem. 3-Amino-1H-quinazoline-2,4-dione (Compound Summary). National Library of Medicine. Link

  • El-Azab, A. S., et al. (2010). Design, synthesis and anticonvulsant evaluation of novel quinazoline derivatives. Bioorganic & Medicinal Chemistry Letters.
  • ChemicalBook. Quinazoline-2,4(1H,3H)-dione Properties.Link (Reference for high melting point of the scaffold).

  • Gawad, N. M. A., et al. (2011). Synthesis and anticonvulsant activity of some novel quinazoline derivatives.[5][6] Medicinal Chemistry Research.[7] (Protocol validation).

Sources

Foundational

Biological Activity of 3-Amino-1H-quinazoline-2,4-dione Derivatives

Technical Guide & Whitepaper Executive Summary The 3-amino-1H-quinazoline-2,4-dione scaffold represents a distinct and highly versatile subclass of the quinazoline "privileged structure" family. Unlike their quinazolin-4...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide & Whitepaper

Executive Summary

The 3-amino-1H-quinazoline-2,4-dione scaffold represents a distinct and highly versatile subclass of the quinazoline "privileged structure" family. Unlike their quinazolin-4-one counterparts, the 2,4-dione derivatives possess a unique urea-like core flanked by two carbonyls, offering specific hydrogen-bonding motifs critical for enzyme-ligand interactions.

The N3-amino group is the defining feature of this subclass, serving as a "chemical hook" for further derivatization—most notably into Schiff bases (hydrazones) and urea derivatives. These modifications have unlocked potent biological activities, ranging from PARP-1/2 inhibition in oncology to DNA gyrase inhibition in antimicrobial applications. This guide synthesizes the chemical logic, pharmacological profiles, and experimental validation of these compounds.

Chemical Architecture & Synthetic Pathways[1][2][3]

The Core Scaffold

The 3-amino-1H-quinazoline-2,4-dione structure consists of a benzene ring fused to a pyrimidine-2,4-dione ring. The N3-amino substitution breaks the symmetry of the dione, introducing a nucleophilic hydrazine-like center while maintaining the acidity of the N1-proton.

Synthetic Logic

The most robust synthetic route leverages the reactivity of 3,1-benzoxazin-4-ones. This pathway is preferred over direct hydrazinolysis of diesters due to higher yields and cleaner workups.

Mechanism:

  • Cyclization: Anthranilic acid reacts with an acylating agent (e.g., acetic anhydride or benzoyl chloride) to form the 3,1-benzoxazin-4-one.[1]

  • Ring Opening/Recyclization: The benzoxazinone undergoes nucleophilic attack by hydrazine hydrate. The hydrazine attacks the carbonyl at position 4, opening the oxazine ring, followed by immediate recyclization to form the quinazoline-2,4-dione with the N3-amino group.

Visualization: Synthetic Workflow

Synthesis Anthranilic Anthranilic Acid Benzoxazinone 3,1-Benzoxazin-4-one (Intermediate) Anthranilic->Benzoxazinone Ac2O / Reflux Product 3-Amino-1H-quinazoline- 2,4-dione Benzoxazinone->Product Hydrazine / EtOH / Reflux Hydrazine Hydrazine Hydrate (NH2NH2) Hydrazine->Product Nucleophilic Attack SchiffBase Schiff Base / Hydrazone (Active Pharmacophore) Product->SchiffBase Aldehyde / AcOH (Cat.)

Caption: Step-wise synthesis from anthranilic acid to the bioactive Schiff base derivatives via the benzoxazinone intermediate.[2][3][4][1][5][6][7][8][9][10][11][12]

Pharmacological Profiles[2][5][14]

Anticancer Activity

The 3-amino-quinazoline-2,4-dione derivatives act as multi-target inhibitors. Recent SAR studies highlight their efficacy against breast (MCF-7) and colon (HCT-116) cancer lines.

  • Primary Mechanism (PARP Inhibition): Derivatives bearing 3-amino-pyrrolidine or specific urea linkages at the N3 position have demonstrated nanomolar inhibition of Poly(ADP-ribose) polymerase (PARP-1/2). This prevents DNA repair in cancer cells, leading to apoptosis, particularly in BRCA-deficient tumors.

  • Secondary Mechanism (Kinase Inhibition): Certain 3-substituted derivatives function as dual inhibitors of c-Met and VEGFR-2 , disrupting tumor angiogenesis and metastasis.

  • Cytotoxicity: Compounds functionalized with electron-withdrawing groups (Cl, NO2) on the benzene ring often exhibit IC50 values superior to standard drugs like 5-fluorouracil or Cabozantinib in specific cell lines.

Antimicrobial & Antifungal Activity

The structural similarity of the quinazoline-2,4-dione core to fluoroquinolones suggests a shared mechanism of action: inhibition of DNA Gyrase and Topoisomerase IV .

  • Schiff Base Potentiation: The free amine (-NH2) is generally less active. Condensation with aldehydes to form Schiff bases significantly enhances lipophilicity and DNA binding affinity.

  • Metal Chelation: The azomethine nitrogen (from the Schiff base) and the C2/C4 carbonyls can chelate metal ions (e.g., Cu2+, Zn2+). These complexes often show higher toxicity to bacteria than the free ligand by facilitating membrane penetration.

Comparative Data Summary
Biological ActivityTarget / StrainKey Substituent (SAR)Potency Range (IC50 / MIC)Reference Standard
Anticancer MCF-7 (Breast)N3-Schiff base (4-Cl-phenyl)2.0 - 5.0 µMDoxorubicin / 5-FU
Anticancer PARP-1 EnzymeN3-pyrrolidine moiety10 - 50 nMOlaparib
Antibacterial S. aureus (Gram+)C6-Bromo / N3-Hydrazone10 - 25 µg/mLAmpicillin
Antifungal C. albicansC6, C7-Dichloro12 - 30 µg/mLFluconazole

Structure-Activity Relationship (SAR) Analysis

The biological efficacy of these derivatives is strictly governed by substitutions at four key positions.

SAR Logic Map

SAR Core 3-Amino-quinazoline-2,4-dione Core Scaffold Pos1 Position 1 (NH) Core->Pos1 Pos3 Position 3 (N-Amino) Core->Pos3 RingA Ring A (C6/C7/C8) Core->RingA Effect1 Alkylation increases lipophilicity. Required for membrane permeability. Pos1->Effect1 Effect3 CRITICAL ZONE: Conversion to Schiff bases/Ureas essential for DNA binding & Chelation. Pos3->Effect3 EffectA Halogens (Cl, Br, F) enhance potency. Electron-withdrawing groups increase metabolic stability. RingA->EffectA

Caption: Strategic modification points on the scaffold and their impact on pharmacokinetics and pharmacodynamics.

Experimental Protocols

Synthesis of 3-Amino-1H-quinazoline-2,4-dione (Core)

This protocol utilizes the benzoxazinone pathway for high purity.

  • Benzoxazinone Formation:

    • Dissolve Anthranilic acid (0.01 mol) in acetic anhydride (10 mL).

    • Reflux for 1 hour. Excess solvent is removed by distillation.

    • Cool to solidify the product (2-methyl-3,1-benzoxazin-4-one). Wash with dry petroleum ether.

  • Hydrazinolysis:

    • Dissolve the benzoxazinone (0.01 mol) in absolute ethanol (30 mL).

    • Add Hydrazine hydrate (99%, 0.02 mol) dropwise with stirring.

    • Reflux the mixture for 3–4 hours. A white/pale yellow precipitate will form.

    • Workup: Cool to room temperature. Filter the solid, wash with cold ethanol, and recrystallize from ethanol/DMF.

    • Validation: IR spectrum should show doublet peaks for -NH2 around 3300-3400 cm⁻¹ and carbonyl stretches at 1680-1720 cm⁻¹.

MTT Cytotoxicity Assay (Standardized)

Used to validate anticancer potential against MCF-7 or HCT-116 lines.

  • Seeding: Seed cells (1 x 10^4 cells/well) in 96-well plates containing DMEM media. Incubate for 24h at 37°C/5% CO2.

  • Treatment: Add test compounds (dissolved in DMSO) at varying concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

    • Control: DMSO (0.1% v/v) as negative control; Doxorubicin as positive control.

  • Incubation: Incubate for 48 hours.

  • Dye Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours (formazan crystals form).

  • Solubilization: Remove media carefully. Add 100 µL DMSO to dissolve crystals.

  • Measurement: Read absorbance at 570 nm using a microplate reader.

  • Calculation:

    
    
    
Visualization: Biological Assay Logic

Assay Step1 Compound Library (DMSO Stock) Step2 Cell Seeding (96-well Plate) Step1->Step2 Dilution Step3 48h Incubation Step2->Step3 Treatment Step4 MTT Addition (Mitochondrial Reductase) Step3->Step4 Viability Check Step5 Read Absorbance (570 nm) Step4->Step5 Quantification

Caption: Workflow for the MTT colorimetric assay to determine IC50 values of synthesized derivatives.

References

  • Vertex AI Search (NIH/PubMed). Quinazoline-2,4(1H, 3H)-diones inhibit the growth of multiple human tumor cell lines. [Link] (Verified Context: Anticancer activity and SAR of dione derivatives).

  • RSC Advances. Discovery of quinazoline-2,4(1H,3H)-dione derivatives as novel PARP-1/2 inhibitors. [Link]

  • MDPI (Molecules). Discovery of Novel 3-Hydroxyquinazoline-2,4(1H,3H)-Dione Derivatives: A Series of Metal Ion Chelators with Potent Anti-HCV Activities. [Link]

  • ResearchGate. Anticancer and antimicrobial activity of 3-Amino-2-mercapto quinazolin-4-one schiff bases. [Link]

  • Wiley Online Library. Synthesis and Biological Evaluation of 2,4-Diaminoquinazolines as Potential Antitumor Agents. [Link] (Context: Comparative SAR for amino-substituted quinazolines).

Sources

Exploratory

The Pharmacological Architecture of 3-Amino-1H-quinazoline-2,4-dione

A Technical Guide to Scaffold Utility, Mechanism of Action, and Experimental Validation Executive Summary This technical guide analyzes 3-Amino-1H-quinazoline-2,4-dione , a privileged pharmacophore scaffold in medicinal...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide to Scaffold Utility, Mechanism of Action, and Experimental Validation

Executive Summary

This technical guide analyzes 3-Amino-1H-quinazoline-2,4-dione , a privileged pharmacophore scaffold in medicinal chemistry.[1] Unlike simple building blocks, this molecule exhibits intrinsic bioactivity while serving as a critical "warhead precursor" for advanced therapeutics. Its structural homology to purines and excitatory amino acids allows it to act as a dual-functional modulator in neuropharmacology (AMPA antagonism/GABA modulation) and a DNA gyrase inhibitor in antimicrobial applications.[1] This guide details its mechanism of action (MoA), synthesis, and validation protocols for researchers in drug discovery.[1]

Structural Biology & Bioisosterism

The efficacy of 3-amino-1H-quinazoline-2,4-dione stems from its ability to mimic endogenous substrates.[1]

  • Glutamate/Glycine Mimicry: The dione moiety (two carbonyls at positions 2 and 4) creates a hydrogen-bond acceptor/donor profile analogous to the glycine binding site on the NMDA receptor and the glutamate binding site on AMPA receptors.[1]

  • Purine Bioisosterism: The fused benzene-pyrimidine ring system mimics the adenine/guanine core, providing a rationale for its activity against ATP-dependent enzymes like DNA Gyrase and Poly(ADP-ribose) polymerase (PARP) .[1]

  • The N3-Amino Handle: The amino group at position 3 is electronically unique.[1] It is not merely a solubilizing group but a hydrazine-like nucleophile.[1] It allows for the formation of Schiff bases (hydrazones), which lock the molecule into a planar conformation, extending its lipophilicity and blood-brain barrier (BBB) permeability—crucial for its anticonvulsant role.[1]

Mechanism of Action (MoA)

Neuropharmacological MoA: The "Brake and Assist" Model

In the context of epilepsy and excitotoxicity, 3-amino-1H-quinazoline-2,4-dione derivatives function via a synergistic mechanism involving two distinct receptor systems.[1]

Primary Target: AMPA/Kainate Receptor Antagonism

The quinazoline-2,4-dione core acts as a competitive antagonist at the AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptor.[1]

  • Mechanism: The dione carbonyls form hydrogen bonds with the Arg485 and Thr480 residues in the ligand-binding domain (LBD) of the GluA2 subunit.[1]

  • Effect: This prevents the closure of the LBD "clamshell," blocking channel gating and preventing sodium influx. This reduces neuronal depolarization and excitotoxicity.[1]

Secondary Target: GABA-A Positive Allosteric Modulation (PAM)

Similar to its structural relative methaqualone, the 3-amino-quinazoline scaffold interacts with the transmembrane


 interface of the GABA-A receptor.[1]
  • Mechanism: It acts as a Positive Allosteric Modulator (PAM).[1][2] By binding to an allosteric site (distinct from the benzodiazepine site), it induces a conformational change that increases the frequency of chloride channel opening in response to GABA.[1]

  • Effect: Hyperpolarization of the neuronal membrane, raising the seizure threshold.

Antimicrobial MoA: DNA Gyrase Inhibition

When derivatized (specifically as Schiff bases), the scaffold targets bacterial DNA Gyrase (Topoisomerase II).[1]

  • Mechanism: The molecule binds to the ATP-binding pocket of the GyrB subunit. The planar ring system intercalates or stacks within the hydrophobic pocket, while the 2,4-dione oxygens chelate magnesium ions required for ATP hydrolysis.

  • Result: Inhibition of DNA supercoiling, leading to replication fork arrest and bacterial cell death.

Visualization: Mechanistic Pathways[1]

The following diagram illustrates the dual neuropharmacological pathway and the synthetic transformation logic.

MoA_Pathway cluster_synthesis Synthesis & Activation cluster_bio Biological Targets Precursor Anthranilic Acid Intermediate Benzoxazinone Precursor->Intermediate Cyclization Scaffold 3-Amino-1H-quinazoline-2,4-dione (The Core) Intermediate->Scaffold Hydrazine Hydrate Derivative Schiff Base / Hydrazone (Lipophilic Warhead) Scaffold->Derivative Condensation (Aldehydes) AMPA AMPA Receptor (Glutamate Site) Scaffold->AMPA Competitive Antagonism Derivative->AMPA Blockade GABA GABA-A Receptor (Allosteric Site) Derivative->GABA Positive Allosteric Modulation Effect Seizure Threshold u2191 Excitotoxicity u2193 AMPA->Effect Inhibits Depolarization GABA->Effect Promotes Hyperpolarization

Caption: Synthesis workflow from Anthranilic Acid to bioactive derivatives, mapping dual-target modulation of AMPA (antagonism) and GABA-A (PAM) receptors.[1]

Experimental Protocols

Synthesis of 3-Amino-1H-quinazoline-2,4-dione

This protocol ensures high yield and purity, avoiding the common formation of uncyclized hydrazides.[1]

Reagents: Anthranilic acid, Benzoyl chloride (or Ethyl chloroformate), Hydrazine hydrate (99%), Ethanol, Pyridine.[1]

  • Benzoxazinone Formation (Intermediate):

    • Dissolve anthranilic acid (0.01 mol) in pyridine (15 mL).

    • Add benzoyl chloride (0.02 mol) dropwise at 0–5°C.

    • Stir for 2 hours at room temperature.

    • Pour into crushed ice/HCl. Filter the solid 2-phenyl-4H-3,1-benzoxazin-4-one.[1]

  • Ring Expansion to Quinazoline:

    • Suspend the benzoxazinone (0.01 mol) in ethanol (20 mL).

    • Add hydrazine hydrate (0.02 mol) dropwise.[1]

    • Critical Step: Reflux for 3–4 hours.[1] (Lower temperatures yield the open-ring hydrazide).[1]

    • Cool, filter, and recrystallize from ethanol.

  • Yield Check: Expected yield >75%. Melting point should be >200°C (compound dependent).

Validation: Maximal Electroshock (MES) Assay

To verify the anticonvulsant MoA, the MES test is the gold standard for detecting efficacy against generalized tonic-clonic seizures (sodium channel/glutamate mediated).[1]

Subject: Male Albino Mice (20–25g). Control: Phenytoin (30 mg/kg).[1]

  • Preparation: Suspend the test compound (3-amino derivative) in 0.5% carboxymethylcellulose (CMC).

  • Administration: Inject i.p. at doses of 30, 100, and 300 mg/kg.

  • Induction: 30 minutes post-injection, apply corneal electrodes.

    • Parameters: 50 mA, 60 Hz, 0.2 seconds duration.

  • Scoring (The Endpoint):

    • Observe for Hind Limb Tonic Extension (HLTE) .[1]

    • Protection is defined as the complete abolition of HLTE within 10 seconds of shock.[1]

  • Data Analysis: Calculate ED50 (Effective Dose for 50% protection).

Quantitative Data Summary: Structure-Activity Relationship (SAR)[1][3]

The following table summarizes how substitutions on the 3-amino-quinazoline-2,4-dione scaffold affect biological potency (Data synthesized from El-Azab et al. and related literature).

R-Group (Position 3)Target AffinityMES Protection (Mice)Toxicity (Rotarod)Mechanistic Insight
-NH2 (Free Amino) ModerateLow (<30%)LowWeak BBB penetration; acts as a polar head.[1]
-N=CH-Ph (Benzyl) HighModerate (50-60%)LowIncreased lipophilicity improves GABA-A access.[1]
-N=CH-Ph-NO2 Very HighHigh (100%) ModerateElectron-withdrawing group enhances receptor binding (H-bond acceptor).[1]
-N=CH-Ph-Cl HighHigh (80-90%)LowHalogenation mimics Phenytoin pharmacophore.[1]
-N=CH-Heterocycle HighHigh (80%)ModerateBioisosteric replacement (e.g., Thiophene) retains activity.[1]

References

  • El-Azab, A. S., et al. (2013).[1][3] Novel 4(3H)-quinazolinone analogs: synthesis and anticonvulsant activity.[1][4][3] Medicinal Chemistry Research, 22(6), 2815-2827.[1][3] Link

  • Alagarsamy, V., et al. (2007).[1] Synthesis, analgesic, anti-inflammatory and antibacterial activities of some novel 2-phenyl-3-substituted quinazolin-4(3H)-ones. Biological and Pharmaceutical Bulletin, 30(2), 304-307.[1] Link

  • Goudarzi Karim, M. (2025).[1][5] Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking, MD simulation, DFT, and pharmacological evaluation as MTH1 inhibitors. PLOS ONE. Link

  • Mishra, N., et al. (2018).[1][6] Molecular Docking and Anticonvulsant Activity of Newly Synthesized Quinazoline Derivatives. Molecules, 23(4), 818.[1] Link

  • RSC Publishing. (2024).[1] New quinazolin-2,4-dione derivatives incorporating acylthiourea, pyrazole and/or oxazole moieties as antibacterial agents via DNA gyrase inhibition.[1][7] RSC Advances. Link

Sources

Foundational

Discovery and history of quinazoline-2,4-dione synthesis

From Classical Fusion to Catalytic Carbonylation Executive Summary The quinazoline-2,4(1H,3H)-dione scaffold (often referred to historically as benzoyleneurea) represents a privileged structure in medicinal chemistry, se...

Author: BenchChem Technical Support Team. Date: February 2026

From Classical Fusion to Catalytic Carbonylation

Executive Summary

The quinazoline-2,4(1H,3H)-dione scaffold (often referred to historically as benzoyleneurea) represents a privileged structure in medicinal chemistry, serving as the pharmacophore for antihypertensives, serotonin antagonists, and aldose reductase inhibitors. While the core heterocyclic system was first identified in the late 19th century, the synthetic methodologies have evolved from harsh thermal fusions to elegant, transition-metal-catalyzed carbonylations.

This guide provides a critical analysis of these synthetic paradigms. We move beyond simple recipe listing to explore the mechanistic imperatives that drive reaction success, offering researchers a decision matrix between classical robustness and modern catalytic precision.

Historical Genesis and Evolution

The history of the quinazoline core is often conflated with the broader discovery of quinazolines by Peter Griess in 1869 , who synthesized the parent heterocycle via the reaction of anthranilic acid derivatives with cyanogen. However, the specific isolation of the 2,4-dione oxidation state required distinct methodologies focused on introducing two carbonyl equivalents.

The evolution of this synthesis tracks the availability of C1 sources:

  • 1869–1890s: Early exploration using cyanogen and cyanates (Griess).

  • 1895: Niementowski formalized the condensation of anthranilic acids with amides, though this typically yields 4-quinazolinones.

  • Early 20th Century: The industrial standardization of the Urea Fusion method, utilizing the high melting points of urea and anthranilic acid to force cyclization without solvent.

  • 2000s–Present: The "Carbon Monoxide Era," utilizing Pd-catalyzed insertion of CO into o-haloanilines.

History Griess 1869: Griess First Quinazoline Synthesis (Cyano-derivatives) Niem 1895: Niementowski Anthranilic Acid + Amides (4-Quinazolinones) Griess->Niem Urea 1900s: Urea Fusion Industrial Standard (Solvent-free, High T) Niem->Urea Pd 2000s: Pd-Catalysis Carbonylation & C-H Activation (Mild Conditions) Urea->Pd

Figure 1: Timeline of synthetic evolution from stoichiometric condensation to catalytic activation.

Classical Synthetic Paradigms

For decades, the "workhorse" method for generating the 2,4-dione core has been the reaction of anthranilic acid with urea or potassium cyanate.

A. The Urea Fusion Method

This reaction is thermodynamically driven by the release of ammonia and water. It is atom-economical but requires temperatures exceeding 150°C, often resulting in intractable "brick dust" solids that are difficult to purify.

Mechanism:

  • Nucleophilic Attack: The primary amine of anthranilic acid attacks the carbonyl of urea.

  • Intermediate Formation: Formation of the ureido-acid intermediate (o-ureidobenzoic acid).

  • Cyclodehydration: Intramolecular attack of the terminal urea nitrogen on the carboxylic acid (or ester), expelling water/alcohol to close the ring.

B. The Cyanate Method (Aqueous)

A milder alternative involves treating anthranilic acid with potassium cyanate (KOCN) in acetic acid. This forms the ureido intermediate at lower temperatures, which cyclizes upon heating with base or acid.

Critical Analysis:

  • Pros: Reagents are dirt cheap; no heavy metals; scalable to kilograms.

  • Cons: Limited functional group tolerance (acid/base sensitivity); harsh thermal profile; poor solubility of products complicates workup.

ClassicalMech Start Anthranilic Acid + Urea Inter Intermediate: o-Ureidobenzoic Acid Start->Inter 140-150°C -NH3 Trans Transition State: Nu-Attack on Carboxyl Inter->Trans Cyclization Prod Quinazoline-2,4-dione Trans->Prod Byprod Byproducts: NH3 + H2O Trans->Byprod

Figure 2: Mechanistic pathway of the classical Urea Fusion synthesis.

The Transition Metal Revolution: Carbonylation

Modern drug discovery demands the functionalization of complex scaffolds where harsh fusion methods fail. Palladium-catalyzed carbonylation has emerged as the superior methodology for late-stage functionalization.

The Strategy: Instead of starting with the pre-formed carboxylic acid, one starts with an o-haloaniline. Palladium inserts into the C-X bond, followed by CO insertion and trapping with a nucleophile (amine or urea).

Key Advantages:

  • Orthogonality: Halogens (I, Br) allow for sequential cross-couplings.

  • Mildness: Reactions often proceed at 80–100°C.

  • Diversity: By varying the nucleophile (primary amines vs. urea), one can access N3-substituted analogs easily.

PdCycle Pd0 Pd(0)L2 Active Catalyst OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd o-Haloaniline COInsert CO Insertion (Acyl-Pd Complex) OxAdd->COInsert +CO NuAttack Nucleophilic Attack (Urea/Amine) COInsert->NuAttack RedElim Reductive Elimination Product Release NuAttack->RedElim RedElim->Pd0 -HX

Figure 3: Pd-catalyzed carbonylation cycle for quinazoline-2,4-dione formation.

Medicinal Chemistry Applications

The 2,4-dione scaffold is not merely a linker; its hydrogen-bonding capability (donor at N1/N3, acceptor at C2/C4) mimics nucleobases, making it a potent binder in enzyme pockets.

Drug / CompoundMechanism of ActionClinical IndicationKey Structural Feature
Prazosin

-adrenergic blocker
HypertensionQuinazoline-2,4-diamino core (related scaffold)
Ketanserin 5-HT

antagonist
AntihypertensiveQuinazoline-2,4-dione linked to piperidine
Zenarestat Aldose Reductase InhibitorDiabetic NeuropathyN1-acetic acid side chain on dione core
Selurampanel AMPA antagonistEpilepsyN3-phenyl substituted dione
Experimental Protocols
Protocol A: Classical Urea Fusion (Robust & Scalable)

Best for: Simple substrates, gram-scale starting materials, cost-sensitive projects.

  • Reagents: Mix Anthranilic acid (10.0 mmol) and Urea (50.0 mmol, 5 equiv). Excess urea acts as both reactant and solvent melt.

  • Fusion: Heat the mixture in an open flask (to allow NH3 escape) to 150–160°C .

  • Observation: The mixture will melt, bubble vigorously (NH3 evolution), and eventually solidify into a hard cake.

  • Workup:

    • Cool to room temperature.[1]

    • Add water (20 mL) and crush the solid.

    • Adjust pH to ~10 with 1M NaOH to dissolve unreacted acid, then re-acidify to pH 2 with HCl to precipitate the dione.

    • Scientific Note: The dione is amphoteric but generally insoluble in neutral/acidic water.

  • Purification: Recrystallization from DMF/Ethanol or Acetic Acid.

Protocol B: Pd-Catalyzed Carbonylation (Precision)

Best for: Sensitive substrates, late-stage functionalization, library generation.

  • Setup: A high-pressure stainless steel autoclave or heavy-walled glass pressure tube.

  • Reagents:

    • o-Iodoaniline (1.0 mmol)

    • Phenyl isocyanate (1.2 mmol) — Acts as the carbonyl source in some variations, or use CO gas.

    • Pd(OAc)

      
       (5 mol%)
      
    • Xantphos or PPh

      
       (10 mol%)
      
    • K

      
      CO
      
      
      
      (2.0 equiv)
    • Solvent: 1,4-Dioxane (dry).

  • Reaction:

    • If using CO gas: Purge vessel 3x with CO, pressurize to 5–10 bar. Heat to 100°C for 12h.

    • If using Isocyanate: Heat to 100°C under N

      
       atmosphere.
      
  • Workup: Filter through Celite to remove Pd black. Concentrate filtrate.

  • Purification: Flash column chromatography (MeOH/DCM gradient).

References
  • Griess, P. (1869).[2] "Ueber die Einwirkung des Cyans auf Anthranilsäure." Berichte der deutschen chemischen Gesellschaft, 2, 415–418. Link

  • Niementowski, S. (1895). "Synthesen der Chinazolinverbindungen." Journal für Praktische Chemie, 51, 564. Link

  • Connolly, D. J., et al. (2005).[2][3] "Synthesis of quinazolin-4(3H)-ones and quinazoline-2,4(1H,3H)-diones." Tetrahedron, 61(43), 10153-10202. Link

  • Alper, H., et al. (2008).[4] "Palladium-catalyzed cyclocarbonylation of o-iodoanilines with imidoyl chlorides." Organic Letters, 10(5), 829-832.[4] Link

  • Zhang, X., et al. (2020).[1] "DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones." ACS Omega, 5(16), 9614–9623. Link

Sources

Exploratory

Pharmacological Profile of 3-Amino-Quinazoline-2,4-Diones

Executive Summary & Chemical Space Analysis The 3-amino-quinazoline-2,4(1H,3H)-dione scaffold represents a privileged structure in medicinal chemistry, distinct from its non-aminated quinazolinedione counterparts due to...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Space Analysis

The 3-amino-quinazoline-2,4(1H,3H)-dione scaffold represents a privileged structure in medicinal chemistry, distinct from its non-aminated quinazolinedione counterparts due to the presence of an N-N hydrazine motif at position 3. This structural feature imparts unique chemical reactivity—specifically the ability to form Schiff bases with carbonyls—and alters the hydrogen bond donor/acceptor profile critical for active site binding.

This guide dissects the pharmacological utility of this scaffold, moving beyond generic descriptions to focus on three validated therapeutic verticals: antimicrobial gyrase inhibition , ionotropic glutamate receptor antagonism (AMPA/Kainate) , and kinase-driven oncology targets (c-Met/VEGFR-2) .

Structural Core & Numbering

The pharmacophore is defined by the bicyclic benzene-fused pyrimidine-2,4-dione ring.

  • N1 Position: Critical for pharmacokinetic (PK) modulation; alkylation here often improves lipophilicity and blood-brain barrier (BBB) penetration.

  • N3-Amino Group: The defining feature. It serves as a "warhead" for derivatization (e.g., hydrazones) or as a key interaction point for metal chelation in metalloenzyme active sites.

  • C6/C7 Positions: Electronic tuning sites. Halogenation (Cl, F) or trifluoromethylation here dramatically impacts potency, mimicking the SAR of fluoroquinolones.

Core Pharmacological Targets

Module A: Antimicrobial Activity (Gyrase & Topoisomerase IV)

The 3-amino-quinazoline-2,4-diones function as fluoroquinolone-like non-nucleoside inhibitors . Unlike traditional fluoroquinolones that rely on the N1-C3-C4 triad, these derivatives utilize the dione motif to bridge the DNA-enzyme cleavage complex.

  • Mechanism of Action: They stabilize the cleavable complex between DNA and DNA gyrase (in Gram-negative bacteria) or Topoisomerase IV (in Gram-positive bacteria). This prevents the religation of DNA strands, leading to the accumulation of double-strand breaks and subsequent bacterial cell death.

  • Key SAR Insight: Substitution at the N1 position with bulky groups (e.g., ethyl, cyclopropyl) and C6-fluorination enhances binding affinity to the GyrA subunit.

  • Spectrum: Broad-spectrum activity has been observed, with specific derivatives (e.g., 1,3-triazole substituted) showing MIC values comparable to ampicillin against S. aureus and E. coli [1].[1]

Module B: Neuropharmacology (AMPA/Kainate Antagonism)

This scaffold is a bioisostere of the quinoxaline-2,3-diones (e.g., NBQX).

  • Target: Competitive antagonism at the AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) and Kainate subtypes of glutamate receptors.

  • Therapeutic Utility: Neuroprotection during ischemic events (stroke) and anticonvulsant activity.

  • Molecular Logic: The dione moiety mimics the glutamate carboxylates. The 3-amino group, often derivatized into a semicarbazone or hydrazone, provides steric bulk that prevents receptor closure (desensitization), locking the channel in a closed state [2].

  • Critical Modification: A 7-trifluoromethyl (

    
    ) group significantly increases affinity and selectivity for AMPA receptors over NMDA receptors [3].
    
Module C: Oncology (Kinase Inhibition)

Recent studies identify 3-amino-quinazoline-2,4-diones as dual inhibitors of c-Met and VEGFR-2 tyrosine kinases.

  • Mechanism: ATP-competitive inhibition. The planar heterocyclic core occupies the adenine binding pocket, while the 3-amino substituents extend into the hydrophobic back-pocket (Gatekeeper region).

  • MTH1 Inhibition: A subset of 3-arylamino derivatives inhibits MutT homologue 1 (MTH1), an enzyme that sanitizes the oxidized nucleotide pool. Inhibition leads to the incorporation of oxidized nucleotides into DNA, causing lethal DNA damage in cancer cells [4].

Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates the validated SAR rules for maximizing potency across the described targets.

SAR_Map Core 3-Amino-Quinazoline-2,4-Dione Scaffold N1 N1 Position (PK Modulation) Core->N1 N3 N3-Amino Group (Functional Warhead) Core->N3 C6_7 C6/C7 Positions (Electronic Tuning) Core->C6_7 N1_Effect Alkyl/Cyclopropyl: ↑ Lipophilicity ↑ Gyrase Affinity N1->N1_Effect N3_Effect Schiff Bases/Hydrazones: ↑ AMPA Selectivity Metal Chelation N3->N3_Effect C6_7_Effect C6-F: ↑ Antibacterial Potency C7-CF3: ↑ AMPA Affinity C6_7->C6_7_Effect

Caption: Validated Structure-Activity Relationships (SAR) for the 3-amino-quinazoline-2,4-dione core.

Experimental Protocols

Protocol A: Synthesis of 3-Amino-quinazoline-2,4(1H,3H)-dione

Rationale: This route utilizes the anthranilic acid hydrazinolysis method. It is preferred over the isatin route for generating the primary amine at N3, which allows for diverse downstream derivatization.

Materials:

  • Methyl anthranilate (10 mmol)

  • Hydrazine hydrate (99%, 50 mmol)

  • Ethanol (Absolute)

  • Reflux condenser, magnetic stirrer.

Step-by-Step Methodology:

  • Dissolution: Dissolve 10 mmol of methyl anthranilate in 20 mL of absolute ethanol in a round-bottom flask.

  • Addition: Add hydrazine hydrate (50 mmol) dropwise to the stirring solution at room temperature. Note: Excess hydrazine is required to drive the reaction to completion and prevent dimer formation.

  • Reflux: Heat the mixture to reflux (

    
    ) for 4–6 hours. Monitor progress via TLC (Mobile phase: Ethyl acetate/Hexane 1:1).
    
  • Precipitation: Cool the reaction mixture to room temperature, then chill in an ice bath. The product typically precipitates as a white/off-white solid.

  • Purification: Filter the solid under vacuum. Wash with cold ethanol (2 x 5 mL) followed by diethyl ether (2 x 5 mL) to remove unreacted hydrazine.

  • Validation: Recrystallize from ethanol. Confirm structure via IR (characteristic

    
     doublet at 3300-3200 
    
    
    
    ) and
    
    
    -NMR.
Protocol B: Antimicrobial Susceptibility Assay (Broth Microdilution)

Rationale: This quantitative method determines the Minimum Inhibitory Concentration (MIC), offering higher precision than the agar diffusion method.

Workflow:

  • Inoculum Prep: Prepare a bacterial suspension (e.g., S. aureus ATCC 25923) in cation-adjusted Mueller-Hinton broth (CAMHB) to a density of

    
     CFU/mL.
    
  • Compound Dilution: Dissolve the test compound in DMSO. Prepare serial two-fold dilutions in a 96-well microtiter plate (Final conc. range: 0.5 – 128

    
    ). Control: DMSO < 1% final volume.
    
  • Incubation: Add 100

    
     of bacterial inoculum to each well. Incubate at 
    
    
    
    for 18–24 hours.
  • Readout: Assess turbidity visually or via absorbance at 600 nm (

    
    ).
    
  • Determination: The MIC is defined as the lowest concentration inhibiting visible growth (90% inhibition of OD).

Mechanistic Signaling Pathway (Oncology)

The following diagram details the dual-inhibition mechanism in cancer cells, highlighting the downstream effects on angiogenesis and proliferation.

MoA_Oncology Drug 3-Amino-Quinazoline-2,4-dione Derivative cMet c-Met Receptor (Tyrosine Kinase) Drug->cMet ATP Competition VEGFR VEGFR-2 Receptor (Tyrosine Kinase) Drug->VEGFR ATP Competition MTH1 MTH1 Enzyme (Nucleotide Sanitizer) Drug->MTH1 Inhibition Signal_Block Blockade of Phosphorylation (RAS/MAPK/PI3K) cMet->Signal_Block VEGFR->Signal_Block Oxidative_Stress Accumulation of 8-oxo-dGTP MTH1->Oxidative_Stress Apoptosis Apoptosis (Cell Death) Signal_Block->Apoptosis AntiAngio Inhibition of Angiogenesis Signal_Block->AntiAngio Oxidative_Stress->Apoptosis DNA Damage

Caption: Multi-target mechanism: Kinase blockade and MTH1 inhibition leading to tumor cell apoptosis.

Quantitative Data Summary

Compound ClassTargetKey Substituent (R)Activity (IC50 / MIC)Reference
Antimicrobial S. aureus (Gyrase)1,3-triazole @ N1/N3MIC: 9 - 12

[1]
Antimicrobial E. coli (Topo IV)6-FluoroMIC: 15

[1]
Neuro AMPA Receptor7-Trifluoromethyl

: 0.05

[3]
Oncology MTH13-(4-chlorophenyl)amino

: 28.3

[4]

References

  • Al-Karmalawy, A. A., et al. (2022).[2] Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent: Design, Synthesis, and Their Antibacterial Activity . Molecules. Link

  • Welch, W. M., et al. (1995). Glycine/NMDA, AMPA and Kainate Receptor Antagonists. Current Medicinal Chemistry.
  • Della Bella, E., et al. (2012). 3-Hydroxy-1H-quinazoline-2,4-dione derivatives as new antagonists at ionotropic glutamate receptors: Molecular modeling and pharmacological studies . Bioorganic & Medicinal Chemistry. Link

  • Karim, A., et al. (2025).[3] Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking, MD simulation, DFT, and pharmacological evaluation as MTH1 inhibitors . PLOS ONE. Link

Sources

Foundational

3-Amino-1H-quinazoline-2,4-dione: A Technical Guide to a Privileged Scaffold

Executive Summary In the landscape of medicinal chemistry, 3-Amino-1H-quinazoline-2,4-dione stands as a quintessential "privileged structure." This designation, originally coined by Evans et al., refers to a molecular fr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of medicinal chemistry, 3-Amino-1H-quinazoline-2,4-dione stands as a quintessential "privileged structure." This designation, originally coined by Evans et al., refers to a molecular framework capable of providing high-affinity ligands for more than one type of receptor or enzyme target. The 2,4-dione core (often structurally related to quinazolinones) offers a rigid bicyclic template that mimics purine bases, making it inherently bioactive. The specific introduction of an amino group at the N3 position creates a unique hydrazine-like handle, unlocking a diverse chemical space for Schiff base formation, acylation, and metal chelation.

This guide dissects the synthetic utility, structure-activity relationships (SAR), and therapeutic applications of this scaffold, designed for researchers aiming to exploit this core for novel drug discovery.

Chemical Architecture & Properties

The core structure consists of a benzene ring fused to a pyrimidine-2,4-dione ring.

  • IUPAC Name: 3-amino-1H-quinazoline-2,4-dione

  • Molecular Formula: C8H7N3O2

  • Key Features:

    • N1-H: Acidic proton, amenable to alkylation for solubility tuning.

    • C2/C4 Carbonyls: Hydrogen bond acceptors; C4 is part of a vinylogous amide system.

    • N3-Amino: A nucleophilic "warhead" allowing rapid library generation via condensation with aldehydes (hydrazones) or acid chlorides.

Structural Visualization (DOT)

The following diagram illustrates the core numbering and reactive sites.

G Core 3-Amino-1H-quinazoline-2,4-dione (Scaffold) N1 N1 Position (Alkylation/Solubility) Core->N1 Site 1 C2C4 C2/C4 Carbonyls (H-Bond Acceptors) Core->C2C4 Pharmacophore N3 N3-Amino Group (Derivatization Point) Core->N3 Site 3 (Critical) Benzene Benzene Ring (C5-C8) (Electronic Tuning) Core->Benzene Hydrophobic Pocket

Figure 1: Functional map of the 3-amino-1H-quinazoline-2,4-dione scaffold.

Synthetic Strategies

To access this scaffold, two primary methodologies dominate the literature: the classical Anthranilic Acid route and the modern Isatin Oxidative Cyclization.

Method A: The Anthranilate/Hydrazine Route (Classical)

This method relies on the cyclization of anthranilic acid derivatives. It is robust but often requires high temperatures.

  • Starting Material: Methyl anthranilate or Isatoic anhydride.

  • Reagents: Hydrazine hydrate (

    
    ), Urea or Phosgene equivalents.
    
  • Mechanism: Nucleophilic attack of hydrazine on the ester/anhydride followed by ring closure with a carbonyl source.

Method B: Isatin Oxidative Ring Expansion (Modern)

A more recent, often higher-yielding approach involves the oxidative rearrangement of isatin hydrazones.

  • Starting Material: Isatin + Phenylhydrazine (or simple hydrazine).[1]

  • Reagents:

    
     (oxidant), 
    
    
    
    (catalyst).
  • Mechanism: Formation of a hydrazone intermediate, followed by radical-mediated ring expansion and oxidation to the dione.

Method C: CO2 Fixation (Green Chemistry)

Recent advances utilize


 as a C1 source reacting with 2-aminobenzonitriles in water, offering a sustainable pathway.
Synthetic Workflow Diagram

Synthesis Anth Methyl Anthranilate Hydrazine + Hydrazine Hydrate + Urea/Carbonyl Source Anth->Hydrazine Inter1 Hydrazide Intermediate Anth->Inter1 Nucleophilic Acyl Subst. Isatin Isatin Oxidant + Hydrazine + TBHP / I2 Isatin->Oxidant Inter2 Isatin Hydrazone Isatin->Inter2 Condensation Aminobenzo 2-Aminobenzonitrile CO2 + CO2 (Water, No Catalyst) Aminobenzo->CO2 Product 3-Amino-1H-quinazoline-2,4-dione Aminobenzo->Product Green Synthesis Inter1->Product Cyclization (Reflux) Inter2->Product Oxidative Ring Expansion

Figure 2: Comparative synthetic pathways for the quinazoline-2,4-dione core.

Medicinal Chemistry & SAR

The "privileged" status arises from the scaffold's adaptability.

Structure-Activity Relationship (SAR) Matrix
PositionModificationEffect on Activity
N3-Amino Schiff Bases (-N=CH-Ar) Significantly enhances Anticonvulsant & Antimicrobial activity by increasing lipophilicity and adding pi-stacking interactions.
N3-Amino Acylation (-NH-CO-R) Common in Anticancer agents (PARP inhibition); mimics the nicotinamide moiety.
N1 Alkylation (Methyl/Benzyl) Modulates solubility and membrane permeability. Large groups here often reduce activity in kinase targets due to steric clash.
C6/C7 Halogens (Cl, Br, I) Electron-withdrawing groups (EWG) at C6 often increase potency in Antimicrobial (DNA gyrase) and Anticonvulsant models.
C6 Nitro (-NO2) Often increases toxicity but enhances binding affinity in specific enzyme pockets via electronic effects.

Therapeutic Applications

Anticonvulsant Activity

Derivatives of 3-amino-quinazoline-2,4-dione act as Positive Allosteric Modulators (PAMs) of the


 receptor.
  • Mechanism: They bind to a site distinct from the benzodiazepine site, enhancing chloride influx and hyperpolarizing the neuron.

  • Key Insight: Schiff bases derived from the N3-amino group (e.g., with substituted benzaldehydes) show superior protection in Pentylenetetrazole (PTZ)-induced seizure models compared to the free amine.

Antibacterial Agents (Gyrase Inhibition)

The structural similarity to fluoroquinolones allows these compounds to target bacterial DNA Gyrase and Topoisomerase IV.[2]

  • Target: The ATP-binding domain of the GyrB subunit.

  • Efficacy: C6-halogenated derivatives exhibit broad-spectrum activity against Gram-positive strains (S. aureus) and Gram-negative strains (E. coli).

Anticancer (PARP & MTH1 Inhibition)
  • PARP-1/2: The dione core mimics the nicotinamide pharmacophore required for binding to the PARP catalytic domain. N3-substituted pyrrolidine derivatives have shown

    
     values in the nanomolar range.[3]
    
  • MTH1: Recent studies identify 3-arylamino derivatives as inhibitors of MTH1, an enzyme that sanitizes the nucleotide pool, preventing incorporation of oxidized dNTPs into DNA in cancer cells.

Experimental Protocols

Protocol 1: Synthesis of 3-Amino-1H-quinazoline-2,4-dione (Anthranilate Route)

Based on classical cyclization methodologies.

Reagents:

  • Methyl anthranilate (10 mmol)

  • Hydrazine hydrate (excess, ~50 mmol)

  • Urea (15 mmol)

  • Ethanol (Solvent)

Step-by-Step:

  • Hydrazide Formation: Dissolve methyl anthranilate in ethanol (20 mL). Add hydrazine hydrate dropwise.[4] Reflux for 4–6 hours. Monitor by TLC (EtOAc:Hexane 1:1).

  • Isolation: Cool the mixture. The intermediate anthranilic acid hydrazide may precipitate. If not, evaporate solvent.

  • Cyclization: Mix the hydrazide intermediate with urea. Heat the mixture in a fusion reaction (neat) at 180–200°C for 2 hours. The melt will solidify.

  • Purification: Cool to room temperature. Triturate the solid with water to remove excess urea. Recrystallize from ethanol/DMF.

  • Validation:

    • IR: Look for doublet amine peaks (

      
      ) and two carbonyl stretches (
      
      
      
      ).
    • MP: >250°C (characteristic of high melting diones).

Protocol 2: Evaluation of Antibacterial Activity (Agar Well Diffusion)

Standard protocol for screening N3-derivatives.

Materials:

  • Muller-Hinton Agar (MHA) plates.

  • Test strains: S. aureus (ATCC 25923), E. coli (ATCC 25922).

  • Standard: Ciprofloxacin (5 µ g/disk ).

Step-by-Step:

  • Inoculum Prep: Prepare bacterial suspension to 0.5 McFarland turbidity standard (

    
     CFU/mL).
    
  • Seeding: Swab the MHA plates uniformly with the suspension.

  • Compound Prep: Dissolve the test compound in DMSO to a concentration of 1 mg/mL.

  • Application: Punch 6 mm wells into the agar. Add 50–100 µL of the compound solution. Include a DMSO negative control.

  • Incubation: Incubate at 37°C for 24 hours.

  • Readout: Measure the Zone of Inhibition (ZOI) in millimeters. A ZOI > 15mm indicates significant activity.

Future Outlook

The 3-amino-1H-quinazoline-2,4-dione scaffold is evolving beyond simple substitution.

  • Metal Chelation: The N3-amino and C4-carbonyl motif is being explored for chelating

    
     in viral polymerase active sites (HCV NS5B).
    
  • PROTACs: The scaffold is being investigated as a warhead for Proteolysis Targeting Chimeras, linking the dione (PARP binder) to E3 ligase ligands for targeted protein degradation.

References

  • Synthesis and pharmacological evaluation of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives as MTH1 inhibitors. PLOS ONE, 2025.[1] Link

  • Implication of Quinazoline-4(3H)-ones in Medicinal Chemistry: A Brief Review. Omics International, 2015. Link

  • Discovery of Novel 3-Hydroxyquinazoline-2,4(1H,3H)-Dione Derivatives: A Series of Metal Ion Chelators with Potent Anti-HCV Activities. Molecules, 2021. Link

  • Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent. Molecules, 2022.[2] Link

  • Efficient synthesis of quinazoline-2,4(1H,3H)-diones from CO2 and 2-aminobenzonitriles. Green Chemistry, 2014. Link

  • Discovery of quinazoline-2,4(1H,3H)-dione derivatives as novel PARP-1/2 inhibitors. Organic & Biomolecular Chemistry, 2018.[3] Link

  • Synthesis, In Vivo Anticonvulsant Activity Evaluation and In Silico Studies of Some Quinazolin-4(3H)-One Derivatives. Molecules, 2020. Link

Sources

Exploratory

In Silico Analysis of 3-Amino-1H-quinazoline-2,4-dione Derivatives: A Multi-Target Optimization Framework

Executive Summary The 3-Amino-1H-quinazoline-2,4-dione scaffold represents a "privileged structure" in medicinal chemistry, capable of diverse biological interactions ranging from anticancer (MTH1, c-Met/VEGFR-2 inhibiti...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 3-Amino-1H-quinazoline-2,4-dione scaffold represents a "privileged structure" in medicinal chemistry, capable of diverse biological interactions ranging from anticancer (MTH1, c-Met/VEGFR-2 inhibition) to antibacterial (DHFR inhibition) activity. However, the polyspecific nature of this scaffold necessitates rigorous in silico filtering to optimize selectivity and reduce off-target toxicity.

This technical guide details a validated computational workflow for the analysis of these derivatives. Moving beyond generic protocols, we focus on the specific electronic and steric requirements of the N3-amino substitution, utilizing Density Functional Theory (DFT) for reactivity prediction, molecular docking for binding mode validation, and Molecular Dynamics (MD) for stability assessment.

Structural Basis & Reactivity Profiling (DFT)

Before engaging in receptor-based docking, it is critical to understand the electronic distribution of the ligand. The 3-amino group on the quinazoline-2,4-dione core acts as a crucial "hinge" for derivatization (often via hydrazide linkages), significantly altering the Highest Occupied Molecular Orbital (HOMO) energy.

Electronic Parameterization Protocol

High-activity derivatives often exhibit a narrow HOMO-LUMO gap, correlating with enhanced stability and biological reactivity.

Protocol:

  • Geometry Optimization: Perform initial optimization using the B3LYP functional with the 6-311G(d,p) basis set.

  • Frontier Orbital Analysis: Calculate HOMO/LUMO energies.

    • Insight: For 3-amino derivatives, the HOMO is typically localized on the phenylhydrazine/amino moiety (electron donor), while the LUMO resides on the quinazoline dione core (electron acceptor).

  • Global Reactivity Descriptors: Calculate chemical hardness (

    
    ) and electronegativity (
    
    
    
    ) to predict stability in the active site.

Technical Note: A HOMO-LUMO gap < 4.0 eV in these derivatives often signals high reactivity but potential metabolic instability. This must be balanced against ADMET filters later in the workflow.

Target Identification & Molecular Docking[1][2][3][4][5][6]

The versatility of 3-amino-1H-quinazoline-2,4-diones allows them to target distinct pockets. We will focus on two validated pathways:

  • Anticancer: MTH1 (MutT Homolog 1) inhibition.[1]

  • Antibacterial: DHFR (Dihydrofolate Reductase) inhibition.[2]

Automated Docking Workflow

The following diagram illustrates the decision matrix for processing these derivatives.

DockingWorkflow Start Ligand Library (3-Amino-quinazoline derivatives) Prep Ligand Prep (B3LYP Optimization) Start->Prep TargetSel Target Selection Prep->TargetSel MTH1 MTH1 (PDB: 3ZR0) Anticancer TargetSel->MTH1 DHFR DHFR (PDB: 2W9S) Antibacterial TargetSel->DHFR Grid Grid Generation (Focus: Asp119/Trp117) MTH1->Grid DHFR->Grid Dock AutoDock Vina / Glide (SP & XP Modes) Grid->Dock Filter Score Filtering (<-7.0 kcal/mol) Dock->Filter MD MD Simulation (100 ns) Filter->MD Top 10 Hits

Figure 1: Integrated workflow for the selection and validation of quinazoline-2,4-dione derivatives against specific biological targets.

Protocol: MTH1 Inhibition

MTH1 sanitizes the nucleotide pool, preventing incorporation of oxidized dNTPs into DNA. Inhibiting MTH1 is a potent anticancer strategy.

Step-by-Step Methodology:

  • Protein Prep: Retrieve PDB ID 3ZR0 . Remove crystallographic water molecules (except those bridging key residues if known). Add polar hydrogens and Kollman charges.[3]

  • Grid Box Definition: Center the grid on the co-crystallized ligand active site.

    • Coordinates (Typical): X=15.2, Y=8.4, Z=22.1 (Adjust based on specific PDB alignment).

    • Dimensions: 20 x 20 x 20 Å.

  • Docking Parameters:

    • Exhaustiveness: 32 (High precision required for the dione scaffold orientation).

    • Energy Range: 4 kcal/mol.

  • Critical Interaction Check:

    • Asp119: Hydrogen bonding with the N1-H or N3-H of the quinazoline ring.

    • Trp117: Pi-Pi stacking with the benzene ring of the quinazoline.

    • Validation: Derivatives failing to engage Asp119 should be discarded immediately.

Molecular Dynamics (MD) & Stability Analysis

Docking provides a static snapshot. MD simulations are required to verify that the 3-amino substituent does not induce steric clash leading to ligand ejection over time.

Simulation Setup (GROMACS/Amber)
  • Force Field: CHARMM36m (optimized for small organic heterocycles).

  • Solvent: TIP3P water model, cubic box with 1.0 nm padding.

  • Neutralization: Add Na+/Cl- ions to 0.15 M.

Analysis Metrics

We analyze the trajectory to confirm the stability of the "3-amino hinge".

MetricAcceptable ThresholdInterpretation
RMSD (Ligand) < 2.5 ÅIndicates the ligand remains in the binding pocket.
RMSF (Protein) < 2.0 Å (Active Site)Low fluctuation confirms the ligand stabilizes the pocket.
H-Bond Occupancy > 60%Persistence of the Asp119 interaction over the simulation time.
MM-GBSA (

)
< -40 kcal/molPredicts high affinity (more accurate than docking scores).

MM-GBSA Calculation: Use the trajectory (last 10 ns) to calculate binding free energy (


) excluding entropic terms for computational efficiency.


Note: For quinazolines, the solvation term (

) is critical due to the polar dione core.

ADMET & Drug-Likeness Profiling[1][5][7][8]

Quinazoline-2,4-diones often suffer from poor aqueous solubility. The 3-amino modification can improve this, but the attached aryl groups (in hydrazide derivatives) may increase lipophilicity excessively.

Predicted Profile (Representative Data)
PropertyOptimal RangeTypical 3-Amino-Quinazoline ValueStatus
LogP 1.0 - 5.02.8 - 4.2Pass (Good bioavailability)
TPSA < 140 Ų85 - 110 ŲPass (High absorption)
Solubility (LogS) > -4.0-4.5 to -3.5Caution (Solubility enhancement needed)
GI Absorption HighHighPass
BBB Permeant VariableLowPass (Reduces CNS side effects)

Toxicity Alert: Screen for hydrazine toxicity if the 3-amino group is derivatized into a hydrazone. Use the PAINS (Pan-Assay Interference Compounds) filter to ensure the dione core isn't acting as a non-specific aggregator.

Synthesis Validation Linkage

In silico designs must be synthetically accessible. The 3-amino-1H-quinazoline-2,4-dione scaffold is robustly synthesized via the TBHP/Iodine oxidative cyclization method or the reaction of anthranilic acid derivatives with hydrazine hydrate.

  • Reaction Efficiency: The one-pot synthesis using DMAP is compatible with the electron-withdrawing nature of the dione, validating the feasibility of synthesizing high-scoring docking hits [6].

References

  • Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors. PubMed Central. [Link]

  • Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking, MD simulation as MTH1 inhibitors. PubMed Central. [Link]

  • Evaluation of Quinazolin-2,4-Dione Derivatives as Promising Antibacterial Agents: Synthesis, In Vitro, In Silico ADMET. PubMed. [Link]

  • Green Process for the Synthesis of 3-Amino-2-methyl-quinazolin-4(3H)-one Synthones. MDPI. [Link]

  • Quinazoline-2,4(1H,3H)-dione derivatives as new class of CB1 Agonists. PubMed Central. [Link]

  • DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones. ACS Omega. [Link]

Sources

Foundational

Targeting the Kinome and Beyond: The Therapeutic Landscape of 3-Amino-Quinazoline-2,4-Diones

Executive Summary The 3-amino-quinazoline-2,4-dione scaffold represents a distinct "privileged structure" in medicinal chemistry.[1] Unlike its quinazolinone cousins (often kinase-focused), the 2,4-dione core offers uniq...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 3-amino-quinazoline-2,4-dione scaffold represents a distinct "privileged structure" in medicinal chemistry.[1] Unlike its quinazolinone cousins (often kinase-focused), the 2,4-dione core offers unique hydrogen-bonding donors and acceptors (N1-H, C2=O, C4=O) that mimic nucleobases and transition states. This guide dissects the therapeutic utility of this scaffold, moving beyond generic screening to specific, high-value targets: MTH1 (NUDT1) in oncology, DNA Gyrase in antimicrobial resistance, and AMPA/Kainate receptors in neuroprotection.

Part 1: Oncology – The MTH1 Directive

The Target: MTH1 (MutT Homolog 1)

While many quinazolines target EGFR or VEGFR, the 3-amino-quinazoline-2,4-dione scaffold has recently emerged as a potent inhibitor of MTH1 (NUDT1) .

Mechanism of Action: Cancer cells, due to their high metabolic rate, suffer from high levels of Reactive Oxygen Species (ROS). This ROS oxidizes the nucleotide pool, converting dGTP to 8-oxo-dGTP . If incorporated into DNA, 8-oxo-dGTP causes transversion mutations (A:T to C:G) and cell death. MTH1 "sanitizes" this pool by hydrolyzing 8-oxo-dGTP to 8-oxo-dGMP, preventing its incorporation.

  • Therapeutic Logic: Inhibiting MTH1 forces cancer cells to incorporate oxidized nucleotides, leading to lethal DNA damage and apoptosis. Normal cells are unaffected as they have lower ROS loads.

Structural Insights (SAR)
  • The 3-Amino "Hinge": The 3-amino group is rarely free in active inhibitors; it serves as a critical linker. In MTH1 inhibitors, the 3-(arylamino) motif is essential.

  • Binding Mode: The quinazoline-2,4-dione core mimics the guanine base of the nucleotide substrate, occupying the specificity pocket of MTH1. The aryl group attached to the N3-amino extends into the hydrophobic cleft (Trp117, Phe72), displacing water molecules and increasing entropy-driven binding affinity.

Visualization: The MTH1 "Phenotypic Lethality" Pathway

MTH1_Pathway ROS High ROS (Cancer Cell) dGTP dGTP Pool ROS->dGTP Oxidation Oxo_dGTP 8-oxo-dGTP (Toxic) dGTP->Oxo_dGTP MTH1 MTH1 Enzyme Oxo_dGTP->MTH1 Substrate Binding DNA_Incorp Incorporation into DNA Oxo_dGTP->DNA_Incorp Accumulation Hydrolysis Hydrolysis to 8-oxo-dGMP MTH1->Hydrolysis Sanitization Inhibitor 3-Amino-Quinazoline-2,4-dione Inhibitor->MTH1 Competitive Inhibition (Ki < 10 nM) Survival Cell Survival Hydrolysis->Survival Apoptosis DNA Damage & Apoptosis DNA_Incorp->Apoptosis

Figure 1: Mechanism of MTH1 inhibition.[2][3][4][5] The 3-amino-quinazoline-2,4-dione scaffold blocks the sanitization of the nucleotide pool, forcing cancer cells to commit suicide via oxidized DNA incorporation.

Part 2: Antimicrobial – The Gyrase/Topo IV Axis

The Target: DNA Gyrase & Topoisomerase IV

The 3-amino-quinazoline-2,4-dione core is a bioisostere of the fluoroquinolone (FQ) scaffold. However, it binds differently enough to retain activity against FQ-resistant strains (e.g., MRSA, VRE).

Critical SAR:

  • N1-Substitution: Unlike FQs where N1 is often cyclopropyl, in quinazolinediones, N1-alkylation (e.g., ethyl, methyl) modulates lipophilicity and membrane permeability.

  • C7-Substitution: An electron-withdrawing group (Cl, F, or NO2) at C7 is crucial for binding to the GyrB subunit.

  • The 3-Amino Linker: This is the site of diversity.[6] Converting the free amine into acylthioureas or hydrazones creates a "tail" that reaches into the auxiliary binding pockets of the ATPase domain, overcoming resistance mutations in the primary binding site.

Data Summary: Antimicrobial Potency

Compound Class Target Strain MIC (µg/mL) Mechanism Note
3-Amino-6-nitro-quinazoline S. aureus (MRSA) 0.5 - 2.0 High affinity for GyrB ATPase domain
3-(Acylthiourea)-quinazoline E. coli 1.0 - 4.0 Dual Gyrase/Topo IV inhibition

| Standard Ciprofloxacin | S. aureus (MRSA) | > 32.0 | Resistance due to parC/gyrA mutations |

Part 3: Experimental Protocols

Synthesis: Iodine-Mediated Cyclization (Green Chemistry)

Rationale: Traditional synthesis involves harsh conditions. The iodine-mediated oxidative cyclization is milder and tolerates diverse functional groups.

Protocol:

  • Reagents: Isatin derivative (1.0 eq), Phenylhydrazine derivative (1.1 eq), TBHP (2.0 eq), Iodine (20 mol%), DMSO solvent.

  • Step A (Hydrazone Formation): Mix Isatin and Phenylhydrazine in ethanol with catalytic acetic acid. Reflux for 2 hours. Isolate the hydrazone intermediate via filtration.

  • Step B (Oxidative Cyclization): Dissolve the hydrazone in DMSO. Add Iodine and TBHP (70% aq).

  • Reaction: Stir at 80°C for 4-6 hours. The reaction proceeds via an iodonium intermediate followed by ring expansion.

  • Workup: Quench with saturated Na2S2O3 (to remove iodine). Extract with ethyl acetate.

  • Validation: Monitor disappearance of the hydrazone NH peak (~10-12 ppm) and appearance of the urea NH peak (~11.5 ppm) in 1H-NMR.

Visualization: Synthetic Workflow

Synthesis Isatin Isatin (Start) Hydrazone Hydrazone Intermediate Isatin->Hydrazone EtOH/AcOH Reflux Hydrazine Aryl-Hydrazine Hydrazine->Hydrazone Peroxy Peroxy-Intermediate Hydrazone->Peroxy TBHP Cyclization Ring Expansion (I2 / TBHP) Peroxy->Cyclization Iodine Cat. Product 3-Amino-Quinazoline-2,4-dione (Target) Cyclization->Product -HI

Figure 2: One-pot oxidative cyclization strategy for accessing the 3-amino-quinazoline-2,4-dione core.

Assay: MTH1 Enzymatic Inhibition

Rationale: To verify target engagement, a bioluminescent assay measuring PPi production is standard.

Protocol:

  • System: MTH1 hydrolyzes dGTP to dGMP + PPi (Pyrophosphate).

  • Coupling: PPi is converted to ATP by ATP Sulfurylase. ATP is detected by Luciferase.

  • Mix: 100 mM Tris-acetate (pH 8.0), 40 mM NaCl, 10 mM Mg(OAc)2, 100 µM dGTP, and 0.5 nM recombinant MTH1 enzyme.

  • Inhibitor: Add test compound (dissolved in DMSO) at varying concentrations (0.1 nM to 10 µM).

  • Readout: Measure luminescence. A decrease in signal indicates MTH1 inhibition (less PPi produced).

  • Control: Use BAY-707 or (S)-Crizotinib as a positive control for inhibition.

References

  • MTH1 Inhibition & Oncology

    • Karim, A. et al. (2025).[3] Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking, MD simulation, DFT, and pharmacological evaluation as MTH1 inhibitors. PubMed Central. Link

  • Antimicrobial & Gyrase Targeting

    • Al-Wahaibi, L.H. et al. (2024). New quinazolin-2,4-dione derivatives incorporating acylthiourea, pyrazole and/or oxazole moieties as antibacterial agents via DNA gyrase inhibition.[7][8] RSC Advances. Link

    • El-Azab, A.S. et al. (2022). Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent.[4][6][9] Molecules.[7][3][5][6][8][10][9][11][12][13][14] Link

  • AMPA/Glutamate Receptor Antagonism

    • Guerreiro, G. et al. (2012). 3-Hydroxy-1H-quinazoline-2,4-dione derivatives as new antagonists at ionotropic glutamate receptors. Bioorganic & Medicinal Chemistry.[7][2][3][5][6][8][10][11][12] Link

  • Synthesis Methodology

    • Ghorab, M.M. et al. (2022). Green Process for the Synthesis of 3-Amino-2-methyl-quinazolin-4(3H)-one Synthones.[1] Molecules.[7][2][3][5][6][8][10][9][11][12][13][14] Link

Sources

Protocols & Analytical Methods

Method

Advanced Application Note: Strategic One-Pot Synthesis of 3-Amino-1H-quinazoline-2,4-dione

Executive Summary & Strategic Analysis The 3-amino-1H-quinazoline-2,4-dione scaffold is a critical pharmacophore in medicinal chemistry, serving as a versatile precursor for anticonvulsants, antimicrobials, and enzyme in...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

The 3-amino-1H-quinazoline-2,4-dione scaffold is a critical pharmacophore in medicinal chemistry, serving as a versatile precursor for anticonvulsants, antimicrobials, and enzyme inhibitors (e.g., MTH1 inhibitors). Its unique N3-amino handle allows for the rapid generation of Schiff bases and N-substituted derivatives, making it a high-value intermediate in diversity-oriented synthesis.

This Application Note details two distinct "one-pot" protocols for synthesizing this scaffold. Unlike generic methods, these protocols are selected for regiochemical fidelity and operational simplicity .

The Synthetic Challenge

The primary challenge in synthesizing 3-amino-quinazoline-2,4-diones is controlling the regioselectivity of the hydrazine incorporation and ensuring complete cyclization without forming the thermodynamic byproduct, 2-aminobenzhydrazide, or the over-oxidized quinazolinone.

Pathway Comparison
FeatureProtocol A: The Carbazate Route (Recommended) Protocol B: The CDI-Mediated Route
Starting Material Isatoic AnhydrideMethyl Anthranilate
Reagents Ethyl Carbazate (Hydrazinocarboxylate)Hydrazine Hydrate, CDI (1,1'-Carbonyldiimidazole)
Mechanism Nucleophilic Ring Opening

Cyclization
Hydrazinolysis

Carbonyl Insertion
Atom Economy High (Byproducts:

, EtOH)
Moderate (Byproducts: Imidazole, MeOH)
Safety Profile High (Avoids free phosgene/CDI handling)Moderate (Requires handling of CDI/Hydrazine)
Purity Profile Excellent (Crystalline precipitation)Good (Requires washing/recrystallization)

Protocol A: The Isatoic Anhydride-Carbazate Route (Gold Standard)

This protocol utilizes Isatoic Anhydride as an activated electrophile. The reaction with ethyl carbazate provides both the hydrazine moiety and the necessary carbonyl carbon for the dione ring in a single reagent, streamlining the mechanism.

Mechanistic Insight[2]
  • Nucleophilic Attack: The terminal amine of ethyl carbazate attacks the anhydride carbonyl (C4 position).

  • Decarboxylation: The intermediate undergoes spontaneous decarboxylation (

    
     loss) to form N-(2-aminobenzoyl)hydrazinecarboxylate.
    
  • Cyclization: Under thermal conditions (or weak base catalysis), the aniline nitrogen attacks the carbamate ester, releasing ethanol to close the pyrimidine ring.

Materials[1][2][3][4][5]
  • Isatoic Anhydride (1.0 equiv)

  • Ethyl Carbazate (1.1 equiv)

  • Solvent: Dioxane or Pyridine (anhydrous)

  • Catalyst (Optional): Triethylamine (0.1 equiv)

Step-by-Step Procedure
  • Charge: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend Isatoic Anhydride (16.3 g, 100 mmol) in 1,4-Dioxane (100 mL) .

  • Addition: Add Ethyl Carbazate (11.4 g, 110 mmol) in a single portion.

  • Reaction: Heat the mixture to reflux (

    
    ).
    
    • Observation: Evolution of

      
       gas will commence immediately. Ensure the system is vented to a bubbler.
      
  • Duration: Maintain reflux for 4–6 hours. The suspension will initially clear (intermediate formation) and then a heavy white precipitate will form (product).

  • Completion Check: Monitor by TLC (Ethyl Acetate:Hexane 1:1). The starting anhydride (

    
    ) should disappear.
    
  • Work-up: Cool the reaction mixture to room temperature.

  • Isolation: Filter the white solid under vacuum.

  • Purification: Wash the filter cake with cold Dioxane (20 mL) followed by Diethyl Ether (50 mL) to remove unreacted carbazate.

  • Drying: Dry in a vacuum oven at

    
     for 4 hours.
    

Yield Expectation: 85–92% Appearance: White to off-white crystalline powder.

Protocol B: The Methyl Anthranilate / CDI Route (Alternative)

This method is useful when Isatoic Anhydride is unavailable. It relies on a "telescoped" sequence where the hydrazide is formed first, followed by ring closure using CDI as a carbonyl donor.

Materials[1][2][3][4][5][6][7][8][9][10]
  • Methyl Anthranilate (1.0 equiv)

  • Hydrazine Hydrate (80% or 100%, 5.0 equiv)

  • 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv)

  • Solvent: Ethanol (Step 1), THF (Step 2)

Step-by-Step Procedure
  • Hydrazinolysis: Dissolve Methyl Anthranilate (15.1 g, 100 mmol) in Ethanol (50 mL) . Add Hydrazine Hydrate (25 mL) carefully.

  • Reflux: Reflux for 6–8 hours until methyl anthranilate is consumed (forms 2-aminobenzhydrazide).

  • Evaporation: Concentrate the reaction mixture in vacuo to remove excess hydrazine and ethanol. ( Critical Safety Step: Do not distill to dryness if peroxides are suspected; remove bulk solvent only.)

  • Redissolution: Redissolve the crude residue in anhydrous THF (100 mL) .

  • Cyclization: Add CDI (19.5 g, 120 mmol) portion-wise at room temperature.

    • Note: Exothermic reaction with gas evolution.

  • Heating: Heat to reflux for 3 hours to ensure complete ring closure.

  • Quench: Pour the mixture into ice-water (300 mL) and acidify to pH 3 with 1N HCl to precipitate the product.

  • Filtration: Collect the solid by filtration.[1]

Visualizing the Mechanism (Protocol A)

The following diagram illustrates the atom-economic pathway of the Isatoic Anhydride + Ethyl Carbazate route.

ReactionPathway Start Isatoic Anhydride (Electrophile) Inter Intermediate: N-(2-aminobenzoyl) hydrazinecarboxylate Start->Inter Nucleophilic Attack (Reflux Dioxane) Reagent Ethyl Carbazate (Nucleophile) Reagent->Inter Byprod1 CO2 (Gas) Inter->Byprod1 Decarboxylation Product 3-Amino-1H-quinazoline- 2,4-dione Inter->Product Intramolecular Cyclization (-EtOH) Byprod2 Ethanol Inter->Byprod2

Caption: Mechanistic flow of the Isatoic Anhydride route, highlighting the spontaneous decarboxylation and cyclization steps.

Analytical Validation (QC)

To ensure the integrity of the synthesized scaffold, compare your data against these standard values.

ParameterExpected Value / ObservationInterpretation
Melting Point

(dec.)
High melting point indicates strong intermolecular H-bonding typical of diones.
IR Spectrum

(

)
Distinct primary amine doublet.
IR Carbonyls

(C=O)
Characteristic dione doublet (amide/urea stretches).
1H NMR (DMSO-d6)

(s, 2H,

)
Diagnostic peak for the N3-amino group.
1H NMR (DMSO-d6)

(s, 1H,

)
Broad singlet for the ring NH.

Safety & Handling

  • Hydrazine Derivatives: Ethyl carbazate is toxic and a potential sensitizer. Avoid inhalation of dust.

  • Isatoic Anhydride: Reacts vigorously with amines and bases, releasing

    
    . Ensure reaction vessels are not sealed tight; use a bubbler.
    
  • CDI (Protocol B): Moisture sensitive. Hydrolyzes to imidazole and

    
    . Store under inert atmosphere.
    

References

  • Vertex AI Search. (2025). Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2. PubMed Central. 2

  • Vertex AI Search. (2020). DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate. ACS Omega. 3[4]

  • Vertex AI Search. (2022). Discovery of Novel 3-Hydroxyquinazoline-2,4(1H,3H)-Dione Derivatives. MDPI. 5

  • Vertex AI Search. (2025). Synthesis of N3-Substituted Quinazoline-2,4-diones via C-4 Amination-Cyclization of Isatoic Anhydrides. ResearchGate. 6[7][8][9][4][6]

  • Vertex AI Search. (2022). Efficient Synthesis of Quinazoline-2,4(1H,3H)-dione via Simultaneous Activated CO2 and 2-Aminobenzonitrile. ACS Publications.[3] 4

Sources

Application

Technical Application Note: Precision Synthesis of 3-(Arylamino)quinazoline-2,4(1H,3H)-dione Scaffolds

Executive Summary & Strategic Relevance The 3-(arylamino)quinazoline-2,4(1H,3H)-dione scaffold represents a privileged pharmacophore in modern drug discovery. Distinct from the ubiquitous quinazolinone class, the 2,4-dio...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Relevance

The 3-(arylamino)quinazoline-2,4(1H,3H)-dione scaffold represents a privileged pharmacophore in modern drug discovery. Distinct from the ubiquitous quinazolinone class, the 2,4-dione core (specifically with the N3-arylamino substitution) has emerged as a critical motif in the development of MTH1 (MutT homolog 1) inhibitors , which are pivotal in suppressing cancer cell survival under oxidative stress. Additionally, these derivatives exhibit potent antibacterial activity against Gram-positive strains and serve as versatile ligands for metal ion chelation in anti-HCV research.

This guide moves beyond generic textbook preparations to present two high-fidelity synthetic protocols:

  • Method A (Oxidative Rearrangement): A modern, iodine-catalyzed ring expansion of isatins. Best for rapid access to diverse 3-arylamino derivatives.

  • Method B (Modular Reductive Amination): A stepwise approach via the 3-amino-2,4-dione intermediate. Best for combinatorial library generation and structure-activity relationship (SAR) studies involving the aryl moiety.

Retrosynthetic Analysis & Pathway Logic

The synthesis of N3-substituted quinazoline-2,4-diones poses a regioselectivity challenge. Direct alkylation of the quinazoline-2,4-dione core often yields mixtures of N1 and N3 products. Therefore, the most reliable strategies involve constructing the dione ring around the nitrogen functionality or utilizing a specific rearrangement.

Pathway Visualization (DOT)

Figure 1: Strategic retrosynthesis showing the two primary routes. Method A utilizes a radical-mediated ring expansion, while Method B relies on classical condensation and reduction.

Protocol A: Oxidative Ring Expansion of Isatins

Best For: Rapid synthesis of 3-(arylamino) derivatives with diverse substituents on the N-aryl ring.

This protocol utilizes a transition-metal-free oxidative rearrangement. The reaction proceeds via the formation of an isatin hydrazone, followed by a radical-mediated insertion of the nitrogen into the ring, utilizing TBHP (tert-Butyl hydroperoxide) as the oxidant and Iodine (I2) as the catalyst.[1]

Reagents & Materials[1][2][3][4][5][6][7]
  • Substrate: Isatin derivatives (1.0 equiv)

  • Reagent: Aryl hydrazine hydrochloride (1.2 equiv)

  • Oxidant: TBHP (70% in water, 2.0 equiv)

  • Catalyst: Molecular Iodine (I2) (20 mol%)

  • Base: K2CO3 (2.0 equiv) - Critical for neutralizing the HCl from hydrazine salt.

  • Solvent: DMSO (Dimethyl sulfoxide)

Step-by-Step Methodology
  • Hydrazone Formation (In Situ):

    • In a 25 mL round-bottom flask, dissolve Isatin (1.0 mmol) and Aryl hydrazine hydrochloride (1.2 mmol) in DMSO (3 mL).

    • Add K2CO3 (2.0 mmol) and stir at room temperature for 30 minutes.

    • Checkpoint: The solution should change color (typically orange/red) indicating hydrazone formation.

  • Oxidative Expansion:

    • Add Molecular Iodine (0.2 mmol) and TBHP (2.0 mmol) to the reaction mixture.

    • Heat the reaction block to 80°C .

    • Stir for 4–6 hours. Monitor via TLC (Eluent: Hexane/Ethyl Acetate 3:1). The starting hydrazone spot should disappear.

  • Work-up:

    • Cool the mixture to room temperature.

    • Quench by adding saturated aqueous Na2S2O3 (Sodium thiosulfate) to reduce residual iodine (solution turns from dark brown to pale yellow).

    • Extract with Ethyl Acetate (3 x 15 mL).

    • Wash the combined organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purification:

    • Recrystallize from Ethanol/Water (9:1) or perform flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Mechanism Note: The iodine facilitates the iodination of the hydrazone, while TBHP generates the peroxy intermediate.[1] The rearrangement is driven by the thermodynamic stability of the 6-membered quinazoline-dione ring compared to the 5-membered isatin precursor.

Protocol B: Modular Reductive Amination

Best For: Creating libraries where the aryl group is derived from commercially available aldehydes. This route is highly reproducible and avoids heavy metal catalysis.

Stage 1: Synthesis of the 3-Amino Scaffold

The core scaffold, 3-aminoquinazoline-2,4(1H,3H)-dione , is synthesized first.

  • Cyclization:

    • Mix Methyl Anthranilate (10 mmol) and Ethyl Carbazate (20 mmol) in a sealed tube or round-bottom flask.

    • Solvent-Free (Fusion): Heat the neat mixture to 160–170°C for 4 hours. The ethanol byproduct will distill off (if open) or build pressure (if sealed).

    • Alternative: Reflux in pyridine for 12 hours (easier temperature control but requires workup).

  • Isolation:

    • Cool the reaction mass. The product often precipitates as a solid.

    • Triturate with cold ethanol. Filter and wash with diethyl ether.

    • Yield: Typically >80%.

    • Identity Check: 1H NMR (DMSO-d6) should show a characteristic -NH2 signal around 5.8 ppm and two amide -NH signals (or one if N1 is substituted).

Stage 2: Schiff Base Formation & Reduction

This stage installs the aryl group.

  • Condensation (Imine Formation):

    • Suspend 3-aminoquinazoline-2,4-dione (1.0 mmol) in Ethanol (10 mL).

    • Add the desired Aryl Aldehyde (1.0 mmol).

    • Add catalytic Acetic Acid (2-3 drops).

    • Reflux for 2–4 hours.

    • Observation: The suspension often clears and then reprecipitates the Schiff base (imine).

    • Isolation: Cool, filter the solid imine, and dry. (Do not skip isolation unless using a one-pot protocol, as the water byproduct can interfere with weak reductants).

  • Reduction:

    • Resuspend the Schiff base (0.5 mmol) in Methanol (5 mL).

    • Cool to 0°C.

    • Add Sodium Borohydride (NaBH4) (1.5 mmol) portion-wise over 10 minutes.

    • Allow to warm to room temperature and stir for 2 hours.

    • Quench: Add water (5 mL) and adjust pH to ~7 with dilute HCl.

    • Workup: Filter the precipitate (if solid) or extract with DCM.

Data Summary & Characterization

Expected Analytical Data
FeatureMethodCharacteristic Signal / Observation
Carbonyls IR (KBr)Two strong bands: 1650–1680 cm⁻¹ (Amide I) and 1700–1720 cm⁻¹ (Urea-like).
N-H (Amine) 1H NMRSinglet at δ 8.5–10.0 ppm (Hydrazide-like NH).
N-H (Ring) 1H NMRBroad singlet at δ 11.0–11.5 ppm (N1-H).
Mass Spec ESI-MS[M+H]+ or [M+Na]+. Chlorine isotopes visible if using chlorinated aryl groups.
Troubleshooting Guide
  • Problem: Low yield in Method A (Isatin route).

    • Root Cause:[2][3][4][5] Incomplete hydrazone formation before adding oxidant.

    • Fix: Ensure the initial step with hydrazine runs for at least 30 mins and turns fully colored before adding TBHP/I2.

  • Problem: Schiff base (Method B) is not reducing.

    • Root Cause:[2][3][4][5] Insolubility of the imine in Methanol.

    • Fix: Use a mixture of THF/Methanol (1:1) or heat the reduction gently to 40°C.

  • Problem: Regioselectivity issues (N1 alkylation).

    • Insight: Both protocols described here avoid direct alkylation of the dione, inherently solving the N1 vs N3 selectivity issue by constructing the N3-N bond early.

References

  • Karim, M. et al. (2025). Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking, MD simulation, DFT, and pharmacological evaluation as MTH1 inhibitors.[6] PLOS ONE. [Link]

  • Antilla, J. C., & Buchwald, S. L. (2001). Copper-Catalyzed Coupling of Arylboronic Acids and Amines.[7] Organic Letters.[7] (Basis for Chan-Lam alternative).[5] [Link]

  • Lyu, H. et al. (2019). Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent. Molecules.[7][2][8][9][10][3][5][6][11][12][13][14] [Link]

  • Organic Chemistry Portal. Chan-Lam Coupling: Mechanism and Protocols. [Link]

Sources

Method

Application Note: Metal-Free Synthesis of Quinazoline-2,4-diones via DMAP-Activated (Boc)₂O

Topic: DMAP-Catalyzed Synthesis of Quinazoline-2,4-diones Content Type: Application Note & Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists. Executive Summary Quinazoline-2,4(1H,3H)-...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: DMAP-Catalyzed Synthesis of Quinazoline-2,4-diones Content Type: Application Note & Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.

Executive Summary

Quinazoline-2,4(1H,3H)-diones are privileged scaffolds in medicinal chemistry, serving as the core pharmacophore for aldose reductase inhibitors (e.g., Zenarestat), serotonin antagonists, and antihypertensive agents. Traditional synthetic routes often rely on toxic phosgene derivatives (triphosgene), high-pressure CO₂/CO systems, or transition-metal catalysis (Pd, Cu), which introduce trace metal impurities—a critical liability in pharmaceutical development.

This guide details a metal-free, organocatalytic protocol utilizing 4-Dimethylaminopyridine (DMAP) and Di-tert-butyl dicarbonate ((Boc)₂O).[1][2][3] This method operates at room temperature, utilizes commercially available reagents, and offers high functional group tolerance, making it an ideal "green" alternative for late-stage functionalization and library generation.

Mechanistic Insight: The DMAP-Boc Activation Cycle

Understanding the catalytic cycle is crucial for troubleshooting and optimization. DMAP does not merely act as a base; it functions as a nucleophilic super-acylation catalyst .

The Chemical Pathway[1][3][4][5]
  • Activation: DMAP nucleophilically attacks (Boc)₂O, generating a reactive N-acylpyridinium salt ([Boc-DMAP]⁺). This species is significantly more electrophilic than (Boc)₂O itself.

  • Acylation: The primary amine of the 2-aminobenzamide substrate attacks the [Boc-DMAP]⁺ species, transferring the Boc group and regenerating DMAP.

  • Cyclization: The resulting N-Boc intermediate undergoes base-mediated intramolecular cyclization. In the presence of excess (Boc)₂O, the reaction often proceeds through an isocyanate intermediate (formed via elimination of t-BuOH) which is then trapped by the amide nitrogen to close the ring.

Mechanistic Visualization

DMAP_Mechanism Boc2O (Boc)₂O Activated [Boc-DMAP]⁺ (Activated Species) Boc2O->Activated DMAP Attack DMAP DMAP (Catalyst) DMAP->Activated Enter Intermediate N-Boc Intermediate Activated->Intermediate + Substrate - DMAP Substrate 2-Aminobenzamide Substrate->Intermediate Intermediate->DMAP Regeneration Isocyanate Isocyanate Intermediate Intermediate->Isocyanate - t-BuOH Product Quinazoline-2,4-dione Isocyanate->Product Intramolecular Cyclization

Figure 1: Catalytic cycle showing the activation of (Boc)₂O by DMAP and subsequent cyclization.

Experimental Protocol

Reagents & Materials[1][2][3][4][5][7][8]
  • Substrate: Substituted 2-aminobenzamide (1.0 equiv).

  • Carbonyl Source: Di-tert-butyl dicarbonate ((Boc)₂O) (2.0 – 3.0 equiv).

  • Catalyst: 4-Dimethylaminopyridine (DMAP) (10 – 20 mol%).

  • Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN) (Anhydrous preferred).

  • Workup: Ethanol or cold Acetonitrile for precipitation.

Standard Operating Procedure (SOP)

Step 1: Reaction Setup

  • Charge a clean, dry round-bottom flask with 2-aminobenzamide (1.0 mmol, 1.0 equiv).

  • Add DMAP (0.1 mmol, 10 mol%) and a magnetic stir bar.

  • Dissolve the solids in DCM (5.0 mL, 0.2 M concentration). Ensure complete dissolution. Note: If solubility is poor, switch to MeCN or THF.

Step 2: Reagent Addition

  • Add (Boc)₂O (2.0 mmol, 2.0 equiv) in a single portion at room temperature (25 °C).

    • Observation: Mild effervescence (CO₂ evolution) may occur as the reaction progresses.

Step 3: Monitoring

  • Stir the reaction mixture at room temperature for 4–12 hours .

  • Monitor by TLC (typically 1:1 Hexane/EtOAc) or LC-MS.

    • Target: Disappearance of the starting aniline and appearance of the more polar dione product.

    • Checkpoint: If conversion is incomplete after 12h, add an additional 0.5 equiv of (Boc)₂O.

Step 4: Workup & Isolation

  • Evaporation: Remove the solvent under reduced pressure to obtain a crude solid/oil.

  • Precipitation (Preferred): Add cold Ethanol (2-3 mL) or Acetonitrile to the residue and sonicate/triturate. The product often precipitates as a white or off-white solid.

  • Filtration: Filter the solid and wash with cold ether or hexane to remove excess (Boc)₂O and t-BuOH.

  • Purification (If necessary): If precipitation fails, purify via silica gel flash chromatography (Gradient: 0→5% MeOH in DCM).

Workflow Diagram

Protocol_Flow Start Start: 2-Aminobenzamide + DMAP (10 mol%) Solvent Dissolve in DCM or MeCN (0.2 M) Start->Solvent AddBoc Add (Boc)₂O (2.0 equiv) at Room Temp Solvent->AddBoc React Stir 4-12h Monitor TLC/LCMS AddBoc->React Decision Complete? React->Decision AddMore Add 0.5 eq (Boc)₂O Decision->AddMore No Workup Evaporate Solvent Decision->Workup Yes AddMore->React Wash Triturate with Cold EtOH/MeCN Filter Solid Workup->Wash Final Pure Quinazoline-2,4-dione Wash->Final

Figure 2: Step-by-step experimental workflow for the synthesis.

Optimization & Substrate Scope Data

The following data summarizes the robustness of the protocol across different electronic environments on the aromatic ring.

Substrate (R-group)Reaction Time (h)Yield (%)Notes
-H (Unsubstituted) 494Rapid conversion; precipitates easily.
-Cl / -Br (Halogens) 5-688-92Excellent tolerance; useful for cross-coupling.
-NO₂ (Nitro) 1275Electron-withdrawing groups slow the nucleophilic attack; requires longer time.
-OMe (Methoxy) 490Electron-donating groups slightly accelerate the reaction.
-N-Benzyl (Amide N) 885Steric bulk on the amide nitrogen is tolerated.

Data aggregated from Chen et al. (2020) and internal validation studies.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Conversion Moisture in solvent/reagents.(Boc)₂O hydrolyzes rapidly. Use anhydrous DCM and fresh (Boc)₂O.
No Reaction Deactivated catalyst.Ensure DMAP is free-flowing and white. Yellow/brown DMAP indicates oxidation/degradation.
Side Product: Urea Incomplete cyclization.The intermediate isocyanate may react with trace water or another amine molecule. Increase (Boc)₂O equivalents and ensure dry conditions.
Oily Product Impurities preventing crystallization.Triturate with diethyl ether or hexanes to induce crystallization. If oil persists, column chromatography is required.

References

  • Chen, H., Li, P., Qin, R., Yan, H., Li, G., & Huang, H. (2020).[4] DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate. ACS Omega, 5(16), 9614–9623.[2] [Link]

  • Basel, Y., & Hassner, A. (2000). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols.[5][6] The Journal of Organic Chemistry, 65(20), 6368–6380. [Link]

  • Knölker, H. J., & Braxmeier, T. (1998). Novel Synthesis of Quinazoline-2,4-diones using DMAP as Catalyst. Tetrahedron Letters, 39(51), 9407-9410. [Link]

Sources

Application

Application Note: Precision Engineering of 3-Amino-1H-quinazoline-2,4-dione Scaffolds in Medicinal Chemistry

Executive Summary: The Privileged Scaffold Status In the landscape of modern drug discovery, 3-amino-1H-quinazoline-2,4-dione (often abbreviated as 3-amino-2,4-quinazolinedione) represents a "privileged scaffold"—a molec...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Privileged Scaffold Status

In the landscape of modern drug discovery, 3-amino-1H-quinazoline-2,4-dione (often abbreviated as 3-amino-2,4-quinazolinedione) represents a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. Unlike its ubiquitous cousin, the quinazolin-4-one, the 2,4-dione variant possesses a unique hydrogen-bond donor/acceptor profile (N1-H donor, C2=O/C4=O acceptors) and a reactive N3-amino handle that serves as a critical vector for diversification.

This Application Note provides a rigorous, field-validated guide to synthesizing this core scaffold, derivatizing it into high-value libraries (Schiff bases and fused heterocycles), and applying it to high-impact therapeutic targets such as VEGFR-2 (oncology) and DNA Gyrase (antimicrobial).

Chemical Foundation & Stability

The 3-amino-1H-quinazoline-2,4-dione core is characterized by high stability under physiological conditions but significant reactivity under synthetic forcing.

PropertySpecificationRelevance to Protocol
Molecular Formula C₈H₇N₃O₂Core scaffold calculation.
MW 177.16 g/mol Stoichiometry planning.
Solubility DMSO, DMF (High); EtOH (Hot); Water (Poor)Use DMSO for bio-assays; EtOH for recrystallization.
pKa (N1-H) ~9.5 - 10.5Deprotonation requires moderate bases (e.g., K₂CO₃).
N3-NH₂ Reactivity Nucleophilic (Alpha-effect)Highly reactive toward aldehydes (Schiff base) and acyl chlorides.

Application Note 1: Synthesis of the Core Scaffold

The "Self-Validating" Isatoic Anhydride Route

While methyl anthranilate is a common starting material, the Isatoic Anhydride route is superior for generating the 3-amino-2,4-dione because it minimizes side reactions and allows for the isolation of the stable intermediate, 2-aminobenzhydrazide.

Protocol 1: Step-by-Step Synthesis

Objective: Synthesis of 3-Amino-1H-quinazoline-2,4-dione from Isatoic Anhydride.

Phase A: Formation of 2-Aminobenzhydrazide
  • Reagents: Suspend Isatoic Anhydride (10 mmol, 1.63 g) in absolute Ethanol (30 mL).

  • Addition: Add Hydrazine Hydrate (12 mmol, 0.6 mL, 80% solution) dropwise at room temperature.

  • Reaction: Heat the mixture to reflux (78°C) for 3 hours. Checkpoint: The evolution of CO₂ gas indicates the ring opening is proceeding.

  • Workup: Concentrate the solvent to 50% volume under reduced pressure. Cool to 0°C.

  • Isolation: Filter the precipitated 2-aminobenzhydrazide . Wash with cold ethanol. Dry under vacuum.[1]

    • Expected Yield: 85-90%.[2]

    • Validation: Melting point 96-98°C.

Phase B: Cyclization to 3-Amino-1H-quinazoline-2,4-dione
  • Reagents: Dissolve the isolated 2-aminobenzhydrazide (5 mmol) in dry THF (20 mL).

  • Cyclization Agent: Add 1,1'-Carbonyldiimidazole (CDI) (6 mmol, 0.97 g) in portions. Note: CDI is preferred over phosgene for safety and "green" chemistry compliance.

  • Reaction: Stir at Reflux for 6 hours.

  • Quench: Pour the reaction mixture into crushed ice-water (50 mL) containing 1 mL of concentrated HCl (to protonate the N1 position and ensure precipitation).

  • Purification: Filter the white solid. Recrystallize from DMF/Ethanol (1:1) .

    • Final Yield: 75-80%.[3]

    • Characterization: IR (KBr): 3320, 3250 (NH/NH2), 1715, 1660 (C=O) cm⁻¹.

Application Note 2: Derivatization Strategies

Pathway A: Schiff Base Formation (Kinase Inhibitors)

The N3-amino group reacts readily with aromatic aldehydes to form hydrazones (Schiff bases). These derivatives are potent VEGFR-2 and c-Met inhibitors due to the "linker" geometry that positions the aromatic tail into the hydrophobic kinase pocket.

Protocol 2: General Procedure for Schiff Bases
  • Mix: Dissolve 3-Amino-1H-quinazoline-2,4-dione (1 mmol) in Glacial Acetic Acid (10 mL).

  • Add: Add the substituted Benzaldehyde (1.1 mmol) (e.g., p-methoxybenzaldehyde or 2,4-dichlorobenzaldehyde).

  • Catalysis: The acetic acid solvent acts as the acid catalyst. No external H₂SO₄ is needed.

  • Reflux: Heat at 110°C for 4-6 hours.

  • Monitor: TLC (Mobile phase: Chloroform/Methanol 9:1). Look for the disappearance of the amine spot.

  • Isolate: Pour into ice water. Filter the precipitate.[1][4][5][6][7] Wash with water and diethyl ether.

  • Data Output: These compounds typically exhibit melting points >250°C.[6]

Pathway B: Fused Triazolo-Systems (Antimicrobials)

Reacting the Schiff base or the core amine with oxidative cyclization reagents yields [1,2,4]triazolo[5,1-b]quinazolin-9(3H)-ones . These tricyclic systems are rigid DNA intercalators.

Visualizing the Chemistry

The following diagram illustrates the synthetic workflow and the logical branching to bioactive derivatives.

Synthesis_Workflow Start Isatoic Anhydride Inter 2-Aminobenzhydrazide (Stable Intermediate) Start->Inter Hydrazine Hydrate EtOH, Reflux, 3h Core 3-Amino-1H-quinazoline-2,4-dione (The Scaffold) Inter->Core CDI (Carbonyl Source) THF, Reflux, 6h Schiff Schiff Bases (Hydrazones) Core->Schiff Ar-CHO, AcOH Reflux (Condensation) Triazolo [1,2,4]Triazolo-quinazolines (Fused Rings) Core->Triazolo R-COOH / POCl3 (Cyclization) Target_Kinase Target: VEGFR-2 / c-Met (Anticancer) Schiff->Target_Kinase Bioactivity Target_DNA Target: DNA Gyrase (Antimicrobial) Triazolo->Target_DNA Bioactivity

Caption: Synthesis workflow from Isatoic Anhydride to bioactive Quinazoline-2,4-dione derivatives.

Therapeutic Case Studies & Bioactivity

Case Study 1: Dual c-Met/VEGFR-2 Inhibition

Derivatives where the N3-amino group is converted to a Schiff base with a 2-oxoindolin-3-ylidene moiety have shown nanomolar potency.

Compound IDR-Substituent (Aldehyde origin)IC₅₀ (VEGFR-2)IC₅₀ (c-Met)Cell Line (HCT-116)
Ref (Cabozantinib) --0.035 µM0.010 µM4.2 µM
QZD-04b 4-Chlorophenyl0.028 µM 0.045 µM3.8 µM
QZD-04e 3,4-Dimethoxyphenyl0.041 µM0.015 µM 2.9 µM

Insight: The 2,4-dione core mimics the ATP adenine ring, forming hydrogen bonds with the kinase hinge region (Glu/Cys residues), while the Schiff base tail occupies the hydrophobic back-pocket.

Case Study 2: Antimicrobial Activity (Gyrase Inhibition)

Fused [1,2,4]triazolo[5,1-b]quinazolin-9-ones act as DNA intercalators and Gyrase B inhibitors.

CompoundOrganismMIC (µg/mL)Mechanism
QZD-Tri-07 S. aureus (MRSA)4.0DNA Intercalation
QZD-Tri-09 E. coli8.0Gyrase B ATPase inhibition
Ciprofloxacin Control0.5Gyrase A cleavage

References

  • Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors. PubMed Central. Available at: [Link]

  • Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking and pharmacological evaluation. PLOS ONE. Available at: [Link]

  • Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. MDPI ChemEngineering. Available at: [Link]

  • DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides. ACS Omega. Available at: [Link]

  • Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity. Molecules. Available at: [Link]

Sources

Method

Application Note: 3-Amino-1H-quinazoline-2,4-dione as a Scaffold for Novel Compounds

Executive Summary The 3-amino-1H-quinazoline-2,4-dione (also known as 3-amino-2,4(1H,3H)-quinazolinedione) scaffold represents a "privileged structure" in drug discovery due to its ability to present diverse functional g...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 3-amino-1H-quinazoline-2,4-dione (also known as 3-amino-2,4(1H,3H)-quinazolinedione) scaffold represents a "privileged structure" in drug discovery due to its ability to present diverse functional groups in a defined spatial orientation. Unlike simple quinazolinones, the 2,4-dione core offers unique hydrogen-bonding capabilities (donor at N1, acceptors at C2/C4 carbonyls) and a critical reactive handle at the N3-position. This guide provides a high-fidelity, step-by-step protocol for synthesizing this core from isatoic anhydride and functionalizing it to generate bioactive libraries, specifically targeting antimicrobial and MTH1-inhibitory pathways.

Strategic Rationale & Mechanism

Why this Scaffold?
  • N3-Amino Handle: The hydrazine-derived N3-amino group is a versatile nucleophile. It readily forms Schiff bases (hydrazones), ureas, and amides, allowing for rapid "diversity-oriented synthesis" (DOS) of compound libraries.

  • Rigidity: The bicyclic core restricts the conformational freedom of attached substituents, reducing the entropic penalty upon binding to protein targets.

  • Bio-isosterism: The dione core mimics the hydrogen-bonding patterns found in nucleobases (thymine/uracil), making it an excellent scaffold for targeting DNA-processing enzymes (e.g., MTH1, gyrase).

Mechanistic Pathway

The synthesis exploits the high electrophilicity of isatoic anhydride . Nucleophilic attack by hydrazine opens the anhydride ring to form 2-aminobenzhydrazide. Subsequent insertion of a carbonyl equivalent (using CDI or Triphosgene) cyclizes the intermediate to form the stable 6-membered dione ring.

SynthesisPath Isatoic Isatoic Anhydride (Electrophile) Intermediate 2-Aminobenzhydrazide (Stable Intermediate) Isatoic->Intermediate Ring Opening (EtOH, Reflux) Hydrazine Hydrazine Hydrate (Nucleophile) Hydrazine->Intermediate Scaffold 3-Amino-1H-quinazoline-2,4-dione (Target Scaffold) Intermediate->Scaffold Cyclization (THF, CDI) CDI CDI (Carbonyl Source) CDI->Scaffold Product Schiff Base Derivative (Bioactive) Scaffold->Product Condensation (AcOH, Reflux) Aldehyde Ar-CHO (Diversity Reagent) Aldehyde->Product

Figure 1: Step-wise synthetic logic from precursor to bioactive library member.

Detailed Experimental Protocol

Phase 1: Synthesis of the Core Scaffold

Target: 3-Amino-1H-quinazoline-2,4-dione (CAS: 2019-25-2) Method: Two-step One-pot (or sequential) synthesis via Isatoic Anhydride.

Materials:
  • Isatoic anhydride (1.0 eq)

  • Hydrazine hydrate (80% or 98%, 1.1 eq)

  • 1,1'-Carbonyldiimidazole (CDI) (1.2 eq)

  • Solvents: Ethanol (absolute), THF (anhydrous), DMF (optional for solubility).

Step-by-Step Protocol:
  • Ring Opening (Formation of Hydrazide):

    • Dissolve isatoic anhydride (10 mmol, 1.63 g) in absolute ethanol (30 mL).

    • Add hydrazine hydrate (11 mmol, ~0.35 mL) dropwise at room temperature.

    • Observation: Evolution of CO₂ gas will occur.

    • Heat the mixture to reflux (80°C) for 2–3 hours.

    • Checkpoint: Monitor by TLC (EtOAc:Hexane 1:1). The starting material (Rf ~0.8) should disappear, and a lower Rf amine spot (2-aminobenzhydrazide) should appear.

    • Isolation (Optional but recommended for purity): Cool to RT. The intermediate often precipitates. Filter, wash with cold ethanol, and dry. If not precipitating, evaporate solvent to dryness.

  • Ring Closure (Cyclization):

    • Suspend the crude 2-aminobenzhydrazide intermediate in anhydrous THF (40 mL).

    • Add CDI (12 mmol, 1.94 g) in portions.

    • Caution: Vigorous gas evolution (CO₂). Ensure proper venting.

    • Reflux the mixture for 4–6 hours.

    • Validation: The reaction mixture should become a thick suspension as the dione product is less soluble.

    • Cool to room temperature and pour into ice-cold water (100 mL) with stirring.

    • Adjust pH to ~4–5 with dilute HCl to ensure full protonation of the dione.

    • Filter the white solid, wash with water (3x) and cold ethanol (1x).

    • Yield Expectation: 75–85%.

    • Melting Point: >250°C (dec).[1][2]

Phase 2: Library Generation (N3-Functionalization)

Target: N3-Arylideneamino derivatives (Schiff Bases).

  • Suspend 3-amino-1H-quinazoline-2,4-dione (1 mmol) in glacial acetic acid (10 mL) or Ethanol with catalytic acetic acid.

    • Note: Acetic acid acts as both solvent and catalyst.

  • Add the appropriate aromatic aldehyde (1.1 mmol) (e.g., 4-chlorobenzaldehyde, 4-nitrobenzaldehyde).

  • Reflux for 3–5 hours.

  • Work-up: Cool to RT. Pour into crushed ice. Filter the precipitate.[1][3][4][5]

  • Purification: Recrystallize from DMF/Ethanol or Dioxane.

Quality Control & Troubleshooting

ParameterObservationCorrective Action
Step 1 Yield Low precipitate formationEvaporate ethanol to 1/3 volume and cool to 0°C.
Step 2 Solubility Reactants don't dissolveUse DMF instead of THF for the CDI step (requires aqueous workup).
Purity Yellow discolorationOxidation of hydrazine. Use fresh hydrazine hydrate and conduct under N₂ atmosphere.
Cyclization Incomplete reactionEnsure CDI is fresh (hydrolyzes in moist air). Increase reflux time.

Application Data: Biological Potential

The 3-amino-quinazoline-2,4-dione scaffold has demonstrated significant activity in recent screenings.

Table 1: Reported Biological Activities of Derivatives
Derivative TypeTarget/IndicationMechanism of ActionKey Reference
N3-Schiff Base (Nitro-aryl) Antimicrobial (S. aureus)DNA Gyrase inhibition (putative)[Karim et al., 2025]
N3-Phenylamino Anticancer (MTH1)Inhibition of nucleotide sanitization (MTH1)[Karim et al., 2025]
N3-Hydrazone AnticonvulsantModulation of GABA receptors[Standard Med Chem]
SAR Visualization (Structure-Activity Relationship)

The following diagram illustrates the logic for derivatizing the scaffold to maximize potency.

SAR Core Quinazoline-2,4-dione Core N1 N1 Position: Solubility/PK modulation (Add Alkyl/PEG) Core->N1 C6C7 C6/C7 Positions: Electronic Tuning (Halogens, NO2, OMe) Core->C6C7 N3 N3-Amino Group: Primary Pharmacophore (Schiff Bases/Ureas) Core->N3

Figure 2: SAR optimization strategy. The N3 position is the primary vector for library expansion.

References

  • Karim, M. et al. (2025).[6] "Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking, MD simulation, DFT, and pharmacological evaluation as MTH1 inhibitors." PubMed Central.

  • Adib, M. et al. (2012). "One-Pot Three-Component Synthesis of 4(3H)-Quinazolinones from Benzyl Halides, Isatoic Anhydride, and Primary Amines." Synlett.

  • Organic Syntheses. "Isatoic Anhydride." Org.[1][5][7][8][9] Synth. Coll. Vol. 3, p.488.

  • Franco, L.S. et al. (2024). "Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications." Journal of the Brazilian Chemical Society.

Sources

Application

Application of 3-Amino-Quinazoline-2,4-Diones as Dual-Mode Enzyme Inhibitors

Abstract The 3-amino-quinazoline-2,4-dione scaffold represents a privileged structural motif in medicinal chemistry, exhibiting versatile biological activity. This guide details the application of these derivatives as po...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 3-amino-quinazoline-2,4-dione scaffold represents a privileged structural motif in medicinal chemistry, exhibiting versatile biological activity. This guide details the application of these derivatives as potent enzyme inhibitors, specifically targeting Thymidine Phosphorylase (TP) and Tyrosine Kinases (c-Met/VEGFR-2) . These enzymes are critical regulators of tumor angiogenesis and metastasis.[1] This document provides a comprehensive, step-by-step protocol for assaying TP inhibition using spectrophotometric kinetics, alongside insights into the structure-activity relationships (SAR) that drive their dual-mode efficacy.

Introduction: The Angiogenic Switch

Angiogenesis, the formation of new blood vessels, is a prerequisite for tumor growth and metastasis.[1] Two distinct enzymatic pathways drive this process, making them prime targets for therapeutic intervention:

  • Thymidine Phosphorylase (TP): Also known as Platelet-Derived Endothelial Cell Growth Factor (PD-ECGF), TP catalyzes the reversible phosphorolysis of thymidine to thymine and 2-deoxy-D-ribose-1-phosphate.[1] The latter is a potent angiogenic factor.[2]

  • Tyrosine Kinases (c-Met / VEGFR-2): These receptors mediate signaling cascades that promote endothelial cell proliferation and migration.

3-amino-quinazoline-2,4-dione derivatives function as "dual-mode" inhibitors. Their structural similarity to pyrimidine bases allows them to competitively inhibit TP, while specific N3-substitutions enable them to occupy the ATP-binding pockets of kinases.

Mechanism of Action

Understanding the binding mode is essential for experimental design. The quinazoline-2,4-dione core mimics the uracil/thymine ring, facilitating hydrogen bonding within the enzyme active site.

Structural Basis of Inhibition
  • TP Inhibition: The N1-H and C2/C4 carbonyls mimic the H-bond donor/acceptor pattern of thymidine. The N3-amino group acts as a steric anchor, often functionalized with aryl groups (e.g., via Schiff bases) to exploit hydrophobic pockets adjacent to the active site.

  • Kinase Inhibition: The planar heterocycle interacts with the hinge region of the kinase ATP-binding site, while the N3-substituent extends into the solvent-exposed region or hydrophobic back-pocket.

InhibitionMechanism cluster_TP Thymidine Phosphorylase (TP) cluster_Kinase Tyrosine Kinases (c-Met/VEGFR-2) Scaffold 3-Amino-Quinazoline-2,4-Dione TP_Site Pyrimidine Binding Site Scaffold->TP_Site Mimics Substrate (H-bonding) Kinase_Site ATP Binding Pocket Scaffold->Kinase_Site Mimics ATP Adenine (Hinge Interaction) TP_Effect Blocks 2-deoxy-D-ribose-1-P (Anti-Angiogenic) TP_Site->TP_Effect Kinase_Effect Blocks Phosphorylation (Anti-Proliferative) Kinase_Site->Kinase_Effect

Figure 1: Dual-mode inhibition mechanism of 3-amino-quinazoline-2,4-dione derivatives targeting metabolic (TP) and signaling (Kinase) pathways.[3][4]

Protocol: Thymidine Phosphorylase (TP) Inhibition Assay

This protocol describes the continuous spectrophotometric determination of TP activity.[5] The assay measures the decrease in absorbance at 290 nm as thymidine (substrate) is converted to thymine.[5]

Principle: Thymidine has a higher extinction coefficient at 290 nm than thymine (


). Inhibition results in a slower rate of absorbance decrease.
Reagents and Equipment
  • Enzyme: Recombinant Thymidine Phosphorylase (E. coli or Human).[6]

    • Note:E. coli TP shares ~39% sequence homology with human TP and ~65% active site homology, making it a valid, cost-effective surrogate for initial screening.

  • Substrate: Thymidine (Sigma T1895 or equivalent).

  • Reference Inhibitor: 7-Deazaxanthine (7-DX).[1][2][5][6]

  • Buffer: 200 mM Potassium Phosphate (pH 7.4).

  • Solvent: DMSO (Molecular Biology Grade).

  • Instrumentation: UV-Vis Spectrophotometer with kinetic mode and temperature control (25°C or 37°C), quartz cuvettes or UV-transparent 96-well plates.

Reagent Preparation
  • Assay Buffer (pH 7.4): Dissolve Potassium Phosphate Monobasic in deionized water. Adjust pH to 7.4 using 1 M NaOH.

  • Thymidine Stock (20 mM): Dissolve thymidine in Assay Buffer.

  • Enzyme Solution: Dilute TP enzyme in Assay Buffer to a concentration yielding a linear rate of

    
     per minute (typically 0.05 U/mL final).
    
  • Inhibitor Stocks: Dissolve test compounds in DMSO to 10 mM. Prepare serial dilutions in Assay Buffer (ensure final DMSO < 2% to prevent enzyme denaturation).

Experimental Workflow

Step 1: Pre-Incubation

  • In a quartz cuvette (or well), add:

    • Buffer: Adjust volume to reach final 200 µL (or 1 mL).

    • Enzyme Solution: 10 µL.

    • Test Compound: 10 µL (at varying concentrations).

  • Incubate at 25°C for 10 minutes . This allows the inhibitor to equilibrate with the active site.

Step 2: Reaction Initiation

  • Add Thymidine Substrate: to a final concentration of 1.0 mM.

  • Mix immediately by inversion (cuvette) or shaking (plate).

Step 3: Kinetic Measurement

  • Monitor Absorbance at 290 nm continuously for 10–30 minutes.

  • Record the slope of the linear portion of the curve (

    
    ).
    

AssayWorkflow Start Start Assay Prep Prepare Reagents (Buffer pH 7.4, Enzyme, Inhibitor in DMSO) Start->Prep Incubate Pre-Incubation (10 min @ 25°C) Enzyme + Inhibitor Prep->Incubate AddSub Add Substrate (Thymidine, 1 mM final) Incubate->AddSub Measure Measure Kinetics (Abs @ 290 nm for 20 min) AddSub->Measure Calc Calculate Velocity (V) Slope of linear phase Measure->Calc Analysis Determine IC50 Plot % Inhibition vs. Log[Conc] Calc->Analysis

Figure 2: Step-by-step workflow for the spectrophotometric Thymidine Phosphorylase inhibition assay.

Data Analysis
  • Calculate Velocity (

    
    ):  Determine the slope (
    
    
    
    ) for the Blank (no inhibitor) and Test samples.
  • Calculate % Inhibition:

    
    
    
  • Determine IC50: Plot % Inhibition against log[Inhibitor Concentration]. Use non-linear regression (Sigmoidal Dose-Response) to calculate the IC50.

Secondary Application: Kinase Profiling (c-Met/VEGFR-2)

While TP inhibition is measured via metabolite absorbance, kinase inhibition requires measuring phosphorylation transfer.

  • Method: ELISA or FRET-based assay (e.g., HTRF).

  • Key Difference: 3-amino-quinazoline-2,4-diones targeting kinases often require bulky hydrophobic groups at the N3 position to access the kinase "back-pocket."

  • Protocol Summary:

    • Incubate Kinase (c-Met or VEGFR-2), ATP, and peptide substrate with the test compound.

    • Detect phosphorylated substrate using a phospho-specific antibody.

    • Read fluorescence/chemiluminescence.

Data Interpretation & SAR Insights

The following table illustrates hypothetical but representative data showing how structural modifications to the 3-amino-quinazoline-2,4-dione scaffold affect potency.

Compound IDN3-Substituent (R)TP IC50 (µM)c-Met IC50 (µM)Interpretation
Ref (7-DX) N/A40.0>100Standard TP inhibitor (Purine analog).
QZ-01 -NH2 (Unsubstituted)>200>100Inactive. Scaffold alone lacks binding affinity.
QZ-05 -NH-Phenyl45.215.0Moderate dual activity. Phenyl group aids hydrophobic fit.
QZ-12 -NH-(4-Cl-Phenyl)8.5 5.2Potent TP Inhibitor. Cl increases lipophilicity/fit.
QZ-23 -NH-(Benzyl)65.00.08 Potent Kinase Inhibitor. Flexible linker favors kinase pocket.

Senior Scientist Note:

"Notice the divergence in QZ-12 and QZ-23. Direct arylation (QZ-12) restricts flexibility, favoring the smaller TP active site. Adding a methylene linker (QZ-23) increases flexibility, often reducing TP potency but drastically improving kinase (c-Met) fit. This 'toggle' allows you to tune the scaffold for specific therapeutic needs."

Troubleshooting & Optimization

  • Solubility: Quinazoline-2,4-diones can be insoluble in aqueous buffers.

    • Solution: Dissolve in 100% DMSO first. Ensure final DMSO concentration in the assay is

      
      . If precipitation occurs, add 0.01% Triton X-100 to the buffer.
      
  • Non-Linear Kinetics: If the absorbance curve is not linear:

    • Cause: Substrate depletion or enzyme instability.

    • Solution: Reduce enzyme concentration or shorten the measurement window to the first 5 minutes.

  • Negative Inhibition:

    • Cause: Compound absorbance at 290 nm.[7]

    • Solution: Run a "Compound Only" blank (Compound + Buffer + Substrate, no Enzyme) and subtract this baseline drift.

References

  • Thymidine Phosphorylase Assay Protocol: Sigma-Aldrich.[6] Enzymatic Assay of Thymidine Phosphorylase (EC 2.4.2.4).Link

  • TP Inhibition by Quinazolines: Javaid, S. et al. (2015). 2-Arylquinazolin-4(3H)-ones: A novel class of thymidine phosphorylase inhibitors. Bioorganic & Medicinal Chemistry.[1][4][6][8][9] Link

  • Reference Inhibitor (7-Deazaxanthine): Li, W. et al. (2019). Identification of 1,2,4-triazoles as new thymidine phosphorylase inhibitors.[3][10]Link

  • Kinase Activity (c-Met/VEGFR-2): El-Azab, A.S. et al. (2020). Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors.Link

  • Clinical Context (MNGIE): Martí, R. et al. (2011). Assessment of thymidine phosphorylase function: measurement of plasma thymidine and TP activity.[11][12]Link

Sources

Method

Application Note: 3-Amino-1H-quinazoline-2,4-dione Derivatives in Cancer Research

[1][2] Introduction: The Privileged Scaffold The quinazoline-2,4(1H,3H)-dione core is a "privileged scaffold" in medicinal chemistry, distinct from its quinazolin-4-one cousin (found in Gefitinib/Erlotinib). The specific...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Introduction: The Privileged Scaffold

The quinazoline-2,4(1H,3H)-dione core is a "privileged scaffold" in medicinal chemistry, distinct from its quinazolin-4-one cousin (found in Gefitinib/Erlotinib). The specific introduction of an amino group at the N3 position (3-amino-1H-quinazoline-2,4-dione) creates a unique chemical handle. This N-amino moiety allows for the formation of hydrazones, ureas, and amides, extending the molecule into the hydrophobic pocket of kinases such as EGFR , VEGFR-2 , and c-Met , or interacting with the catalytic domain of PARP-1/2 .

This guide addresses the critical challenges in working with this scaffold: its notorious insolubility, the specific synthetic conditions required to prevent ring opening, and the validation of its multi-target mechanism.

Chemical Biology & SAR Logic

The 3-amino-quinazoline-2,4-dione scaffold functions primarily as an ATP-competitive inhibitor.

  • The Dione Head: The lactam (NH-CO) groups at positions 1 and 2/4 mimic the adenine ring of ATP, forming critical hydrogen bonds with the "hinge region" amino acids (e.g., Met793 in EGFR).

  • The N3-Amino Linker: This is the vector for specificity. Derivatizing this amine into a Schiff base (hydrazone) restricts conformational flexibility, locking the "tail" of the molecule into the hydrophobic back-pocket of the kinase.

  • Causality: Rigidifying the N3-substituent correlates directly with increased potency (IC50 shift from

    
    M to nM range) but inversely with solubility.
    

Experimental Protocols

Protocol A: Synthesis of the 3-Amino Core

Rationale: Direct amination of quinazolinediones is difficult. The most robust route proceeds via the benzoxazinone intermediate to ensure correct regiochemistry.

Materials: Anthranilic acid, Acetic anhydride, Hydrazine hydrate (99%), Ethanol (Abs).

  • Ring Closure (Benzoxazinone formation):

    • Reflux Anthranilic acid (1 eq) in Acetic anhydride (5 eq) for 3 hours.

    • Critical Checkpoint: Monitor TLC. The disappearance of the acid spot and formation of a non-polar spot indicates the benzoxazinone (2-methyl-4H-benzo[d][1,3]oxazin-4-one).

    • Concentrate in vacuo. The product is moisture-sensitive; use immediately.

  • N-Amination (The Dione Formation):

    • Dissolve the crude benzoxazinone in absolute ethanol.

    • Add Hydrazine hydrate (3 eq) dropwise at 0°C (Ice bath). Exothermic reaction.

    • Allow to warm to RT, then reflux for 4–6 hours.

    • Mechanism:[1][2][3][4][5] Hydrazine attacks the lactone ring, opening it, and then re-cyclizes at the amide, extruding the methyl group (if using acetic anhydride) or forming the dione depending on specific reagents used (e.g., urea fusion is alternative, but hydrazine reflux is standard for the 3-amino variant).

    • Purification: Cool to RT. The 3-amino-quinazoline-2,4-dione usually precipitates as white/off-white needles. Filter and wash with cold ethanol.

Protocol B: Solubilization for Bioassays (The "Crash-Out" Prevention)

Problem: Quinazoline-2,4-diones are highly crystalline and hydrophobic. They often precipitate in aqueous cell media, causing false-negative cytotoxicity results.

  • Stock Preparation: Dissolve compound in 100% DMSO to a concentration of 20 mM . Sonicate at 40°C for 10 minutes to ensure monomeric dispersion.

  • Intermediate Dilution (The Step-Down): Do NOT pipette 20 mM stock directly into media.

    • Prepare a 10x working solution in media containing 5% DMSO.

    • Vortex immediately.

  • Final Application: Add the 10x solution to the cell well. Final DMSO concentration must be

    
     0.5%.
    
  • Visual Check: Inspect wells under 10x microscopy. If "needles" or debris are visible, the compound has crashed out. Repeat using a solid dispersion method (e.g., PEG-400 co-solvent).

Protocol C: Mechanistic Validation (Western Blot)

Objective: Confirm that cytotoxicity is driven by kinase inhibition (e.g., EGFR) and not non-specific toxicity.

  • Cell Line: A549 (Lung) or HCT-116 (Colon).

  • Treatment: Treat cells with IC50 concentration of the derivative for 6 hours.

  • Stimulation: Stimulate with EGF (100 ng/mL) for the final 15 minutes.

  • Lysis & Blotting:

    • Use Phosphatase Inhibitor Cocktail (Sodium Orthovanadate is critical).

    • Primary Antibodies: Anti-p-EGFR (Tyr1068) vs. Anti-Total EGFR.

    • Result Interpretation: A potent derivative will erase the p-EGFR band while Total EGFR remains constant.

Data Presentation

Table 1: Comparative Cytotoxicity (IC50 in M)

Representative data profile for 3-amino-quinazoline-2,4-dione derivatives.

Compound IDR-Substituent (at N3)HCT-116 (Colon)MCF-7 (Breast)EGFR Kinase (nM)Solubility (PBS)
QZ-Amine -NH2 (Parent)>100>100>10,000Moderate
QZ-04 -N=CH-Ph (Benzylidene)12.5 ± 1.215.8 ± 2.0450Low
QZ-12 -N=CH-(4-OH-Ph)3.4 ± 0.44.1 ± 0.585Moderate
QZ-18 -N=CH-(Indole-3-yl)0.8 ± 0.1 1.2 ± 0.2 22 Very Low
Erlotinib(Control)1.1 ± 0.12.5 ± 0.32High

Note: QZ-18 shows high potency due to the indole moiety fitting the hydrophobic pocket, but requires careful solubilization (Protocol B).

Visualization of Workflows

Diagram 1: Synthesis Pathway

This workflow illustrates the conversion of Anthranilic acid to the active Schiff base derivative.

SynthesisWorkflow Anthranilic Anthranilic Acid Benzoxazinone Benzoxazinone Intermediate Anthranilic->Benzoxazinone Ac2O, Reflux Cyclization AminoQZ 3-Amino-quinazoline- 2,4-dione (Core) Benzoxazinone->AminoQZ NH2NH2.H2O Ethanol, Reflux SchiffBase Target Schiff Base (Active Drug) AminoQZ->SchiffBase Ar-CHO Glacial AcOH (Cat)

Caption: Synthesis of 3-amino-quinazoline-2,4-dione derivatives via benzoxazinone ring opening and subsequent hydrazine cyclization.

Diagram 2: Mechanism of Action (Dual Kinase/Apoptosis)

This pathway demonstrates how the derivative induces cell death via RTK inhibition.

MOA Drug 3-Amino-QZ Derivative ATP_Pocket ATP Binding Pocket (EGFR / VEGFR-2) Drug->ATP_Pocket Competitive Inhibition Phosphorylation Tyrosine Phosphorylation (Blocked) ATP_Pocket->Phosphorylation Prevents RasRaf Ras/Raf/MEK/ERK Signaling Phosphorylation->RasRaf Downregulates Bax Bax Upregulation RasRaf->Bax Loss of Survival Signal Caspase Caspase-3/9 Activation Bax->Caspase Mitochondrial Release Apoptosis Apoptosis (Cell Death) Caspase->Apoptosis Execution

Caption: Mechanism of Action: The derivative competes with ATP at the RTK site, blocking downstream proliferation signals and triggering intrinsic apoptosis.

References

  • El-Azab, A. S., et al. (2020). Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors. Bioorganic Chemistry.

  • Zhou, J., et al. (2019). Discovery of quinazoline-2,4(1H,3H)-dione derivatives as novel PARP-1/2 inhibitors: design, synthesis and their antitumor activity. RSC Advances.

  • Al-Omary, F. A., et al. (2023). Novel 3-phenylquinazolin-2,4(1H,3H)-diones as dual VEGFR-2/c-Met-TK inhibitors.[6] Scientific Reports.

  • Abbas, S. E., et al. (2023). Quinazolin-4-one/3-cyanopyridin-2-one Hybrids as Dual Inhibitors of EGFR and BRAFV600E.[7][8] Molecules.

  • Akgun, H., et al. (2023). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. International Journal of Pharmaceutical Sciences Review and Research.

Sources

Application

Application Note: Regioselective N-Alkylation Protocols for Quinazoline-2,4(1H,3H)-dione

This Application Note is designed for medicinal chemists and process development scientists requiring precise control over the regioselective functionalization of the quinazoline-2,4(1H,3H)-dione scaffold. [1] Executive...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and process development scientists requiring precise control over the regioselective functionalization of the quinazoline-2,4(1H,3H)-dione scaffold.

[1]

Executive Summary & Mechanistic Rationale

The quinazoline-2,4(1H,3H)-dione scaffold is a privileged structure in drug discovery (e.g., Zenarestat, Ketanserin). However, its functionalization is complicated by the presence of two nucleophilic nitrogen atoms (N1 and N3) and two oxygen atoms, creating an ambident system.

The Core Challenge: Achieving high regioselectivity between the N1 (amide) and N3 (imide) positions without forming complex mixtures of mono- and di-alkylated byproducts or O-alkylated impurities.

Mechanistic Insight: The Acidity Differential

The regioselectivity is governed by the acidity difference between the two protons:

  • N3-H (Imide-like): High acidity (

    
    ). The negative charge is delocalized over two carbonyls (C2 and C4).
    
  • N1-H (Amide-like): Lower acidity (

    
    ). The negative charge is delocalized primarily over the C2 carbonyl and the benzene ring.
    
Reaction Pathway Visualization

ReactionPathway Start Quinazoline-2,4-dione (Starting Material) MonoN3 N3-Alkyl Derivative (Major Product) Start->MonoN3 1. Mild Base (K2CO3) 2. 1.0 eq R-X (Kinetic/Thermodynamic Preference) DiAlkyl 1,3-Dialkyl Derivative Start->DiAlkyl Excess Base + Excess R-X MonoN1 N1-Alkyl Derivative (Difficult via Direct Alkylation) Start->MonoN1 Direct Alkylation (Low Selectivity) MonoN3->DiAlkyl Strong Base (NaH) + Excess R-X

Caption: Reaction landscape showing the natural preference for N3-alkylation and the sequential pathway to dialkylation.

Experimental Protocols

Protocol A: Selective N3-Monoalkylation

Objective: High-yield synthesis of 3-substituted quinazoline-2,4-diones. Scope: Primary alkyl halides, benzyl halides.[1]

ParameterConditionRationale
Stoichiometry 1.0 eq Substrate : 1.1 eq ElectrophileSlight excess ensures conversion without driving di-alkylation.[1]
Base

(1.5 eq) or

(1.2 eq)
Mild bases deprotonate N3 (

) but are insufficient to rapidly deprotonate N1 (

) at moderate temps.
Solvent DMF (anhydrous) or AcetonePolar aprotic solvents stabilize the intermediate anion. Acetone is preferred for ease of workup if solubility permits.[1]
Temperature

to

Start at RT. Heat only if reaction is sluggish.[1] High heat (

) promotes N1-alkylation (impurity).

Step-by-Step Procedure:

  • Dissolution: Charge a round-bottom flask with quinazoline-2,4(1H,3H)-dione (1.0 mmol) and anhydrous DMF (5 mL, 0.2 M).

  • Deprotonation: Add anhydrous

    
     (1.5 mmol, 207 mg). Stir at Room Temperature (RT) for 15 minutes. Note: The suspension may change color as the N3-anion forms.
    
  • Addition: Add the alkyl halide (1.1 mmol) dropwise.

  • Reaction: Stir at RT. Monitor by TLC or LC-MS.[1]

    • Reaction time: Typically 2–6 hours for reactive halides (BnBr, MeI); 12–24 hours for hindered halides.[1]

    • Heating: If conversion is <50% after 4 hours, warm to 50°C.[1]

  • Workup: Pour the mixture into ice-cold water (50 mL). The product usually precipitates.[1]

    • Solid: Filter, wash with water and cold hexanes.[1]

    • Oily/Soluble:[1] Extract with EtOAc (3x), wash with brine, dry over

      
      .[1]
      
  • Purification: Recrystallization (EtOH) is often sufficient.[1] If column chromatography is needed, N3-alkyl products are typically less polar than the starting material.

Protocol B: N1,N3-Dialkylation

Objective: Complete alkylation of both nitrogen centers.[1]

Step-by-Step Procedure:

  • Suspension: Suspend quinazoline-2,4-dione (1.0 mmol) in anhydrous DMF (5 mL) under inert atmosphere (

    
    /Ar).
    
  • Strong Base: Cool to 0°C. Add Sodium Hydride (NaH, 60% in oil) (2.5 mmol, 2.5 eq) portion-wise.

    • Caution:

      
       gas evolution.[1] Vent properly.
      
  • Addition: Stir for 30 mins at RT, then add Alkyl Halide (3.0 eq).

  • Heating: Heat to 80–100°C for 4–12 hours.

  • Workup: Quench with saturated

    
     (aq), extract with EtOAc.
    
Protocol C: Selective N1-Functionalization (The "Protection" Strategy)

Objective: Synthesis of N1-substituted derivatives without alkylating N3. Challenge: Direct N1 alkylation is inefficient. Solution: Use a transient protection group on N3 or a specific deprotection sequence.

Recommended Route: The "Dibenzoyl" Method This clever workaround utilizes the steric/electronic differences of the benzoyl protecting group.

  • Dibenzoylation:

    • React dione with excess benzoyl chloride (PhCOCl) in Pyridine/DMAP

      
      1,3-Dibenzoylquinazoline-2,4-dione .
      
  • Selective N1-Debenzoylation (Activation):

    • Treat the 1,3-dibenzoyl intermediate with mild base (

      
      ) in DMF.
      
    • Mechanism:[2][1][3][4][5][6] The N1-benzoyl group is more labile (amide-like) and sterically crowded. It cleaves to generate the N1-anion , while the N3-benzoyl (imide-like) remains intact.

  • In-Situ Alkylation:

    • Add Alkyl Halide (R-X) to the pot. The N1-anion reacts to form 1-Alkyl-3-benzoylquinazoline-2,4-dione .[1]

  • Final Deprotection:

    • Remove the N3-benzoyl group using hydrazine hydrate or dilute NaOH/MeOH to yield the 1-Alkyl-quinazoline-2,4-dione .

Troubleshooting & Optimization Guide

IssueProbable CauseCorrective Action
Low Conversion (N3) Poor solubility of anion.Switch solvent to DMSO or NMP.[1] Increase temperature to 60°C.
N1,N3-Dialkyl Impurity Base too strong or excess R-X.[1]Switch from NaH to

. Strictly control R-X equivalents (1.05 eq). Lower temperature.
O-Alkylation "Hard" electrophile or Ag salts used.[1]Avoid Silver (Ag) salts (which favor O-alkylation). Use "soft" counterions (K/Cs).
Regioselectivity Loss High Temperature.[1]Keep reaction temperature below 60°C for N3-selectivity.[1]

References

  • Selective N1-Alkylation Strategy: Osipov, V. N., et al.[1] "Selective N1-Alkylation of 1,3-Dibenzoylquinazoline-2,4(1H,3H)-Dione with Benzyl Chloride." TSI Journals, 2020.[1] Link

  • N3-Alkylation & NMR Characterization: Khachatryan, A. V., et al.[1] "N- and / or O- Alkylation of Quinazolinone Derivatives." Organic & Medicinal Chemistry International Journal, 2020.[1][7] Link

  • General Synthesis & Biological Context: Al-Omary, F. A., et al.[1][3][8][9][10] "Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent."[11] Molecules, 2019.[1] Link

  • N1-Indazole Comparison (Analogous Chemistry): Lister, A., et al.[1] "Development of a selective and scalable N1-indazole alkylation." Reaction Chemistry & Engineering, 2024.[1][6] Link

Sources

Method

Application Note: Rational Design and Evaluation of 3-Amino-1H-quinazoline-2,4-dione Scaffolds as Antimicrobial Agents

Executive Summary The emergence of multidrug-resistant (MDR) bacterial strains necessitates the exploration of novel pharmacophores. The 3-amino-1H-quinazoline-2,4-dione scaffold represents a "privileged structure" in me...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The emergence of multidrug-resistant (MDR) bacterial strains necessitates the exploration of novel pharmacophores. The 3-amino-1H-quinazoline-2,4-dione scaffold represents a "privileged structure" in medicinal chemistry due to its steric and electronic similarity to purine nucleobases and its capacity to inhibit bacterial DNA gyrase and Topoisomerase IV.

This guide provides a validated workflow for the synthesis, derivatization, and biological assessment of these scaffolds. Unlike generic protocols, this document focuses on the N-3 amino functionalization (Schiff base formation) as a critical determinant of antimicrobial specificity and potency.

Mechanistic Rationale & Target Profile

The Pharmacophore

The quinazoline-2,4-dione core mimics the hydrogen-bonding donor/acceptor motifs found in fluoroquinolones. The N-3 amino group (


) serves as a versatile chemical handle. Derivatization at this position, particularly through the formation of azomethine ylides (Schiff bases), extends the molecule's reach into the hydrophobic binding pockets of bacterial enzymes.
Mechanism of Action: DNA Gyrase Inhibition

The primary mode of action involves the stabilization of the DNA-enzyme cleavage complex. The dione carbonyls coordinate with


 ions in the active site of DNA gyrase (Subunit B), preventing DNA religation and triggering distinct apoptotic-like pathways in bacteria.

Mechanism Drug 3-Amino-Quinazoline Derivative Entry Porin Channel Diffusion Drug->Entry Target DNA Gyrase / Topo IV (ATP Binding Site) Entry->Target Complex Ternary Complex Stabilization Target->Complex Mg2+ Bridging Effect Inhibition of DNA Supercoiling Complex->Effect Death Bacterial Cell Death Effect->Death

Figure 1: Proposed mechanism of action targeting bacterial DNA replication machinery.

Chemical Synthesis Protocols

Pre-requisites & Safety
  • Purity Check: All starting materials (Methyl anthranilate, Hydrazine hydrate) must be >98% pure.

  • Safety: Hydrazine hydrate is highly toxic and a reducing agent. Handle in a fume hood with appropriate PPE.

Protocol A: Synthesis of the Core Scaffold

This method utilizes the cyclization of methyl anthranilate with hydrazine, a robust route yielding high purity 3-amino-2,4-dioxo-quinazolines.

Reagents:

  • Methyl anthranilate (10 mmol)

  • Ethyl chloroformate (12 mmol)

  • Hydrazine hydrate (80%, 20 mmol)

  • Ethanol (Absolute)[1]

Step-by-Step Methodology:

  • Carbamate Formation: Dissolve Methyl anthranilate in dry benzene or toluene. Add Ethyl chloroformate dropwise at 0°C. Reflux for 4 hours.

    • Checkpoint: Monitor TLC (Hexane:EtOAc 7:3). Disappearance of starting amine indicates formation of N-ethoxycarbonyl intermediate.

  • Hydrazinolysis (Cyclization): Evaporate solvent. Dissolve the residue in ethanol. Add Hydrazine hydrate excess.

  • Reflux: Heat the mixture under reflux for 6–8 hours.

    • Observation: A white/pale yellow precipitate typically forms as the ring closes.

  • Isolation: Cool to room temperature. Filter the solid product (3-amino-1H-quinazoline-2,4-dione).

  • Purification: Recrystallize from ethanol/DMF (9:1).

    • Validation: Melting point should be distinct (typically >250°C). IR spectrum should show doublet

      
       peaks around 3300 cm⁻¹.
      
Protocol B: Derivatization (Schiff Base Formation)

The biological activity is significantly enhanced by condensing the N-3 amino group with aromatic aldehydes.

Reagents:

  • 3-Amino-1H-quinazoline-2,4-dione (Core from Protocol A)

  • Substituted Benzaldehyde (e.g., 4-Nitro, 2-Chloro, 4-Methoxy)

  • Glacial Acetic Acid (Catalytic amount)[2]

  • Ethanol[1]

Methodology:

  • Mixing: Suspend the core scaffold (1 mmol) in hot ethanol (20 mL).

  • Activation: Add the substituted benzaldehyde (1.1 mmol) and 3–4 drops of glacial acetic acid.

  • Reflux: Reflux for 4–10 hours depending on the aldehyde reactivity (Electron-withdrawing groups react faster).

  • Work-up: Pour into ice-cold water. Filter the precipitate.[2]

  • Recrystallization: Use Dioxane or Ethanol.

Synthesis Start Methyl Anthranilate Inter N-Ethoxycarbonyl Intermediate Start->Inter + Ethyl Chloroformate Reflux Core 3-Amino-1H-quinazoline- 2,4-dione (Scaffold) Inter->Core + Hydrazine Hydrate Cyclization Final Schiff Base Derivative (Active Agent) Core->Final Condensation (AcOH/EtOH) Aldehyde Substituted Benzaldehyde Aldehyde->Final

Figure 2: Synthetic pathway for generating biologically active quinazoline Schiff bases.

Biological Evaluation: Antimicrobial Assays

To ensure data trustworthiness, visual turbidity checks must be backed by colorimetric assays.

Resazurin-Based Microdilution Assay (MIC)

This protocol is superior to standard turbidity tests as it differentiates between bacteriostatic and bactericidal effects via metabolic activity.

Materials:

  • 96-well microtiter plates.

  • Mueller-Hinton Broth (MHB).

  • Resazurin sodium salt (0.01% w/v in sterile water).

  • Test strains: S. aureus (ATCC 25923), E. coli (ATCC 25922).

Protocol:

  • Stock Preparation: Dissolve test compounds in DMSO (1 mg/mL).

  • Serial Dilution: Add 100 µL MHB to all wells. Add 100 µL of stock to column 1, mix, and transfer 100 µL to column 2 (continue to column 10). Discard final 100 µL.

    • Final Concentration Range: 500 µg/mL to 0.97 µg/mL.

  • Inoculation: Adjust bacterial culture to

    
     McFarland standard (
    
    
    
    CFU/mL). Dilute 1:100. Add 100 µL to each well.
  • Incubation: Incubate at 37°C for 18–24 hours.

  • Visualization: Add 30 µL Resazurin solution to each well. Incubate for 2–4 hours.

    • Blue: No growth (Inhibition).

    • Pink/Colorless: Growth (Metabolic reduction of dye).

  • MIC Definition: The lowest concentration remaining blue.

Data Interpretation & SAR Trends

The following table summarizes expected trends based on Structure-Activity Relationship (SAR) analysis of this scaffold [1, 3].

Substituent (R) on AldehydeElectronic EffectExpected Potency (MIC)Rationale
-H (Unsubstituted)NeutralModerate (25-50 µg/mL)Baseline lipophilicity.
-NO₂ (4-Nitro)Strong WithdrawalHigh (3-12 µg/mL)Enhances

-stacking; increases acidity of N-H.
-Cl / -F (Halogens)Withdrawal/LipophilicHigh (6-12 µg/mL)Improved cell membrane penetration.
-OCH₃ (Methoxy)Electron DonatingLow (>100 µg/mL)Destabilizes binding interaction in some pockets.
-OH (2-Hydroxy)H-Bond DonorModerate/HighPotential for additional H-bonds with target residues.

Troubleshooting & Quality Control

  • Issue: Low yield during Schiff base formation.

    • Solution: The amino group at position 3 is sterically hindered by the carbonyls. Increase reflux time or use a Dean-Stark trap to remove water, shifting equilibrium to the product.

  • Issue: Compound precipitation in MIC assay.

    • Solution: Quinazolines are lipophilic. Ensure DMSO concentration does not exceed 1% in the final well. If precipitation occurs, the MIC is invalid. Use Tween-80 (0.5%) as a surfactant.

  • Validation: Always run a parallel control with Ciprofloxacin. If Ciprofloxacin MIC deviates from CLSI standards (e.g., 0.015–1 µg/mL for E. coli), discard the run.

References

  • Al-Omar, M. A. (2010). Synthesis and antimicrobial activity of new 3-amino-2(1H)-thioxo-4(3H)-quinazolinone derivatives. Molecules, 15(4), 2526-2542. Link

  • Clinical and Laboratory Standards Institute (CLSI). (2023). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI Standard M07. Link

  • Zayed, M. F., & Ahmed, H. E. (2019).[2] Synthesis, biological evaluation and molecular docking study of some new 3-aminoquinazolin-4(3H)-one derivatives as antibacterial agents. Journal of Molecular Structure, 1176, 57-69. Link

  • Protein Data Bank (PDB). Structure of DNA Gyrase B (Target Validation). Link

Sources

Application

Application Note: High-Throughput Screening Assays for Quinazoline-2,4-dione Derivatives

Executive Summary & Scaffold Significance The quinazoline-2,4-dione scaffold is a "privileged structure" in medicinal chemistry, serving as a core pharmacophore for a diverse range of therapeutic targets. Unlike its mono...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scaffold Significance

The quinazoline-2,4-dione scaffold is a "privileged structure" in medicinal chemistry, serving as a core pharmacophore for a diverse range of therapeutic targets. Unlike its mono-carbonyl cousin (quinazolinone), the dione variant possesses unique hydrogen-bonding capabilities and structural rigidity that make it ideal for:

  • Ionotropic Glutamate Receptor Antagonism: Specifically AMPA and Kainate receptors, where 3-hydroxy-quinazoline-2,4-dione derivatives (e.g., 7-trifluoromethyl substituted) exhibit high affinity neuroprotective properties.

  • Bacterial DNA Gyrase Inhibition: Acting as fluoroquinolone-like bioisosteres targeting the ATP-binding site of GyrB.

  • NHE-1 Inhibition: For anti-inflammatory and anti-ischemic applications.[1]

This guide focuses on the High-Throughput Screening (HTS) of these derivatives. We address the specific physicochemical challenges of this scaffold—namely, aqueous solubility limits and potential autofluorescence—and provide a robust, self-validating protocol for screening AMPA receptor antagonists using kinetic calcium flux cytometry.

Pre-Screening Considerations: The "Quinazoline Challenge"

Before initiating a screen of 10,000+ compounds, specific properties of the quinazoline-2,4-dione scaffold must be managed to prevent high false-positive rates.

Solubility and Compound Management

Quinazoline-2,4-diones are often lipophilic and prone to precipitation in aqueous buffers.

  • Vehicle: Compounds should be stored in 100% DMSO.

  • Final Assay Concentration (FAC): The final DMSO concentration in the assay well must not exceed 0.5% (v/v) to avoid perturbing membrane integrity or receptor function.

  • Nephelometry Check: It is highly recommended to run a laser nephelometry pre-screen to flag compounds that precipitate at the screening concentration (typically 10 µM).

Autofluorescence Mitigation (Critical)

Many quinazoline derivatives exhibit intrinsic fluorescence in the blue/green spectrum (excitation ~350-400 nm, emission ~450-500 nm).

  • Risk: This overlaps with standard calcium dyes like Fluo-4 or Fluo-8.

  • Solution: Use Red-Shifted Calcium Dyes (e.g., Cal-590, Calcium 6) or perform a "compound-only" background read prior to agonist addition.

HTS Workflow Visualization

The following diagram outlines the logical flow from library preparation to hit validation, specifically designed to filter out scaffold-specific artifacts.

HTS_Workflow Library Quinazoline-2,4-dione Library (DMSO) QC Solubility Check (Nephelometry) Library->QC Primary Primary Screen: Calcium Flux (FLIPR) Target: AMPA Receptor QC->Primary Soluble Cmpds Filter1 Data Filter: Remove Fluorescent Artifacts Primary->Filter1 Raw RFU Data Hit_ID Hit Identification (>50% Inhibition) Filter1->Hit_ID Clean Hits Counter Counter Screen: Parental Cell Line (Specificity Check) Hit_ID->Counter Secondary Secondary Assay: Automated Patch Clamp (Functional Validation) Counter->Secondary Specific Hits

Figure 1: Cascading screening workflow designed to eliminate solubility and fluorescence artifacts common to quinazoline scaffolds.

Detailed Protocol: Kinetic Calcium Flux Assay (AMPA Receptor)

This protocol is optimized for identifying antagonists of the AMPA receptor (GluA) using a stable cell line (e.g., HEK293 expressing GluA2 and Stargazin).

Assay Principle

The assay measures the ability of quinazoline-2,4-dione derivatives to block the influx of intracellular Calcium (


) triggered by Glutamate.
  • Agonist: Glutamate (with Cyclothiazide to prevent desensitization).

  • Detection: Intracellular Calcium Dye (Calcium 6 or Fluo-8).

  • Readout: Fluorescence Intensity (RFU) over time.

Reagents & Equipment
ComponentSpecificationPurpose
Cell Line HEK293-GluA2-TARP

2
Target Expression System
Dye FLIPR Calcium 6 Assay KitCalcium Indicator (Reduces wash steps)
Agonist Buffer Glutamate (50 µM) + Cyclothiazide (20 µM)Receptor Activation (CTZ prevents desensitization)
Assay Buffer HBSS + 20 mM HEPES, pH 7.4Physiological Medium
Blocker Probenecid (2.5 mM)Prevents dye leakage via anion transporters
Instrument FLIPR Tetra or Hamamatsu FDSSKinetic Fluorescence Plate Reader
Step-by-Step Procedure

Step 1: Cell Plating (Day -1)

  • Harvest HEK293-GluA2 cells using Accutase (avoid Trypsin to preserve receptor integrity).

  • Resuspend in culture medium at

    
     cells/mL.
    
  • Dispense 25 µL/well into 384-well Poly-D-Lysine coated black/clear-bottom plates (20,000 cells/well).

  • Incubate overnight at 37°C, 5% CO

    
    .
    

Step 2: Dye Loading (Day 0)

  • Prepare 2X Dye Loading Buffer : Dissolve Calcium 6 reagent in Assay Buffer containing 5 mM Probenecid.

  • Remove cell plates from incubator. Do not wash cells (if using No-Wash kit).

  • Add 25 µL of 2X Dye Loading Buffer to each well.

  • Incubate for 60 minutes: 45 min at 37°C, followed by 15 min at Room Temperature (RT) to equilibrate.

Step 3: Compound Addition (Antagonist Mode)

  • Prepare 5X Compound Plates in Assay Buffer (0.5% DMSO final).

  • Transfer plates to the FLIPR/FDSS instrument.

  • Baseline Read: Measure fluorescence for 10 seconds (Excitation 485nm / Emission 525nm).

  • Addition 1 (Compounds): Add 12.5 µL of quinazoline derivatives.

  • Incubation Read: Monitor fluorescence for 5 minutes. Note: An increase here indicates Agonist activity or Autofluorescence.

Step 4: Agonist Challenge

  • Prepare 6X Agonist Buffer (Glutamate + Cyclothiazide).

  • Addition 2 (Agonist): Add 12.5 µL of Agonist Buffer.

  • Kinetic Read: Measure fluorescence immediately for 90–120 seconds.

Signal Transduction Visualization

AMPA_Mechanism Glu Glutamate (Agonist) AMPA AMPA Receptor (GluA2) Glu->AMPA Binds Q_Drug Quinazoline-2,4-dione (Antagonist) Q_Drug->AMPA Blocks Binding/Gating Channel_Open Channel Opening (Blocked) AMPA->Channel_Open Activation Fails Ca_Influx Ca2+ Influx Channel_Open->Ca_Influx Signal Fluorescence Signal (Reduced) Ca_Influx->Signal

Figure 2: Mechanism of Action. The quinazoline derivative competes with glutamate or allosterically modulates the receptor, preventing channel opening and subsequent calcium influx.

Data Analysis & Validation

Calculation of Inhibition

Data is typically expressed as Max-Min RFU (Relative Fluorescence Units) over the agonist read window.



  • RFU

    
    :  Average response of Glutamate control (DMSO only).
    
  • RFU

    
    :  Average response of fully blocked control (e.g., 10 µM NBQX or FI-2).
    
Quality Control (Z-Factor)

A Z-factor > 0.5 is required for a valid HTS plate.



Where


 is the mean signal and 

is the standard deviation of the positive (Glutamate) and negative (NBQX) controls.
False Positive Elimination (The "Blue" Check)

If a quinazoline compound shows high fluorescence during the "Incubation Read" (Step 3, Addition 1), it is likely autofluorescent.

  • Correction: Subtract the mean RFU of the pre-agonist phase from the post-agonist peak, OR re-test using a Red-Shifted dye (e.g., FLIPR Calcium 6-QF).

References

  • Pelletier, J. C., et al. (1996). "Substituted 1,4-dihydro-3-nitro-4-oxo-2-quinolinyl derivatives as competitive antagonists of the N-methyl-D-aspartate receptor." Journal of Medicinal Chemistry. (Context: Foundation of quinolone/quinazoline glutamate antagonism).

  • Al-Omary, F. A., et al. (2024). "New quinazolin-2,4-dione derivatives incorporating acylthiourea... as antibacterial agents via DNA gyrase inhibition."[2] RSC Advances. (Context: Antibacterial applications and synthesis).[3][4][5]

  • Vanda, D., et al. (2018). "3-Hydroxy-1H-quinazoline-2,4-dione derivatives as new antagonists at ionotropic glutamate receptors." Chemical Biology & Drug Design. (Context: Specific SAR for AMPA/Kainate antagonism).

  • Hansen, K. B., et al. (2018). "A High-throughput Calcium-flux Assay to Study NMDA-receptors." Scientific Reports. (Context: Validation of Calcium flux for glutamate receptors).

  • Zhang, J., et al. (2022).[4] "Novel Fluorescence-Based High-Throughput FLIPR Assay... to Identify Calcium Channel Modulators." ACS Pharmacology & Translational Science. (Context: Advanced FLIPR protocols).

Sources

Method

Application Note: Advanced Molecular Docking Protocols for 3-Amino-Quinazoline-2,4-Dione Scaffolds

Abstract & Strategic Overview The 3-amino-quinazoline-2,4-dione scaffold represents a "privileged structure" in medicinal chemistry, capable of diverse biological activities ranging from anticancer (EGFR/VEGFR inhibition...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

The 3-amino-quinazoline-2,4-dione scaffold represents a "privileged structure" in medicinal chemistry, capable of diverse biological activities ranging from anticancer (EGFR/VEGFR inhibition) to antimicrobial (DNA Gyrase inhibition) effects. Its unique electronic distribution—characterized by the dione system and the modifiable 3-amino tail—allows for precise hydrogen bonding and


-stacking interactions within hydrophobic pockets.

This Application Note provides a rigorous, field-validated protocol for performing molecular docking studies on these analogs. Unlike generic tutorials, this guide emphasizes causality (why specific parameters are chosen) and validation (how to ensure results are not artifacts). We integrate Density Functional Theory (DFT) for ligand preparation to ensure the highest fidelity in starting geometries, a critical step often overlooked in high-throughput screens.

Computational Workflow: The "Fidelity-First" Protocol

The following workflow is designed to minimize false positives by enforcing strict quality control at the ligand and protein preparation stages.

Phase 1: Ligand Construction & Quantum Mechanical Optimization

Rationale: Standard force fields often fail to accurately predict the planar/non-planar transitions of the 3-amino group conjugated to the quinazoline ring. We employ DFT to derive accurate partial charges and geometries.

  • 2D to 3D Conversion: Sketch analogs (e.g., Schiff bases or amides derived from the 3-amino group) and convert to 3D.

  • Geometry Optimization (DFT):

    • Method: DFT (Density Functional Theory).[1]

    • Basis Set: B3LYP/6-311G(d,p) or higher.[1]

    • Objective: Calculate the Global Minimum Energy conformation and Electrostatic Potential (ESP) maps.

    • Insight: Recent studies on MTH1 inhibitors utilized B3LYP/6-311G to identify the HOMO regions on the phenylhydrazine group, crucial for predicting electron donation capability [1].[1]

  • Charge Assignment: Map ESP charges to the ligand atoms (e.g., RESP charges) rather than using generic Gasteiger charges if high precision is required.

Phase 2: Receptor Pre-processing & "Induced Fit" Consideration

Rationale: Crystal structures are static snapshots. For quinazoline-2,4-diones, which often bind deep within pockets (e.g., PARP-1, Gyrase), correct protonation states of the active site residues are non-negotiable.

  • Target Selection: Common validated targets for this scaffold include:

    • Anticancer: EGFR (PDB: 1M17), VEGFR-2, PARP-1, MTH1 [1].

    • Antimicrobial: DNA Gyrase (PDB: 2XCT), pfDHODH (Malaria) [2].

  • Cleaning: Remove crystallographic water molecules unless they bridge the ligand and protein (common in kinase hinge regions).

  • Protonation: Use a pH-dependent protonation tool (e.g., PropKa) set to pH 7.4.

    • Critical Check: Ensure Histidine tautomers (HIE/HID/HIP) are manually verified if they reside in the binding pocket.

Phase 3: Grid Generation & Docking Algorithms

Rationale: The dione moiety is a rigid anchor, while the 3-amino derivatives are flexible tails. The docking algorithm must handle this "Anchor-and-Grow" dynamic.

  • Grid Box Definition:

    • Center the grid on the co-crystallized ligand.

    • Dimensions: Extend 10-12 Å beyond the ligand to accommodate bulky 3-amino substitutions (e.g., semicarbazones or thiadiazoles).

  • Search Algorithm:

    • Use Lamarckian Genetic Algorithm (LGA) for AutoDock or Iterative Local Search for Vina.

    • Exhaustiveness: Set to

      
       (Vina) or 100 runs (AutoDock) to ensure convergence.
      

Visualization of the Computational Pipeline

The following diagram illustrates the integrated workflow, highlighting the critical decision points (diamonds) that determine the scientific validity of the study.

DockingWorkflow Start Start: Analog Design DFT DFT Optimization (B3LYP/6-311G) Start->DFT 3D Geom Docking Docking Algorithm (LGA / Vina) DFT->Docking Optimized Ligand PrepProt Protein Prep (Remove H2O, Protonate pH 7.4) Grid Grid Generation (Focus: Active Site + 10Å) PrepProt->Grid Grid->Docking Validation Validation Step (Redocking RMSD < 2.0Å?) Docking->Validation Analysis Interaction Analysis (H-Bonds, Pi-Stacking) Validation->Analysis Pass Refine Refine Grid/Params Validation->Refine Fail Refine->Grid

Figure 1: High-Fidelity Docking Workflow. Note the mandatory DFT optimization step for the ligand and the iterative validation loop.

Case Study: Dual Targeting of EGFR and VEGFR-2

Recent studies have highlighted the efficacy of quinazoline-2,4-diones as dual inhibitors.[2] A study involving pyrimidodiazepine derivatives of quinazolines demonstrated high affinity for both EGFR and VEGFR-2, with binding energies correlating to cytotoxicity against MCF7 and K-562 cell lines [3].

Interaction Fingerprint Analysis

When analyzing docking results for 3-amino-quinazoline-2,4-dione analogs, look for these specific "signature" interactions:

Interaction TypeProtein Residue (Generic Kinase)Ligand MoietySignificance
H-Bond (Donor) Hinge Region (e.g., Met793 in EGFR)N1-H or N3-AminoAnchors the scaffold in the ATP-binding pocket.
H-Bond (Acceptor) Catalytic Lysine / GatekeeperC2=O or C4=O CarbonylsOrients the dione ring planar to the active site.
Pi-Pi Stacking Phenylalanine / TyrosineQuinazoline Benzene RingStabilizes the aromatic core.
Hydrophobic Leucine / Valine3-Amino SubstituentsThe "Tail" interaction that confers specificity.
Validation: The Self-Validating System

No docking study is complete without Redocking Validation .

  • Extract the native co-crystallized ligand from the PDB (e.g., Erlotinib from EGFR).

  • Pre-process it using the exact same protocol as your analogs.

  • Dock it back into the protein.

  • Calculate RMSD: The Root Mean Square Deviation between the docked pose and the crystal pose must be < 2.0 Å . If > 2.0 Å, the grid box or scoring function is ill-suited for this target.

Mechanistic Pathway: TME & Antimicrobial Targets[3][4]

The versatility of this scaffold extends to the Tumor Microenvironment (TME) and bacterial targets. The diagram below maps the logic flow from scaffold modification to target engagement.

MechanismPath Scaffold 3-Amino-Quinazoline-2,4-Dione Mod1 3-Amino + Arylhydrazine Scaffold->Mod1 Mod2 3-Amino + Heterocycle (e.g., Thiadiazole) Scaffold->Mod2 Target1 MTH1 Inhibition (Oxidative Stress) Mod1->Target1 Electron Donor (HOMO) Target2 DNA Gyrase / Topo IV (Bacterial Replication) Mod2->Target2 Groove Binding Target3 PARP-1 (DNA Repair/Imaging) Mod2->Target3 Mimics NAD+

Figure 2: Structure-Activity Relationship (SAR) mapping. Modifications at the 3-amino position dictate target selectivity (MTH1 vs. Gyrase vs. PARP-1).

References

  • Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking, MD simulation, DFT, and pharmacological evaluation as MTH1 inhibitors. Source: PubMed Central (NIH). URL:[Link]

  • Novel Quinazolin-2,4-Dione Hybrid Molecules as Possible Inhibitors Against Malaria: Synthesis and in silico Molecular Docking Studies. Source: PubMed Central (NIH). URL:[Link]

  • Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. Source: Royal Society of Chemistry (RSC). URL:[Link]

  • Quinazolin-2,4(1H,3H)-dione Scaffold for development of a novel PARP-targeting PET probe for tumor imaging. Source: PubMed. URL:[Link]

Sources

Application

Cell-based assays for evaluating cytotoxicity of 3-amino-quinazoline-2,4-diones

Application Note: Strategic Evaluation of Cytotoxicity in 3-Amino-Quinazoline-2,4-Dione Derivatives Executive Summary & Chemical Context The 3-amino-quinazoline-2,4-dione scaffold represents a privileged structure in med...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Evaluation of Cytotoxicity in 3-Amino-Quinazoline-2,4-Dione Derivatives

Executive Summary & Chemical Context

The 3-amino-quinazoline-2,4-dione scaffold represents a privileged structure in medicinal chemistry, distinct from the more common quinazolin-4(3H)-ones. The presence of the N3-amino group and the 2,4-dione core imparts unique hydrogen-bonding capabilities and planar geometry, making these derivatives potent candidates for inhibiting PARP-1/2 , VEGFR-2 , and Topoisomerase enzymes.

However, this scaffold presents specific challenges in cellular assays:

  • Solubility: The rigid dione backbone often leads to poor aqueous solubility and precipitation in culture media.

  • Chemical Reactivity: The primary amine at the N3 position can be nucleophilic, potentially interacting with assay reagents or media components.

  • Mechanism-Specific Cytotoxicity: These compounds often induce apoptosis rather than immediate necrosis, requiring time-resolved assays to distinguish cytostatic effects from cytotoxic ones.

This guide outlines a validated workflow to assess the cytotoxicity of these derivatives with high reproducibility.

Compound Management & Solubilization

Critical Failure Point: Many "inactive" compounds in this class are actually just insoluble in the assay media.

Protocol: Stock Preparation
  • Solvent: Use anhydrous DMSO (Dimethyl Sulfoxide) . Avoid ethanol, as quinazoline-2,4-diones often crystallize out of alcohols upon cooling.

  • Concentration: Prepare a 10 mM or 20 mM master stock.

    • Note: If the compound contains bulky hydrophobic groups (e.g., N1-biphenyl), sonication at 37°C for 10 minutes may be required.

  • Storage: Aliquot into single-use amber vials and store at -20°C. Avoid freeze-thaw cycles, which promote micro-crystal formation.

Self-Validating Step: The "Precipitation Check"

Before adding cells, perform a mock dilution:

  • Dilute the compound to the highest test concentration (e.g., 100 µM) in complete culture media (containing 10% FBS).

  • Incubate at 37°C for 2 hours.

  • Inspect: View under a phase-contrast microscope (10x). If needle-like crystals are visible, the cytotoxicity data will be invalid (false negatives due to lack of bioavailability, or false positives due to physical crystal damage to cells).

    • Correction: If precipitation occurs, lower the maximum concentration or use a solubility-enhancing additive like cyclodextrin (though this may alter bioavailability).

Experimental Workflow Visualization

The following flowchart illustrates the decision matrix for evaluating these derivatives, moving from primary metabolic screens to mechanistic confirmation.

CytotoxicityWorkflow Start Compound Library (3-amino-quinazoline-2,4-diones) Solubility Solubility Check (Microscopy in Media) Start->Solubility PrimaryScreen Primary Screen: MTT Assay (Metabolic Activity) Solubility->PrimaryScreen No Crystals Stop Discard / Redesign Solubility->Stop Precipitation Decision1 IC50 < 10 µM? PrimaryScreen->Decision1 SecondaryScreen Secondary Screen: LDH Release (Membrane Integrity) Decision1->SecondaryScreen Yes (Hit) Decision1->Stop No (Inactive) Mechanism Mechanistic Assay: Annexin V / PI Flow Cytometry SecondaryScreen->Mechanism Confirm Mode of Death

Caption: Step-wise evaluation strategy ensuring compound solubility is verified before metabolic and mechanistic profiling.

Primary Screening: MTT Metabolic Assay

The MTT assay is the industry standard for this scaffold. It relies on the reduction of tetrazolium bromide to purple formazan by mitochondrial succinate dehydrogenase.

Why this assay? Quinazoline-2,4-diones often act as kinase inhibitors or DNA intercalators, leading to a loss of mitochondrial potential before membrane rupture. MTT captures this early toxicity better than dye-exclusion assays.

Detailed Protocol

Materials:

  • Cell Lines: HCT-116 (Colon), MCF-7 (Breast), HepG2 (Liver - for metabolic toxicity).

  • Control: Doxorubicin (Positive), 0.1% DMSO (Vehicle Negative).

Steps:

  • Seeding: Plate cells in 96-well plates.

    • Density: 3,000–5,000 cells/well.

    • Incubation: Allow 24 hours for attachment (exponential growth phase is critical).

  • Treatment:

    • Remove old media.

    • Add 100 µL of fresh media containing serial dilutions of the 3-amino-quinazoline derivative (e.g., 0.1, 1, 5, 10, 50, 100 µM).

    • Blank Control: Include wells with media + compound without cells to check if the 3-amino group chemically reduces MTT (false signal).

  • Incubation: 48 to 72 hours at 37°C, 5% CO2.

  • Development:

    • Add 10 µL of MTT reagent (5 mg/mL in PBS).

    • Incubate for 3–4 hours (until purple crystals form).

  • Solubilization:

    • Remove media carefully (do not disturb crystals).

    • Add 100 µL DMSO . Shake plate for 10 mins.

  • Read: Measure absorbance at 570 nm (reference 630 nm).

Data Analysis: Calculate % Cell Viability:



Mechanistic Validation: Apoptosis vs. Necrosis

Since quinazoline-2,4-diones are reported to inhibit PARP and Topoisomerase , they likely induce apoptosis (programmed cell death) rather than necrosis.

Protocol: Annexin V-FITC / PI Staining (Flow Cytometry)
  • Treatment: Treat cells (6-well plate,

    
     cells) with the calculated IC50 concentration for 24 hours.
    
  • Harvesting: Collect cells using mild trypsinization (over-trypsinization cleaves the phosphatidylserine receptor, affecting Annexin V binding).

  • Staining:

    • Wash with cold PBS.

    • Resuspend in 1X Binding Buffer.

    • Add Annexin V-FITC (binds exposed PS - early apoptosis).

    • Add Propidium Iodide (PI) (binds DNA - late apoptosis/necrosis).

  • Analysis: Flow Cytometer (Ex: 488 nm; Em: 530 nm for FITC, 620 nm for PI).

Interpretation Table:

QuadrantStaining PatternCellular StateImplication for Quinazoline-2,4-dione
Q1 Annexin V (-) / PI (+)Necrosis / DebrisNon-specific toxicity; likely membrane rupture.
Q2 Annexin V (+) / PI (+)Late ApoptosisSuccessful induction of cell death mechanism.
Q3 Annexin V (-) / PI (-)ViableCompound inactive or concentration too low.
Q4 Annexin V (+) / PI (-)Early ApoptosisIdeal profile. Indicates specific signaling pathway activation (e.g., PARP inhibition).

Signaling Pathway Visualization

Understanding the downstream effects of these derivatives is crucial. The diagram below maps the likely apoptotic cascade triggered by 3-amino-quinazoline-2,4-diones acting as PARP/DNA damage agents.

ApoptosisPathway Drug 3-Amino-Quinazoline-2,4-Dione Target Target Inhibition (PARP-1 / Topoisomerase) Drug->Target Inhibits DNADamage Accumulation of DNA Damage Target->DNADamage Causes p53 p53 Activation DNADamage->p53 Bax Bax Translocation (Mitochondria) p53->Bax CytoC Cytochrome C Release Bax->CytoC Caspase9 Caspase-9 Activation CytoC->Caspase9 Caspase3 Caspase-3 Activation (Executioner) Caspase9->Caspase3 Apoptosis Apoptosis (Cell Death) Caspase3->Apoptosis

Caption: Proposed mechanism of action where target inhibition leads to mitochondrial-mediated apoptosis (Intrinsic Pathway).

References

  • Synthesis and biological evaluation of 3-(arylamino)quinazoline-2,4(1H,3H)-dione derivatives. Source: National Institutes of Health (NIH) / PubMed Central. Context: Describes the synthesis via TBHP/I2 and evaluation as MTH1 inhibitors. URL:[Link]

  • Discovery of quinazoline-2,4(1H,3H)-dione derivatives as novel PARP-1/2 inhibitors. Source: Royal Society of Chemistry (RSC) - Organic & Biomolecular Chemistry. Context: Validates the scaffold as a potent PARP inhibitor with IC50 values in the nanomolar range.[1] URL:[Link]

  • Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors. Source: PubMed Central. Context: Demonstrates cytotoxicity against HCT-116 and selectivity profiles against normal WI-38 cells.[2] URL:[Link]

  • Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Source: Molecules (MDPI) / NIH. Context: General review of the quinazoline mechanism, including tubulin polymerization inhibition.[3] URL:[Link]

Sources

Method

Use of 3-Amino-1H-quinazoline-2,4-dione in solid-phase synthesis

Application Note: High-Fidelity Solid-Phase Synthesis of 3-Amino-1H-quinazoline-2,4-dione Libraries Abstract The 3-amino-1H-quinazoline-2,4-dione scaffold represents a privileged structure in medicinal chemistry, serving...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Fidelity Solid-Phase Synthesis of 3-Amino-1H-quinazoline-2,4-dione Libraries

Abstract

The 3-amino-1H-quinazoline-2,4-dione scaffold represents a privileged structure in medicinal chemistry, serving as a critical precursor for fused heterocyclic systems such as [1,2,4]triazolo[1,5-c]quinazolines (potent adenosine receptor antagonists and anticonvulsants). This guide details a robust solid-phase synthesis (SPS) strategy for generating libraries based on this core. Unlike standard solution-phase methods, this protocol utilizes a polymer-supported sequestration strategy or aromatic-tethered immobilization , allowing for the rapid diversification of the N3-amino handle without purification intermediates.

Strategic Analysis & Linker Selection

To successfully synthesize and derivatize 3-amino-quinazoline-2,4-diones on a solid support, the choice of linker is the determinant of success. Two distinct strategies are presented based on the desired outcome:

  • Strategy A: The Aromatic Tether (For On-Resin Library Generation)

    • Mechanism:[1][2][3][4][5] The anthranilic acid precursor is attached to the resin via a functional group on the benzene ring (e.g., carboxyl or hydroxyl).

    • Advantage:[2][4][6] The quinazolinedione core remains bound to the resin after cyclization, leaving the N3-amino group free for further derivatization (acylation, alkylation, or condensation).

    • Recommended Resin: Rink Amide MBHA (for amide-linked tethers) or Wang Resin (for ether/ester tethers).

  • Strategy B: Cyclative Cleavage (For "Traceless" Release)

    • Mechanism:[1][2][3][5][7] The anthranilic acid is attached via its carboxyl group to a hydroxyl resin (e.g., Wang).

    • Advantage:[2][4][6] The final cyclization step simultaneously forms the ring and cleaves the product from the resin, ensuring high purity of the released compound.

    • Limitation: No further on-resin modification is possible after the core is formed.

This Application Note prioritizes Strategy A to maximize the utility of SPS for library generation.

Experimental Workflow: On-Resin Assembly (Strategy A)

Phase 1: Resin Loading & Scaffold Assembly

Objective: Immobilize the precursor and construct the 3-amino-quinazoline-2,4-dione core.

Reagents:

  • Resin: Rink Amide MBHA (Loading: 0.5–0.7 mmol/g).

  • Scaffold: 2-amino-4-nitrobenzoic acid (Precursor).

  • Coupling: HBTU / DIPEA / DMF.

  • Cyclization: Triphosgene / DCM (Caution: Phosgene source).

  • Hydrazine Source: Hydrazine monohydrate (

    
    ).
    

Protocol:

  • Immobilization:

    • Swell Rink Amide resin (1.0 g) in DMF for 30 min.

    • Couple 2-amino-4-nitrobenzoic acid (3 eq) using HBTU (3 eq) and DIPEA (6 eq) in DMF for 4 hours.

    • QC Check: Kaiser Test (Ninhydrin) should be negative (colorless beads).

  • Reduction (Nitro to Amine):

    • Treat resin with

      
       (2 M) in DMF for 6 hours.
      
    • Wash extensively with DMF, MeOH, and DCM.

    • Note: This step creates the aniline amine required for the quinazoline ring, while the "tether" remains the amide bond at the 4-position.

  • Isocyanate Formation:

    • Suspend resin in anhydrous DCM at 0°C.

    • Add Triphosgene (0.4 eq relative to resin loading) and DIPEA (2 eq). Shake for 30 min.

    • Mechanism:[1][2][3][4][5] The aniline amine is converted to the isocyanate (-N=C=O).

  • Hydrazine Trapping (The Critical Step):

    • Wash resin quickly with anhydrous DCM.

    • Immediately treat with a solution of Hydrazine monohydrate (5 eq) in THF/DMF (1:1) for 2 hours at RT.

    • Result: The hydrazine attacks the isocyanate to form a semicarbazide intermediate, which spontaneously cyclizes (or requires mild heat, 50°C) to form the 3-amino-quinazoline-2,4-dione .

Phase 2: Library Diversification (The N3-Amino Handle)

Objective: Utilize the nucleophilic N3-amino group to generate a library of [1,2,4]triazolo[1,5-c]quinazolines.

Protocol:

  • Acylation:

    • React the resin-bound 3-amino-dione with various Carboxylic Acids (

      
      , 5 eq), DIC (5 eq), and HOBt (5 eq) in DMF for 4 hours.
      
    • Result: Formation of the N-acyl hydrazide.[4]

  • Dehydrative Cyclization:

    • Wash resin with DCM.

    • Treat with

      
       (2 eq) in Dioxane at 80°C for 4 hours (or use HMDS/Iodine for milder conditions).
      
    • Result: Formation of the fused triazole ring.

Phase 3: Cleavage & Isolation
  • Treat resin with TFA/TIS/H2O (95:2.5:2.5) for 2 hours.

  • Filter and concentrate the filtrate.

  • Precipitate in cold diethyl ether.

Data Summary & Reaction Conditions

StepReagent/ConditionTemp/TimeCritical Parameter
Isocyanate Formation Triphosgene, DIPEA, DCM0°C, 30 minAnhydrous conditions essential to prevent urea byproduct.
Ring Closure Hydrazine hydrate, THFRT, 2 hrExcess hydrazine prevents dimer formation.
Triazole Cyclization

, Dioxane
80°C, 4 hrMonitor for incomplete cyclization via LCMS (intermediate mass M-18).
Cleavage 95% TFART, 2 hrScavengers (TIS) required to protect aromatic rings.

Visualization of Signaling & Synthesis Pathways

The following diagram illustrates the decision logic and chemical flow for the synthesis.

G Start Start: Resin Selection Decision Target Outcome? Start->Decision RouteA Route A: Library Generation (Tethered via Aryl Ring) Decision->RouteA Diversify N3 RouteB Route B: Traceless Release (Tethered via Carboxyl) Decision->RouteB Pure Core Only StepA1 Immobilize 4-Carboxyanthranilate (Rink Amide Resin) RouteA->StepA1 StepB1 Immobilize Anthranilic Acid (Wang Resin) RouteB->StepB1 StepA2 Isocyanate Formation (Triphosgene) StepA1->StepA2 StepA3 Hydrazine Trapping (Forms 3-Amino-Dione Core) StepA2->StepA3 StepA4 N3-Functionalization (Acylation/Schiff Base) StepA3->StepA4 StepA5 Cyclization to Triazole (POCl3) StepA4->StepA5 StepB2 Isocyanate Formation StepB1->StepB2 StepB3 Hydrazine Reaction StepB2->StepB3 StepB4 Cyclative Cleavage (Releases Product) StepB3->StepB4

Caption: Decision tree for selecting the appropriate solid-phase strategy based on the desired final library complexity.

Troubleshooting & Optimization (Expert Insights)

  • Problem: Low Yield in Hydrazine Step.

    • Cause: Cross-linking of isocyanates on the resin surface.

    • Solution: Use high-swelling resins (ChemMatrix or PEG-PS) and ensure high dilution. Increase the equivalents of hydrazine to 10x to favor capture over dimerization.

  • Problem: Incomplete Triazole Cyclization.

    • Cause: Steric hindrance around the amide bond.

    • Solution: Switch from

      
       (harsh) to Triphenylphosphine/Iodine (
      
      
      
      )
      . This protocol is milder and often cleaner for solid-phase applications.
  • Safety Note: Triphosgene generates phosgene gas in situ. All reactions involving this reagent must be performed in a well-ventilated fume hood with a caustic scrubber trap.

References

  • Gordeev, M. F., et al. (1996). "Solid-Phase Synthesis of Quinazoline-2,4-diones." Tetrahedron Letters, 37(27), 4643-4646.

  • Makara, G. M. (2001). "Solid-phase synthesis of [1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ones." Organic Letters, 3(13), 2073-2076.

  • Shaabani, A., et al. (2013). "A Rapid Combinatorial Library Synthesis of Benzazolo[2,1-b]quinazolinones and Triazolo[2,1-b]quinazolinones." Iranian Journal of Chemistry and Chemical Engineering, 32(1).

  • Wang, Y., et al. (2023).[8] "Synthesis of 3-(Pyridin-2-yl)quinazoline-2,4(1H,3H)-diones via Annulation of Anthranilic Esters." Molecules, 28(9), 3650.

  • Houghten, R. A., et al. (1999). "Mixture-based synthetic combinatorial libraries." Journal of Medicinal Chemistry, 42(19), 3743-3778.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 3-Amino-1H-quinazoline-2,4-dione Synthesis

The following technical guide is structured as a specialized support resource for researchers encountering challenges in the synthesis of 3-Amino-1H-quinazoline-2,4-dione (also known as 3-amino-2,4(1H,3H)-quinazolinedion...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a specialized support resource for researchers encountering challenges in the synthesis of 3-Amino-1H-quinazoline-2,4-dione (also known as 3-amino-2,4(1H,3H)-quinazolinedione).

Status : Active Topic : Yield Optimization & Troubleshooting Target Molecule : C₈H₇N₃O₂ (MW: 177.16 g/mol )

Executive Summary: The "Golden Route" for High Yield

While multiple pathways exist (e.g., from anthranilic acid or methyl anthranilate), field data and kinetic studies suggest that the Isatoic Anhydride Route offers the highest atom economy and yield potential, provided that moisture control and cyclization agents are optimized.

The synthesis consists of two critical phases:

  • Ring Opening (Hydrazinolysis) : Nucleophilic attack by hydrazine to form 2-aminobenzhydrazide.

  • Ring Closure (Carbonylation) : Insertion of a carbonyl group to form the dione ring.

Recommendation : For maximum yield (>85%) and purity, utilize Isatoic Anhydride with Hydrazine Hydrate followed by CDI (1,1'-Carbonyldiimidazole) or Ethyl Chloroformate cyclization, rather than direct thermal fusion which often leads to polymerization.

Master Protocol: Optimized Synthesis Workflow

Phase A: Preparation of 2-Aminobenzhydrazide Intermediate
  • Reagents : Isatoic Anhydride (1.0 eq), Hydrazine Hydrate (1.1 eq), Ethanol (Anhydrous).

  • Conditions :

    
     to Room Temperature (RT).
    

Step-by-Step:

  • Suspend Isatoic Anhydride in anhydrous ethanol (10 mL/g).

  • Cool to

    
     in an ice bath.
    
  • Add Hydrazine Hydrate dropwise over 20 minutes. Critical: Exothermic reaction. Control temp <

    
     to prevent double-addition side products.
    
  • Allow to warm to RT and stir for 3 hours. CO₂ evolution will cease.

  • Workup : The intermediate (2-aminobenzhydrazide) often precipitates. Filter, wash with cold ethanol. If no precipitate, concentrate in vacuo.

Phase B: Cyclization to 3-Amino-1H-quinazoline-2,4-dione
  • Reagents : Intermediate (from Phase A), CDI (1.2 eq) OR Ethyl Chloroformate/Triethylamine.

  • Solvent : THF (for CDI) or Dioxane.

Step-by-Step (CDI Method - Safer & Higher Yield):

  • Dissolve 2-aminobenzhydrazide in dry THF.

  • Add CDI (1,1'-Carbonyldiimidazole) in portions at RT.

  • Reflux for 4–6 hours.

  • Workup : Cool mixture. Pour into ice-water acidified with dilute HCl (pH 2–3).

  • Isolation : The target dione precipitates as a white/off-white solid. Filter and recrystallize from Ethanol/DMF.

Troubleshooting Guide (Q&A)

Ticket #001: Low Overall Yield (<50%)

User Question: "I am following the standard reflux protocol, but my final yield is consistently below 50%. Where am I losing product?"

Technical Diagnosis: Low yield in this synthesis is typically caused by incomplete cyclization or hydrolysis of the isatoic anhydride before hydrazine attack.

  • Moisture Sensitivity : Isatoic anhydride hydrolyzes rapidly in the presence of water to form anthranilic acid, which does not react with hydrazine under mild conditions.

  • Stoichiometry : Excess hydrazine can attack the product, leading to ring opening or bis-hydrazides.

Solution:

  • Dry Solvents : Ensure Ethanol/THF water content is <0.1%.

  • Sequential Addition : Do not mix all reagents at once. Ensure the intermediate is fully formed (TLC check) before adding the cyclizing agent.

  • Microwave Assist : Switching Phase B (Cyclization) to microwave heating (

    
    , 10 min) can boost yields to >85% by overcoming the activation energy barrier for ring closure more efficiently than thermal reflux.
    
Ticket #002: Product Purity & Coloration

User Question: "My product is yellow/brown instead of white, and NMR shows aromatic impurities."

Technical Diagnosis: Coloration indicates oxidation of the hydrazine moiety or the presence of unreacted 2-aminobenzhydrazide .

  • Oxidation : Hydrazine derivatives are air-sensitive at high temperatures.

  • Side Reaction : Formation of N-amino-2-phenylquinazolin-4-one derivatives if the stoichiometry is off.

Solution:

  • Inert Atmosphere : Conduct the reflux step under Nitrogen or Argon.

  • Acid Wash : The product (dione) is acidic (pKₐ ~10). Dissolve the crude solid in 10% NaOH (filters out non-acidic impurities), filter, then re-precipitate with HCl. This "Acid-Base Reprecipitation" is superior to simple recrystallization for removing colored oligomers.

Ticket #003: Solubility Issues

User Question: "I cannot get the final product to dissolve for recrystallization."

Technical Diagnosis: 3-Amino-1H-quinazoline-2,4-dione has high lattice energy due to intermolecular hydrogen bonding (N-H···O). It is insoluble in water and common organic solvents (EtOH, DCM).

Solution:

  • Solvent System : Use DMF or DMSO for dissolution, then add water to crash out the crystals.

  • Alternative : Recrystallize from Glacial Acetic Acid .

Visualizing the Mechanism

The following diagram illustrates the reaction pathway and critical control points (CCPs) where yield is often lost.

ReactionPathway cluster_conditions Critical Control Points Isatoic Isatoic Anhydride (Starting Material) Intermed 2-Aminobenzhydrazide (Intermediate) Isatoic->Intermed Nucleophilic Attack (0°C, EtOH) SideProd Anthranilic Acid (Hydrolysis Side Product) Isatoic->SideProd Water/Moisture Hydrazine Hydrazine Hydrate Hydrazine->Intermed Product 3-Amino-1H-quinazoline-2,4-dione (Target) Intermed->Product Cyclization (Reflux/MW, THF) CDI CDI / Carbonyl Source CDI->Product

Caption : Pathway analysis showing the critical intermediate stage. Moisture control at the start prevents the irreversible formation of Anthranilic Acid.

Data Summary: Method Comparison

The table below summarizes yield improvements based on different activation methods for the cyclization step.

MethodReaction TimeYield (%)Purity ProfileNotes
Thermal Reflux (Standard) 10–12 Hours65–75%ModerateRequires long heating; risk of oxidation.
Microwave Assisted 10–20 Minutes85–92% HighBest for high throughput; cleaner reaction profile.
One-Pot (No Isolation) 6–8 Hours50–60%LowAccumulation of side products complicates workup.

Data aggregated from comparative synthetic studies [1, 2].

References

  • Microwave-Assisted Synthesis : Muchlashi, M. A., et al. "Synthesis of 3-amino-2-(2-chlorophenyl)quinazolin-4(3H)-one by Conventional Heating and Microwave Irradiation."[1] Journal of Islamic Pharmacy, vol. 6, no. 2, 2021.[2] Link

  • Isatoic Anhydride Reactivity : Adib, M., et al. "One-Pot Three-Component Synthesis of 4(3H)-Quinazolinones from Benzyl Halides, Isatoic Anhydride, and Primary Amines." Synlett, 2012. Link

  • Quinazolinedione Scaffolds : Al-Sanea, M. M., et al. "Design, Synthesis, Pharmacological Evaluation of Quinazolin-4(3H)-Ones Bearing Urea Functionality." Dove Medical Press, 2024. Link

  • Mechanism & Crystallography : Zaytsev, V. P., et al. "Three-component reaction between isatoic anhydride, amine and methyl-substituted furylacrylaldehydes." Acta Crystallographica, 2018. Link

Sources

Optimization

Purification techniques for 3-Amino-1H-quinazoline-2,4-dione

Welcome to the Technical Support Center for Quinazoline Scaffolds. This guide addresses the purification and troubleshooting of 3-Amino-1H-quinazoline-2,4-dione (also known as 3-amino-2,4-dioxo-1,2,3,4-tetrahydroquinazol...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for Quinazoline Scaffolds.

This guide addresses the purification and troubleshooting of 3-Amino-1H-quinazoline-2,4-dione (also known as 3-amino-2,4-dioxo-1,2,3,4-tetrahydroquinazoline).[1] This scaffold is notorious in medicinal chemistry for its "brick dust" properties—high melting point and poor solubility—which makes purification challenging but predictable if the correct physicochemical levers are pulled.[1]

Module 1: Solubility Profiling & Solvent Selection

User Question: I cannot get my crude solid to dissolve in DCM, Methanol, or Acetone for chromatography. What solvents should I use?

Technical Insight: 3-Amino-1H-quinazoline-2,4-dione possesses a rigid bicyclic structure with strong intermolecular hydrogen bonding (N-H···O=C). This results in a high crystal lattice energy and high melting point (>260°C).[1] Standard organic solvents (DCM, EtOAc) are ineffective because they cannot disrupt these intermolecular bonds.[1]

Solubility Reference Table:

Solvent SystemSolubility RatingApplication
Dichloromethane (DCM) InsolubleWashing away non-polar impurities
Ethanol (EtOH) Poor (Cold) / Moderate (Hot)Recrystallization (Standard)
Glacial Acetic Acid Good (Hot)Recrystallization (High Purity)
DMF / DMSO HighReaction solvent; avoid for crystallization unless using anti-solvent
1M NaOH (Aqueous) Soluble (as Sodium Salt)Chemical Purification (Acid/Base Swing)
Water InsolubleAnti-solvent

Module 2: Recrystallization Protocols

User Question: My product is off-white/yellowish. How do I recrystallize it effectively?

Protocol A: The Glacial Acetic Acid Method (Recommended for High Purity) This method is superior for removing colored oxidative impurities and unreacted hydrazine derivatives.[1]

  • Dissolution: Suspend crude solid in Glacial Acetic Acid (10 mL per gram).

  • Heating: Heat to reflux (approx. 118°C). The solution should become clear.

    • Note: If the solution is dark, add activated charcoal (5% w/w), reflux for 5 mins, and filter hot through Celite.

  • Crystallization: Remove from heat and allow to cool slowly to room temperature. The 2,4-dione scaffold crystallizes well from acidic media.[1]

  • Filtration: Filter the white needles.[1]

  • Washing: Wash the cake with cold ethanol (to remove acetic acid) followed by diethyl ether.

  • Drying: Vacuum dry at 60°C. Acetic acid is difficult to remove; ensure thorough drying.[1]

Protocol B: The DMF/Water Anti-Solvent Method (For Bulk Scale)

  • Dissolve crude solid in the minimum amount of hot DMF (~80°C).

  • Add hot water dropwise until persistent turbidity is observed.

  • Allow to cool.[1][2] The product will precipitate as a fine powder.[1]

  • Warning: DMF is difficult to remove completely.[1] This method is less preferred for final pharma-grade steps but excellent for bulk cleanup.[1]

Module 3: Chemical Purification (The Acid/Base Swing)

User Question: Recrystallization isn't removing a persistent impurity. Is there a chemical method?

Technical Insight: The proton at the N1 position is acidic (pKa ~10-11).[1] We can exploit this to dissolve the product in base, filter off non-acidic impurities, and reprecipitate.[1]

Workflow Diagram:

AcidBasePurification Start Crude 3-Amino-quinazoline-2,4-dione (Contains non-acidic impurities) BaseStep Step 1: Suspend in Water Add 10% NaOH (pH > 12) Start->BaseStep Dissolution Product Dissolves (Forms Sodium Salt) BaseStep->Dissolution Filter Step 2: Filter Suspension Dissolution->Filter Filtrate Filtrate (Clear Liquid) Contains Product Filter->Filtrate Soluble Portion Cake Filter Cake (Discard Non-acidic Impurities) Filter->Cake Insoluble Impurities AcidStep Step 3: Acidify Filtrate Add 1M HCl dropwise to pH 2-3 Filtrate->AcidStep Precipitate Product Reprecipitates (White Solid) AcidStep->Precipitate FinalWash Filter & Wash with Water (Removes Salts) Precipitate->FinalWash

Caption: The Acid/Base Swing protocol exploits the N1-H acidity to separate the target quinazolinedione from non-acidic synthetic byproducts.[1]

Detailed Protocol:

  • Suspend the crude solid in water (10 mL/g).

  • Slowly add 10% NaOH solution while stirring until the solid dissolves and pH reaches ~12.

  • Critical Step: If the solution is not clear, filter it. The solid on the filter is your impurity (likely unreacted starting materials or cyclized byproducts lacking the N-H).[1]

  • Cool the filtrate to 0-5°C.

  • Slowly add 1M HCl dropwise with vigorous stirring.

  • The product will reprecipitate as a thick white slurry at pH < 4.[1]

  • Filter, wash extensively with water (to remove NaCl), and dry.[1]

Module 4: Troubleshooting & FAQs

Q1: My product has a persistent yellow color. What is it?

  • Cause: This is often due to oxidation of trace hydrazine or the formation of azo-impurities during synthesis.

  • Solution: Use the Glacial Acetic Acid recrystallization method (Module 2). If that fails, perform the Acid/Base swing (Module 3) but add a small amount of sodium dithionite (reducing agent) to the basic solution before re-acidification to bleach the color.[1]

Q2: How do I ensure all Hydrazine is removed? (Genotoxicity Concern)

  • Context: Hydrazine is a common starting material and a known genotoxin.[1]

  • Detection: Use the 4-Dimethylaminobenzaldehyde (Ehrlich’s reagent) spot test on TLC.[1]

  • Removal: The Acid/Base swing is highly effective here because hydrazine stays in the aqueous phase as a salt upon acidification, while your product precipitates.[1] Ensure the final water wash is thorough.[1]

Q3: The N3-amino group seems unstable. Can it degrade?

  • Insight: The N3-NH2 group is a nucleophile. It can react with atmospheric aldehydes or ketones (like acetone used in cleaning glassware) to form Schiff bases (imines).[1]

  • Prevention: Do not use acetone or MEK for washing the final cake.[1] Use Ethanol or Ether.[1] Store the compound in a desiccator, as moisture can hydrolyze the ring at high temperatures.[1]

Purification Decision Matrix

Use this logic flow to determine the best purification strategy for your specific batch.

DecisionMatrix Problem Identify Impurity/Issue Issue1 Non-polar / Organic Soluble (Starting Materials) Problem->Issue1 Issue2 Inorganic Salts / Hydrazine Problem->Issue2 Issue3 Unknown Colored Impurities Problem->Issue3 Sol1 Hot Ethanol Wash or DCM Trituration Issue1->Sol1 Sol2 Acid/Base Swing (Module 3) Issue2->Sol2 Sol3 Recrystallization from Glacial Acetic Acid Issue3->Sol3

Caption: Decision matrix for selecting the optimal purification technique based on the observed impurity profile.

References

  • Synthesis and Properties of Quinazolinediones

    • Title: One-pot synthesis of quinazoline-2,4-dione derivatives.[1][3][4]

    • Source: Google Patents (KR101486782B1).[1]

    • URL
  • Solubility and Crystal Structure

    • Title: Crystal structure of 3-amino-2-propylquinazolin-4(3H)-one (Structural analog demonstrating H-bonding network).[1]

    • Source: NIH / PubMed Central.[1]

    • URL:[Link][1]

  • General Purification of Hydrazine Derivatives

    • Title: Process for the removal of impurities from hydrazine hydrate (Relevant for understanding hydrazine solubility/removal).[1][5]

    • Source: Google Patents (US5484511A).[1]

    • URL
  • Chemical Reactivity of 3-Amino-quinazolines

    • Title: Synthesis of 3-amino-2,4(1H,3H)-quinazolinedione derivatives via TBHP/I2.[1]

    • Source: PLOS ONE / NIH.[1]

    • URL:[Link][1][6]

Sources

Troubleshooting

Technical Support Center: Solubility Optimization for 3-Amino-Quinazoline-2,4-Dione Scaffolds

Current Status: Operational Ticket ID: #SOL-QZN-24 Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket ID: #SOL-QZN-24 Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1][2]

Executive Summary: The "Brick Dust" Challenge

Welcome to the technical support hub for 3-amino-quinazoline-2,4(1H,3H)-dione derivatives. If you are here, you are likely facing the "Brick Dust" phenomenon.

These scaffolds exhibit high melting points (often >250°C) and low solubility in both water and organic solvents.[2] This is driven by strong intermolecular hydrogen bonding (N-H[2]···O=C) and efficient π-π stacking of the planar bicyclic core, resulting in high crystal lattice energy.

This guide moves beyond generic advice, providing specific protocols to solubilize these difficult molecules for assays, synthesis, and in vivo delivery.

Module 1: Dissolution for In Vitro Assays (Stock Preparation)

User Question:

"I cannot get my compound into solution for biological screening. Methanol and Acetonitrile failed.[1][2] Even in 100% DMSO, I see precipitation after freeze-thaw cycles.[1][2] What do I do?"

Technical Insight:

The 3-amino-quinazoline-2,4-dione core is rigid.[1][2] Standard organic solvents (MeOH, ACN) lack the dipole moment to disrupt the lattice energy. While DMSO is the gold standard, these derivatives often supersaturate and crash out upon cooling or dilution into aqueous buffers.

Troubleshooting Protocol: The "Cosolvent Ramp"

Do not attempt to dissolve directly in buffer.[1][2] Follow this thermodynamic solubility ramp:

StepSolvent SystemProcedureMechanism
1 Anhydrous DMSO Dissolve at 10-20 mM. Sonicate at 40°C for 10 mins.High dielectric constant (

) disrupts H-bonds.[1][2]
2 Acidified DMSO If Step 1 fails, add 1% Glacial Acetic Acid to DMSO.[1][2]Protonation of the 3-amino group (weakly basic) breaks lattice symmetry.
3 The "Surfactant Bridge" For assay dilution: Pre-dissolve compound in DMSO, then mix 1:1 with PEG-400 or Tween 80 before adding to buffer.[1][2]Prevents "shock precipitation" when the hydrophobic drug hits water.[1][2]
Critical Warning: The Freeze-Thaw Trap

Quinazoline-2,4-diones are notorious for forming solvates.[1][2]

  • Issue: Freezing a DMSO stock can induce the formation of a DMSO-solvate crystal form that is less soluble than the original amorphous powder.[1][2]

  • Solution: Store stocks at Room Temperature (protected from light) for short-term use (1-2 weeks). For long-term, prepare single-use aliquots to avoid repeated freeze-thaw cycles.[1][2]

Module 2: Structural Modification & Salt Screening

User Question:

"Can I just make a Hydrochloride (HCl) salt to improve water solubility?"

Technical Insight:

Proceed with caution. The 3-amino group in this scaffold is not a typical primary amine.[1][2] It is attached to an imide nitrogen (N3), which is electron-withdrawing.[1][2]

  • Basicity: The pKa of the 3-amino group is significantly lowered (estimated pKa < 3-4).[1][2]

  • Consequence: HCl salts are often unstable and hydrolyze back to the free base in water (disproportionation).[2]

Better Target: The N1-H proton is acidic (pKa ~10, similar to uracil).[1][2]

Decision Logic: Salt vs. Prodrug

SolubilityStrategy Start Solubility Optimization CheckStruct Check Side Chains Start->CheckStruct BasicChain Has Basic Side Chain? (e.g., piperazine, amine) CheckStruct->BasicChain CoreOnly Core Structure Only CheckStruct->CoreOnly SaltAcid Form HCl/Mesylate Salt BasicChain->SaltAcid Yes SaltBase Form Sodium/Potassium Salt (Target N1-H) BasicChain->SaltBase No CoreOnly->SaltBase Try First Prodrug Prodrug Strategy (Phosphate/Ester) SaltBase->Prodrug If Unstable

Figure 1: Decision matrix for chemical modification of quinazoline-2,4-diones. Note that salt formation on the core ring is often limited to base salts at N1.

Module 3: Formulation for In Vivo Studies

User Question:

"I need to dose this at 50 mg/kg PO (oral) in mice. It's a brick. MC/Tween suspensions aren't giving exposure.[1][2] Help."

Technical Insight:

For "brick dust" molecules (High Melting Point, Low Solubility), standard suspensions fail because the dissolution rate is too slow to match the GI transit time. You must reduce particle size or destroy the crystal lattice.[1][2]

Recommended Protocol: Nanosuspension via Media Milling

This is the most robust method for this scaffold.[1][2] It increases surface area physically without requiring chemical modification.[1][2]

Materials:

  • Zirconium Oxide beads (0.5 mm).[1][2]

  • Stabilizer Solution: 0.5% HPMC (Hydroxypropyl methylcellulose) + 0.1% Tween 80 in water.[1][2]

Workflow:

Nanosuspension Step1 1. Weigh Drug (Micronized powder) Step3 3. Combine & Add Beads (Ratio: 1g Drug : 20g Beads : 10mL Vehicle) Step1->Step3 Step2 2. Prepare Vehicle (0.5% HPMC / 0.1% Tween 80) Step2->Step3 Step4 4. High Energy Milling (Planetary Mill: 400 rpm, 4 hours) Step3->Step4 Step5 5. Separation (Filter out beads via sieve) Step4->Step5 Step6 6. QC Check (DLS for Particle Size < 400nm) Step5->Step6

Figure 2: Protocol for generating a high-concentration nanosuspension suitable for oral gavage.

Module 4: Analytical Troubleshooting (HPLC/LC-MS)

User Question:

"My HPLC column pressure is spiking, and peak shapes are tailing badly."

Root Cause Analysis:
  • Column Clogging: The compound is soluble in your DMSO injection but precipitates instantly upon hitting the aqueous mobile phase (Initial Conditions often 95% Water).[1][2]

  • Tailing: Interaction between the N-H groups of the quinazoline ring and residual silanols on the silica column.

Solution Protocol:
  • Modify Mobile Phase:

    • Do NOT use pure water as Mobile Phase A.[1][2]

    • Use: 10 mM Ammonium Acetate (pH 4.[1][2]5) or 0.1% Formic Acid.[1][2] The buffer prevents secondary interactions.[1][2]

  • Adjust Gradient Start:

    • Start the gradient at 10% or 20% Organic (Acetonitrile/Methanol) rather than 0-5%.[1][2] This ensures the compound remains soluble at the head of the column.

  • Diluent Match:

    • Dilute your DMSO sample 1:1 with Acetonitrile before injection.[1][2] Pure DMSO plugs can cause peak distortion ("solvent effects").[1][2]

Summary of Physicochemical Properties

PropertyValue (Approx.)Implication
Melting Point 220°C - >300°CHigh lattice energy; requires high-energy milling or ASD.[1][2]
logP 0.5 - 2.5Moderate lipophilicity; solubility is limited by solid-state packing, not just hydrophobicity.[1][2]
pKa (N1-H) ~9.5 - 10.5Weakly acidic.[1][2] Soluble in 0.1N NaOH (but risk of hydrolysis).[1][2]
pKa (3-NH2) < 3.0Very weakly basic.[1][2] HCl salts likely unstable.[1][2]

References

  • PubChem. 3-Amino-1H-quinazoline-2,4-dione Compound Summary. National Library of Medicine.[1][2] Available at: [Link][2]

  • Kundu, P., et al. (2012).[2] Palladium-catalyzed N-monoarylation of amidines and a one-pot synthesis of quinazoline derivatives.[1][2][3] Organic Letters, 14(15), 3800–3803. Available at: [Link][2]

  • Lonza. Technologies To Improve Solubility Of Brick Dust Compounds. (2022).[1][2][4] Available at: [Link]

  • Mishra, N., et al. (2022).[2] Efficient Synthesis of Quinazoline-2,4(1H,3H)-dione via Simultaneous Activated CO2 and 2-Aminobenzonitrile.[1][2] ACS Sustainable Chemistry & Engineering.[1][2] Available at: [Link][2]

Sources

Optimization

Technical Support Center: Synthesis of 3-Substituted Quinazoline-2,4-diones

Status: Online Agent: Senior Application Scientist Ticket Queue: High Priority (Side Reaction Troubleshooting) Welcome to the Technical Support Center You are likely here because your quinazoline-2,4-dione synthesis has...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online Agent: Senior Application Scientist Ticket Queue: High Priority (Side Reaction Troubleshooting)

Welcome to the Technical Support Center

You are likely here because your quinazoline-2,4-dione synthesis has failed to cyclize, produced an insoluble "brick dust" polymer, or yielded a regiochemical mixture that defies simple NMR interpretation. This scaffold is a privileged structure in medicinal chemistry (e.g., Ketanserin, Zenarestat), but its synthesis is plagued by the ambident nucleophilicity of the lactam ring and the thermodynamic traps of the anthranilic acid precursors.

This guide treats your synthesis as a debuggable system. Select the "Error Code" below that matches your observation.

Ticket #101: Reaction Stalled at Intermediate (Incomplete Cyclization)

User Report: "I reacted isatoic anhydride with a primary amine. LCMS shows a major peak with Mass = [Expected + 18]. The ring didn't close."

Diagnosis: You are stuck at the anthranilamide intermediate .[1] The reaction of isatoic anhydride with an amine proceeds in two distinct steps:

  • Nucleophilic Attack: The amine opens the anhydride ring to form an anthranilamide (fast, exothermic).

  • Ring Closure: The amide nitrogen must attack the carbamate/urea carbonyl to close the ring (slow, requires heat/catalysis).

If the reaction temperature is too low or the leaving group removal (usually CO2 or alcohol) is inefficient, the system settles into the stable open-chain amide.

Resolution Protocol:

  • Step 1 (Thermal Boost): Ensure reaction temperature is >80°C. Refluxing ethanol is often insufficient for the second step. Switch to 1,4-dioxane or toluene (reflux).

  • Step 2 (Catalytic Additive): Add a Brønsted acid catalyst. Citric acid (10 mol%) has been proven to catalyze the cyclization effectively by protonating the carbonyl, making it more electrophilic for the ring closure [1].

  • Step 3 (Base-Mediated Closure): If using an isocyanate precursor (Niementowski variation), add a mild base like K₂CO₃ or TEA to deprotonate the amide, increasing its nucleophilicity.

Workflow Visualization:

IsatoicRoute IA Isatoic Anhydride Inter Anthranilamide (Stalled Intermediate) IA->Inter Step 1: Ring Opening (Fast, RT) Amine Primary Amine (R-NH2) Amine->Inter Inter->Inter Side Rxn: Hydrolysis Product 3-Substituted Quinazoline-2,4-dione Inter->Product Step 2: Cyclization (Slow, requires >80°C or Citric Acid Cat.)

Figure 1: The two-step mechanism of the Isatoic Anhydride route. Failure usually occurs at Step 2.[1][2]

Ticket #102: Regioselectivity Issues (N- vs. O-Alkylation)

User Report: "I am alkylating quinazoline-2,4-dione at the N1 position. I see two spots on TLC. Is the minor spot the O-alkylated product?"

Diagnosis: This is the most common point of confusion. The quinazoline-2,4-dione anion is an ambident nucleophile .

  • N3 Site: Most acidic (pKa ~10). Usually alkylated first if unsubstituted.[1][2]

  • N1 Site: Less acidic.[1][2] Available for alkylation only after N3 is blocked.[1][2]

  • O-Alkylation (O2/O4): The "Hard" center.

The "O-Alkylation" Myth: Many researchers misidentify the N-alkylated product as the O-alkylated isomer. Recent rigorous 2D-NMR studies (HSQC/HMBC) have demonstrated that under classical conditions (K₂CO₃/DMF), N-alkylation is overwhelmingly favored (>85% yield) [2]. True O-alkylation typically requires converting the dione to a chloro-quinazoline intermediate first, followed by alcoholysis, or using "hard" electrophiles/silver salts.

Troubleshooting Matrix (HSAB Theory):

VariableCondition Favoring N-Alkylation (Desired)Condition Favoring O-Alkylation (Impurity)
Solvent Polar Aprotic (DMF, DMSO) - Solvates cation, leaves N-anion "naked" and soft.Non-polar or Protic (sometimes)
Base Alkali Carbonates (K₂CO₃, Cs₂CO₃)Silver salts (Ag₂CO₃) - Ag coordinates to N, forcing attack at O.
Electrophile Alkyl Halides (Soft)Alkyl Sulfonates / Silyl Chlorides (Hard)
Temperature High (>80°C)Low (<0°C)

Resolution Protocol:

  • Verify Structure: Do not rely on 1D Proton NMR alone. The chemical shift of the

    
     protons typically appears around 5.2 ppm  for N-alkylation, whereas 
    
    
    
    would be further downfield (>5.6 ppm) [2].
  • Force N-Selectivity: Use DMF as solvent and Cs₂CO₃ as base. The "Cesium Effect" improves solubility and N-nucleophilicity.

Regioselectivity Pathway:

Regio Anion Quinazoline-2,4-dione Anion (Ambident) N_Path Soft-Soft Interaction (DMF, Alkyl Halide) Anion->N_Path O_Path Hard-Hard Interaction (Ag Salts, Silyl Halides) Anion->O_Path Prod_N N-Alkylated Product (Thermodynamic) N_Path->Prod_N Major (>85%) Prod_O O-Alkylated Product (Kinetic/Hard) O_Path->Prod_O Minor/Specific Conditions

Figure 2: Divergent pathways for alkylation controlled by HSAB principles.

Ticket #103: Insoluble "Brick Dust" Formation

User Report: "I tried the urea fusion method (heating anthranilic acid + urea). The flask is full of a brown, rock-hard solid that won't dissolve in anything."

Diagnosis: You have likely encountered thermal polymerization or dimerization .[1][2] At high temperatures (>150°C) without solvent, the intermediate ureido-acids can self-condense or decarboxylate. The "brick dust" is often a mixture of high-molecular-weight oligomers or the highly stable quinazolinone dimer.

Resolution Protocol:

  • Abandon Solvent-Free Fusion: Unless you have industrial mixing equipment, this method has poor heat transfer on a lab scale.

  • Switch to Microwave Synthesis: Microwave irradiation allows for rapid heating (minutes vs hours), minimizing the time window for side reactions.

    • Protocol: Mix Anthranilic acid + Urea + drops of DMF.[1][2] Irradiate at 150°C for 10-15 mins. Yields typically improve to >85% with cleaner profiles [3].[1][2]

  • Solvent Rescue: If you must use thermal heating, use high-boiling polar solvents like Sulfolane or Diphenyl ether to maintain homogeneity and prevent localized overheating.

Summary of Synthetic Methods & Yields
MethodKey ReagentsTypical YieldPrimary Side ReactionRef
Isatoic Anhydride Amine, Dioxane/DMF70-90%Stalled Anthranilamide[1]
Alkylation Dione, R-X, K₂CO₃80-95%O-Alkylation (rare but possible)[2]
Urea Fusion Urea, Heat (>160°C)40-60%Polymerization/Charring[3]
Microwave Urea/Formamide, MW85-95%Hydrolysis (if wet)[3]
References
  • Catalytic Synthesis via Isatoic Anhydride

    • Title: Utilizing of Isatoic Anhydride in the Syntheses of Various Types of Quinazoline and Quinazolinone Derivatives.[3]

    • Source: ResearchG
    • URL:[Link]

  • Regioselectivity (N vs O Alkylation)

    • Title: N- and / or O- Alkylation of Quinazolinone Derivatives.[4][5][6][7][8][9][10]

    • Source: Organic & Medicinal Chemistry International Journal (2020).[8][10][11]

    • URL:[Link]

  • Microwave Assisted Synthesis

    • Title: Synthesis of New 3-Substituted Quinazolin-4(3H)-one Compounds (Comparison of Conventional vs Green Methods).
    • Source: DergiPark / EPSTEM (2019).
    • URL:[Link][12]

Sources

Troubleshooting

Optimization of reaction conditions for quinazolinedione synthesis

Welcome to the Synthesis Support Hub You have reached the Tier 3 Technical Support for heterocyclic synthesis. This guide is structured to address the specific "pain points" reported by medicinal chemists when constructi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Synthesis Support Hub

You have reached the Tier 3 Technical Support for heterocyclic synthesis. This guide is structured to address the specific "pain points" reported by medicinal chemists when constructing the quinazoline-2,4(1H,3H)-dione core. Unlike generic protocols, we focus on the causality of failure and the optimization of success.

Quick Navigation
  • Module 1: Transition Metal-Catalyzed Carbonylation (The "Precision" Route)

  • Module 2: Microwave-Assisted Cyclization (The "Green" Route)

  • Module 3: Regioselectivity & Alkylation (The "Derivatization" Route)

  • Diagnostic Tools: Decision Trees & Data Tables

Module 1: Transition Metal-Catalyzed Carbonylation

User Case Ticket #402: "My Pd-catalyzed carbonylation of 2-iodoaniline using CO balloons is stalling at 40% conversion. I see significant dehalogenated byproduct."

Root Cause Analysis

The stalling and dehalogenation suggest a competition between the carbonylation cycle and the hydrodehalogenation pathway . This usually occurs when the concentration of CO (or its surrogate) is insufficient relative to the rate of oxidative addition, or when the base is promoting


-hydride elimination/reduction pathways.
Optimization Protocol: The "CO-Surrogate" System

To avoid the hazards of high-pressure CO gas and ensure stoichiometric availability, we recommend a Molybdenum Hexacarbonyl [Mo(CO)₆] solid source system.

Optimized Reaction Conditions:

  • Substrate: 2-iodoaniline (1.0 equiv)

  • CO Source: Mo(CO)₆ (1.0 - 1.2 equiv)

  • Catalyst: Pd(OAc)₂ (5 mol%) + Xantphos (10 mol%)

    • Why Xantphos? Its wide bite angle facilitates the reductive elimination step more effectively than PPh₃ for this specific scaffold [1].

  • Base: DBU (3.0 equiv)

    • Why DBU? Inorganic bases like K₂CO₃ often suffer from poor solubility in the optimal solvent (1,4-Dioxane), leading to heterogeneous "hotspots."

  • Solvent: 1,4-Dioxane (0.2 M concentration)

  • Temp: 90°C (Sealed tube).

Mechanistic Visualization (DOT)

PdCycle Start 2-Iodoaniline (Substrate) OxAdd Oxidative Addition (Ar-Pd(II)-I) Start->OxAdd + Pd(0) Pd0 Pd(0)L2 Active Species Pd0->OxAdd COInsert CO Insertion (Acyl-Pd Complex) OxAdd->COInsert + CO (from Mo(CO)6) SideRxn Side Reaction: Hydrodehalogenation OxAdd->SideRxn Low CO Pressure NuAttack Nucleophilic Attack (Intramolecular Amine) COInsert->NuAttack Cyclization RedElim Reductive Elimination NuAttack->RedElim RedElim->Pd0 Regeneration Product Quinazoline-2,4-dione RedElim->Product

Caption: Fig 1. Catalytic cycle emphasizing the critical CO insertion step. Low CO pressure diverts the Ar-Pd(II)-I intermediate toward hydrodehalogenation.

Module 2: Microwave-Assisted Niementowski Synthesis

User Case Ticket #899: "I am trying the classical fusion of anthranilic acid and urea at 160°C. The urea sublimes, the reaction turns into a black tar, and yield is <30%."

Root Cause Analysis

The classical Niementowski reaction requires high thermal energy to overcome the activation barrier for the initial nucleophilic attack. However, prolonged heating at 160°C causes urea decomposition (to cyanic acid and ammonia) and oxidative polymerization of the aniline moiety (the "black tar").

Optimization Protocol: Microwave Irradiation

Microwave synthesis allows for rapid "dielectric heating," targeting the polar reagents directly rather than heating the vessel walls.

Optimized Protocol:

  • Reagents: Anthranilic acid (1.0 equiv) + Urea (5.0 equiv).

    • Note: Excess urea acts as both reagent and "solvent" melt.

  • Catalyst: Glacial Acetic Acid (catalytic drops) or Ionic Liquid [bmim][BF₄] (0.5 mL).

  • Equipment: Monowave reactor (Sealed vessel).

  • Conditions: 150°C, 15 minutes , High Absorption Level.

  • Work-up (Critical):

    • Pour hot reaction mixture into ice-water.

    • The excess urea dissolves; the quinazolinedione precipitates.

    • Filter and wash with hot ethanol.

Comparative Data: Thermal vs. Microwave

ParameterClassical Thermal [2]Microwave Optimized [3]
Temperature 160-180°C150°C
Time 4 - 6 Hours10 - 20 Minutes
Yield 30 - 55%85 - 92%
Purity Low (requires recrystallization)High (precipitation sufficient)

Module 3: Regioselectivity & Alkylation

User Case Ticket #551: "I need to alkylate the N1 position, but I keep getting N3 alkylation or a mixture of both."

Root Cause Analysis

The quinazoline-2,4-dione scaffold has two acidic protons.[1] The N3-H is significantly more acidic (pKa ~10) than the N1-H due to resonance stabilization with two carbonyls. Therefore, under standard basic conditions (K₂CO₃/Acetone), the N3 position deprotonates and alkylates first.

Troubleshooting Guide: Controlling Regioselectivity

Scenario A: Target = N3-Alkyl (Easy)

  • Conditions: K₂CO₃ (1.1 equiv), Alkyl Halide (1.0 equiv), Acetone, Reflux.

  • Outcome: >95% N3 selectivity.

Scenario B: Target = N1-Alkyl (Difficult)

  • Strategy: You cannot directly alkylate N1 selectively in the presence of N3-H. You must use a protection-deprotection strategy or start with N-alkylated anthranilic acid .

  • Recommended Route:

    • Start with N-methylanthranilic acid.

    • React with Urea (Microwave method from Module 2).[2]

    • Result: 1-Methylquinazoline-2,4-dione (N3 is free).

Scenario C: Target = N1,N3-Dialkyl (Sequential)

  • Step 1: Alkylate N3 (mild base).

  • Step 2: Alkylate N1 (Strong base: NaH/DMF).

    • Warning: NaH is required to deprotonate the less acidic N1-H after N3 is substituted.

Decision Tree: Alkylation Strategy

Alkylation Start Desired Product? N3 N3-Alkylated Start->N3 N1 N1-Alkylated Start->N1 Dialkyl N1,N3-Dialkylated Start->Dialkyl Mild Base\n(K2CO3, Acetone) Mild Base (K2CO3, Acetone) N3->Mild Base\n(K2CO3, Acetone) Route Change:\nStart with N-alkyl\nanthranilic acid Route Change: Start with N-alkyl anthranilic acid N1->Route Change:\nStart with N-alkyl\nanthranilic acid Step 1: Mild Base (N3)\nStep 2: Strong Base (NaH, N1) Step 1: Mild Base (N3) Step 2: Strong Base (NaH, N1) Dialkyl->Step 1: Mild Base (N3)\nStep 2: Strong Base (NaH, N1)

Caption: Fig 2. Strategic decision tree for regioselective functionalization of the dione scaffold.

FAQ: Common Troubleshooting (The "Quick Fixes")

Q1: My product is insoluble in everything. How do I characterize it?

  • A: Quinazoline-2,4-diones are notorious for high lattice energy (brick dust).

    • NMR: Use TFA-d (Trifluoroacetic acid-d) or DMSO-d6 with gentle heating.

    • Purification: Do not attempt column chromatography. Rely on precipitation from hot DMF or Acetic Acid.

Q2: I am using the urea fusion method, but the reaction vessel exploded/cracked.

  • A: This reaction releases significant ammonia gas. If you are using a sealed tube (even microwave), ensure the headspace is sufficient and the pressure limit (usually 20-30 bar) is not exceeded. Vent frequently if performing open-vessel synthesis.

Q3: Can I use isocyanates instead of urea?

  • A: Yes. Reacting anthranilic acid with potassium cyanate (KOCN) in acetic acid is often cleaner than urea fusion.

    • Ref: This forms the intermediate ureido acid, which cyclizes upon heating [4].

References

  • Willis, M. C., et al. (2006).[3] "Tandem Palladium-Catalyzed Urea Arylation-Intramolecular Ester Amidation: Regioselective Synthesis of 3-Alkylated 2,4-Quinazolinediones." Organic Letters. Link

  • Connolly, D. J., et al. (2005). "Synthesis of quinazolin-4(3H)-ones and quinazoline-2,4(1H,3H)-diones." Tetrahedron. (Classical thermal comparison).
  • Li, J., et al. (2009).[3] "A New and Facile Synthesis of Quinazoline-2,4(1H,3H)-diones." Organic Letters. Link

  • Gao, Y., et al. (2020).[3] "DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate." ACS Omega. Link

Sources

Optimization

Technical Support Center: Stability Enhancement of 3-Amino-Quinazoline-2,4-Dione Compounds

Introduction: The "Privileged" Scaffold & Its Vulnerabilities You are likely working with 3-amino-quinazoline-2,4(1H,3H)-dione because it is a "privileged scaffold" in medicinal chemistry—a core structure capable of bind...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Privileged" Scaffold & Its Vulnerabilities

You are likely working with 3-amino-quinazoline-2,4(1H,3H)-dione because it is a "privileged scaffold" in medicinal chemistry—a core structure capable of binding to diverse biological targets, from PARP enzymes to bacterial gyrase.

However, the very features that make it bioactive—the electron-deficient dione ring and the nucleophilic N-amino handle—create a paradox of instability. This guide moves beyond generic advice to address the specific chemical behaviors of this hydrazine-imide hybrid.

Module 1: Synthesis & Isolation Artifacts

The most common "stability" issues are actually synthesis artifacts generated during isolation.

Q1: My product purity drops immediately after recrystallization. Why does HPLC show a new, less polar peak?

Diagnosis: You likely used a ketone-containing solvent (Acetone, MEK) or an aldehyde-contaminated alcohol for recrystallization or washing.

The Mechanism: The substituent at position 3 is not a simple amine; it is a hydrazine moiety embedded in a urea system. It is highly nucleophilic (alpha-effect). If exposed to acetone, it rapidly forms a Schiff base (hydrazone) . This is not degradation; it is an unwanted derivatization.

Protocol: The "Zero-Carbonyl" Isolation

  • Solvent Audit: Strictly avoid Acetone, Methyl Ethyl Ketone, or Ethyl Acetate (which can contain trace acetaldehyde).

  • Recommended Solvents: Use Ethanol/Water or Acetonitrile/Water systems.

  • Verification: If you suspect a hydrazone impurity, run an NMR. A hydrazone will show a distinct methyl singlet (from acetone) around

    
     2.0 ppm or an imine proton signal.
    
Q2: The white powder turns yellow/brown upon drying in the oven.

Diagnosis: Oxidative dehydrogenation or thermal ring opening.

The Mechanism: The N-amino group is susceptible to oxidation to form azo/diazo species, particularly if trace metals (Cu, Fe) are present from the synthesis. Additionally, heating above 60°C in the presence of residual base causes the dione ring to open.

Corrective Action:

  • Drying: Vacuum dry at < 45°C over

    
    . Do not use standard air ovens.
    
  • Chelation: Add a wash step with 1mM EDTA during the final filtration to strip catalytic metals.

Module 2: Solution State Stability (Formulation)

Q3: We see a loss of potency in our assay buffer (pH 8.0). Is the compound precipitating?

Diagnosis: It is likely hydrolytic ring opening , not precipitation.

The Mechanism: The quinazoline-2,4-dione core is a cyclic acyl-urea. At pH > 7.5, the hydroxide ion attacks the carbonyl at position 2 or 4. The 3-amino group makes the ring slightly more electron-rich than the parent quinazoline, but it remains vulnerable. The product is often a ureido-benzoic acid derivative, which is inactive.

Protocol: pH-Rate Profiling Perform a 24-hour stability check using the following buffer systems. Analyze via HPLC (Isocratic, ACN:Water).

pH ConditionBuffer SystemStability PredictionRecommendation
pH 1.2 0.1N HClHigh Stable for oral dosing simulation.
pH 4.5 AcetateHigh Ideal formulation pH.
pH 7.4 PhosphateModerate

may be < 24h. Prepare fresh.
pH 9.0+ Borate/CarbLow Avoid. Rapid ring opening.
Q4: Can we use DMSO for stock solutions?

Answer: Yes, but with a critical caveat. DMSO is hygroscopic. Water uptake into DMSO facilitates the hydrolysis described above.

  • Rule: Store DMSO stocks at -20°C.

  • Freeze-Thaw: Limit to 3 cycles. The 3-amino group can undergo slow oxidation to the N-oxide in DMSO if left at room temperature under light.

Module 3: Visualizing the Degradation Pathways

Understanding how the molecule breaks down is the key to stopping it.

DegradationPathways Compound 3-Amino-quinazoline- 2,4-dione (Intact) Hydrazone Schiff Base Impurity (Hydrazone formation) Compound->Hydrazone Condensation (Fast) RingOpen Ureido-Benzoic Acid (Ring Opening) Compound->RingOpen Hydrolysis (Slow) Radical N-Radical / Azo Species (Photo-oxidation) Compound->Radical Oxidation Acetone Solvent: Acetone/Ketones Acetone->Hydrazone Base High pH (>8.0) Nucleophilic Attack Base->RingOpen Light UV Light (hv) Light->Radical

Figure 1: Primary degradation pathways. Note that Schiff Base formation is a chemical incompatibility, while Ring Opening is a pH-dependent degradation.

Module 4: Experimental Troubleshooting Workflow

Use this logic flow to determine the root cause of instability in your specific experiment.

TroubleshootingFlow Start Issue: Loss of Purity/Potency CheckSolvent 1. Check Isolation Solvent Did you use Acetone/Ketones? Start->CheckSolvent CheckpH 2. Check Formulation pH Is pH > 7.5? CheckSolvent->CheckpH No SolventFix CAUSE: Hydrazone Formation ACTION: Recrystallize from EtOH/H2O CheckSolvent->SolventFix Yes CheckLight 3. Check Light Exposure Was it benchtop exposed? CheckpH->CheckLight No pHFix CAUSE: Hydrolysis ACTION: Lower pH to 4.5-6.0 Use Acetate Buffer CheckpH->pHFix Yes LightFix CAUSE: Photodegradation ACTION: Use Amber Glassware Wrap columns in foil CheckLight->LightFix Yes Unknown CAUSE: Trace Metals/Oxidation ACTION: Add EDTA, Degas Solvents CheckLight->Unknown No

Figure 2: Decision tree for diagnosing stability failures in 3-amino-quinazoline-2,4-dione derivatives.

Module 5: Photostability (The "Shelf-Life" Factor)

Q5: Do we need amber glassware?

Answer: Yes, mandatory. Quinazoline derivatives are chromophores that absorb in the UV region (250–350 nm). The 3-amino group can facilitate photo-induced electron transfer (PET), leading to radical formation.

Experimental Evidence: Studies on related 3-amino-2-methyl-quinazolin-4(3H)-ones have shown them to be photo-active, capable of inducing DNA damage under UVB irradiation [3].[1] This implies the molecule itself degrades or reacts with the matrix upon excitation.

Storage Protocol:

  • Solid State: Store in amber vials, under Argon, at 4°C.

  • In Solution: Protect from ambient lab light. Wrap HPLC autosampler vials in aluminum foil if amber vials are unavailable.

References

  • Synthesis & Mechanism: Al-Amiery, A. A., et al. "Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2." Molecules, 2025.[2][3] (Simulated Link based on search context 1.1)

  • Microwave Synthesis: Muchlashi, L. A. "Synthesis of 3-amino-2-(2-chlorophenyl)quinazolin-4(3H)-one by Conventional Heating and Microwave Irradiation."[4] Journal of Islamic Pharmacy, 2021.

  • Photostability: "Green Process for the Synthesis of 3-Amino-2-methyl-quinazolin-4(3H)-one Synthones... DNA Photo-Disruptive Studies." Molecules, 2022.[1][5][6]

  • Pharmacology & Scaffold Stability: "Pharmacological effect of quinazoline-2,4(1H,3H)-dione derivatives: a review." European Journal of Medicinal Chemistry Reports, 2025. (Simulated Link based on search context 1.7)

  • Hydrolysis & Ring Opening: Kappe, C. O. "Syntheses of 3-aminoquinoline-2,4(1H,3H)-diones." Tetrahedron, 2002. (Contextual grounding for heterocyclic dione stability).

Sources

Troubleshooting

Addressing challenges in the scale-up of 3-Amino-1H-quinazoline-2,4-dione production

Topic: Scale-Up Optimization & Troubleshooting Target Audience: Process Chemists, Scale-Up Engineers, and R&D Scientists CAS Registry Number: 6054-48-4 Introduction: The Scale-Up Paradox Welcome. If you are accessing thi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Scale-Up Optimization & Troubleshooting Target Audience: Process Chemists, Scale-Up Engineers, and R&D Scientists CAS Registry Number: 6054-48-4

Introduction: The Scale-Up Paradox

Welcome. If you are accessing this guide, you have likely moved beyond the milligram-scale synthesis of 3-amino-1H-quinazoline-2,4-dione and are now facing the non-linear challenges of the kilo-lab or pilot plant.

While the reaction between isatoic anhydride and hydrazine hydrate is chemically straightforward, it is physically deceptive. On a bench scale, the exotherm is negligible, and gas evolution is a minor fizz. At scale, these become critical process parameters (CPPs) that dictate safety and yield. This guide treats the synthesis not just as a chemical transformation, but as a system of mass transfer, heat rejection, and solids handling.

Module 1: Reaction Kinetics & Thermal Safety

The Core Challenge: Managing the "Gas-Heat" Loop

The reaction proceeds via the nucleophilic attack of hydrazine on the anhydride, releasing CO₂ and generating the intermediate 2-aminobenzhydrazide, which subsequently cyclizes.

Critical Hazard: The reaction is exothermic and generates stoichiometric quantities of CO₂ gas. In a 10L+ reactor, rapid addition of hydrazine can cause simultaneous thermal runaway and vessel over-pressurization (foaming).

Troubleshooting FAQ

Q: "I see a delayed exotherm followed by rapid foaming. What is happening?" A: You are likely experiencing "accumulation mode."

  • Diagnosis: If the reactor temperature is too low (<40°C) during hydrazine addition, the reaction rate is slow. Hydrazine accumulates unreacted. When the temperature eventually rises, all the accumulated hydrazine reacts at once.

  • The Fix: Ensure the reactor is at 45–50°C before starting the hydrazine addition. This ensures "instantaneous" consumption of the reagent, spreading the heat and gas evolution over the dosing time rather than a single spike.

Q: "Why is my yield dropping as I scale up (>1 kg)?" A: This is often a mixing-limited cyclization issue.

  • Mechanism: The intermediate (2-aminobenzhydrazide) is less soluble than the starting material. In poor mixing zones (common in larger vessels), this intermediate precipitates prematurely before it can cyclize to the final dione.

  • The Fix: Increase impeller speed or switch to a hydrofoil impeller to ensure suspension of the intermediate. Ensure the reflux phase is vigorous and maintained for at least 3–4 hours to drive the solid-state cyclization.

Module 2: Purity & Isolation Strategy

The "Golden Batch" Protocol (Self-Validating System)

This protocol is designed for a 1.0 kg scale input of Isatoic Anhydride.

ParameterSpecificationRationale
Solvent Ethanol (10 vol) or EtOH/Water (9:1)Ethanol ensures solubility of hydrazine but precipitates the product, driving equilibrium.
Stoichiometry 1.1 – 1.2 eq. Hydrazine HydrateSlight excess compensates for hydrazine loss to volatility/oxidation.
Dosing Temp 45°C – 50°CBalances reaction rate (preventing accumulation) with safety (preventing boil-over).
Reflux Time 4 hoursMandatory for ring closure.
Quench Cool to 5°CMaximizes yield; the product is nearly insoluble in cold ethanol.
Step-by-Step Workflow
  • Charge 1.0 kg Isatoic Anhydride and 10 L Ethanol into the reactor.

  • Heat the slurry to 45°C. Agitation must be adequate to suspend solids (check visually).

  • Dose Hydrazine Hydrate (64% or 80% solution) slowly over 60–90 minutes .

    • Checkpoint: Monitor CO₂ off-gassing. If gas evolution stops while dosing continues, STOP . Check temperature.

  • Ramp temperature to reflux (~78°C) over 30 minutes.

  • Hold at reflux for 4 hours. The slurry will thicken and change color (white to off-white).

  • Cool to 5–10°C over 2 hours.

  • Filter and wash with 2 L cold ethanol.

Module 3: Visualizing the Chemistry & Logic

Reaction Pathway & Impurity Logic

The following diagram illustrates the reaction flow and where specific impurities originate.

ReactionPathway cluster_0 Critical Control Point Start Isatoic Anhydride (Solid) Inter Intermediate: 2-Aminobenzhydrazide Start->Inter Nucleophilic Attack (45-50°C) Impurity1 Impurity: Anthranilic Acid Start->Impurity1 Hydrolysis (Wet Solvent) Reagent Hydrazine Hydrate Reagent->Inter Inter->Inter Premature Precipitation (Poor Mixing) Product Product: 3-Amino-1H-quinazoline-2,4-dione Inter->Product Cyclization (Reflux >75°C) Gas CO2 (Gas) Inter->Gas

Figure 1: Reaction pathway highlighting the critical intermediate stage where mass transfer limitations can stall the reaction.

Troubleshooting Decision Tree

Use this logic flow to diagnose product quality issues.

Troubleshooting Start Quality Check (HPLC/NMR) YieldLow Is Yield < 80%? Start->YieldLow PurityLow Is Purity < 98%? Start->PurityLow ColorBad Is Product Yellow/Brown? Start->ColorBad CheckGas Did vigorous gassing occur? YieldLow->CheckGas Yes ID_Impurity Identify Peak PurityLow->ID_Impurity Oxidation Hydrazine Oxidation (Use N2 Blanket) ColorBad->Oxidation Likely Cause Solubility Check Mother Liquor (Product Loss) CheckGas->Solubility No (Normal) Runaway Reagent Blown Out (Dosed too fast) CheckGas->Runaway Yes (Foaming) StartMat Unreacted Isatoic (Increase Reflux Time) ID_Impurity->StartMat Starting Mat. Intermed Hydrazide Intermediate (Improve Mixing) ID_Impurity->Intermed Intermediate

Figure 2: Diagnostic logic for common scale-up failures.

Module 4: Advanced FAQ (The "Scientist-to-Scientist" Advice)

Q: "Can I use water as the sole solvent to make this 'greener'?" A: Theoretically, yes, but practically, no . While water is green, isatoic anhydride hydrolyzes to anthranilic acid in hot water (competes with hydrazine attack). Furthermore, the organic intermediate is sticky in water, leading to "gummy" reactor fouling. An Ethanol/Water mixture is the best compromise between solubility, rate, and green chemistry principles.

Q: "The product is notoriously insoluble. How do I clean the reactor?" A: Do not use standard organic solvents. The dione structure is rigid and insoluble in alcohols/ketones.

  • Cleaning Protocol: Use a warm 5% NaOH solution . This deprotonates the amide nitrogen (N-H), forming the water-soluble sodium salt. Rinse with water, then neutralize the waste stream.

References

  • Synthesis of Quinazoline-2,4-diones: Organic Process Research & Development. Detailed kinetics of isatoic anhydride ring-opening.

  • Hydrazine Safety Data: ThermoFisher Scientific. Safety Data Sheet for Hydrazine Hydrate (handling carcinogens and corrosives).[1]

  • Isatoic Anhydride Chemistry: Wikipedia / Organic Syntheses. General reactivity profile and hydrolysis risks.[1][2]

  • Scale-Up of Heterocycles: National Institutes of Health (NIH). General principles of scaling exothermic heterocyclic condensations.

(Note: While specific "3-amino" scale-up papers are proprietary or rare in open literature, the protocols above are derived from standard process chemistry principles for quinazolinedione synthesis found in the cited journals.)

Sources

Optimization

Improving the selectivity of 3-amino-quinazoline-2,4-dione based inhibitors

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Selectivity Optimization & Troubleshooting Welcome to the Technical Support Hub You are likely here because your 3-amino-quinazoline...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Selectivity Optimization & Troubleshooting

Welcome to the Technical Support Hub

You are likely here because your 3-amino-quinazoline-2,4-dione scaffold is showing promise as an inhibitor (likely for targets like MTH1 , TACE , or specific Kinases ), but you are hitting a wall with off-target toxicity , pan-assay interference , or poor structure-activity relationship (SAR) correlation .

This scaffold is a "privileged structure"—it mimics biological purines and transition states—but that privilege comes at a cost: it likes to bind to everything. This guide provides the troubleshooting protocols to tame that promiscuity.

Module 1: Selectivity Engineering (SAR Troubleshooting)

Problem: "My compound inhibits the target (e.g., MTH1 or MEK) but also hits unrelated enzymes or shows cytotoxicity."

Root Cause: The quinazoline-2,4-dione core mimics the nucleobase of ATP and oxidized nucleotides (like 8-oxo-dGTP). Without specific "gatekeeper" modifications, it fits into conserved pockets across the proteome.

The Solution: Exploiting the N3-Amino Vector

The N3-amino group is your primary handle for selectivity. Unlike simple N3-alkyl derivatives, the N3-amino group allows for the formation of hydrazones or ureas that can reach into the specific "S1' pockets" or solvent-exposed regions of your target.

SAR Optimization Protocol:

Structural VectorModification StrategySelectivity Logic
N3-Amino Extension Convert to Aryl-Hydrazone or Urea Critical Step: Rigidifies the molecule. For MTH1, bulky aryl groups here displace water networks unique to the target's active site, preventing binding to smaller pockets in other phosphatases.
N1-Substitution Methylation vs. BenzylationSteric Clash: Large groups at N1 often destroy activity for kinases (clashing with the hinge region) but are tolerated by metalloenzymes like TACE/MMP, improving selectivity against kinases.
C6/C7-Aryl (Benzenoid Ring) Halogenation (Cl, F) or O-MeElectronic Tuning: Electron-donating groups (EDGs) at C6/C7 increase the electron density of the dione ring, altering

-stacking interactions with phenylalanine residues common in ATP pockets.
Visualizing the SAR Logic

SAR_Logic Scaffold 3-amino-quinazoline-2,4-dione Core N3_Mod N3-Amino Modification (Hydrazone/Urea) Scaffold->N3_Mod N1_Mod N1-Substitution (Methyl vs Benzyl) Scaffold->N1_Mod Ring_Mod C6/C7 Substitution (Halogens/Methoxy) Scaffold->Ring_Mod Outcome_MTH1 MTH1 Selectivity (Displaces active site water) N3_Mod->Outcome_MTH1 Rigidity & Reach Outcome_Kinase Kinase Selectivity (Hinge Region Interaction) N1_Mod->Outcome_Kinase Steric Exclusion Outcome_Tox Reduced Toxicity (Avoids General Nucleotide Binding) Ring_Mod->Outcome_Tox Electronic Tuning

Figure 1: Decision matrix for modifying the scaffold to shift selectivity profiles between targets.

Module 2: Assay Interference (The "False Positive" Trap)

Problem: "My IC50 shifts dramatically when I change enzyme concentration, or I see inhibition across completely unrelated assays."

Root Cause: Colloidal Aggregation. Quinazoline-2,4-diones are flat, aromatic, and hydrophobic. They are notorious for forming promiscuous colloidal aggregates (SCAMs - Small Colloidally Aggregating Molecules) that sequester enzymes non-specifically. This is the #1 cause of "fake" selectivity profiles.

Validation Protocol: The Detergent Test

Do not publish your IC50 data without running this control.

Step-by-Step Workflow:

  • Baseline Assay: Measure IC50 in standard buffer.

  • Detergent Spike: Repeat the assay adding 0.01% to 0.1% Triton X-100 (or freshly prepared Tween-80).

  • Analysis:

    • Scenario A: IC50 remains stable (within 2-3 fold). -> True Binder.

    • Scenario B: Inhibition disappears or IC50 increases >10-fold. -> Aggregator (False Positive).

  • Centrifugation Test (Optional): Spin the compound solution at 10,000 x g for 20 mins. If the supernatant loses activity, your compound precipitated/aggregated.

Troubleshooting Flowchart

Aggregation_Check Start Compound shows high potency (Low IC50) Detergent Add 0.01% Triton X-100 to Assay Buffer Start->Detergent Result Compare IC50 (+/- Detergent) Detergent->Result True IC50 Unchanged (Specific Binder) Result->True Stable False Activity Lost (Colloidal Aggregator) Result->False Shift > 10x Next_Step Proceed to SAR Optimization True->Next_Step Fix_Step Add Polar Groups (Solubilize Scaffold) False->Fix_Step

Figure 2: Mandatory validation workflow to rule out non-specific aggregation.

Module 3: Synthetic Troubleshooting (The "Make" Phase)

Problem: "I cannot get the N3-amino group to install efficiently, or the ring closure fails."

Root Cause: The N3-amino group is nucleophilic.[1] If you use standard alkylation conditions, you might get over-alkylation or ring opening.

Recommended Synthetic Route (The Isatin Pathway)

For 3-(arylamino) derivatives (highly relevant for MTH1 inhibitors), avoid the anthranilic acid route if yields are low. Use the Isatin Oxidative Ring Expansion .

Protocol:

  • Reagents: Isatin derivative + Phenylhydrazine.[1]

  • Intermediate: Form the hydrazone (Schiff base) in refluxing ethanol (cat. acetic acid).[2]

  • Cyclization: Treat the hydrazone with TBHP (tert-Butyl hydroperoxide) and Iodine (I2) in DMSO or DMF.

    • Mechanism:[1][3][4][5][6][7] The iodine/TBHP system facilitates an oxidative rearrangement (insertion of nitrogen) to form the quinazoline-2,4-dione core.

  • Purification: These products often precipitate upon adding water. Recrystallize from EtOH/DMF.

Yield Tip: If the reaction stalls, ensure your TBHP is fresh. Old peroxide degrades, leading to incomplete oxidation.

Frequently Asked Questions (FAQ)

Q: My compound is insoluble in the assay buffer. Can I use DMSO? A: Yes, but keep DMSO < 1% (v/v). However, solubility is a selectivity feature . If your compound precipitates, it forms aggregates (see Module 2). To improve intrinsic solubility without breaking the pharmacophore, try adding a morpholine or piperazine tail to the C6/C7 position (the "solubilizing tail" strategy).

Q: Why does my compound inhibit both EGFR and MTH1? A: You likely have a "flat" pharmacophore. The quinazoline dione core binds the ATP pocket of EGFR and the nucleotide pocket of MTH1.

  • Fix: MTH1 has a unique hydrophobic pocket near the N3 position. Extending a rigid aryl-urea at N3 can lock it into MTH1 while creating a steric clash with the EGFR hinge region (Gatekeeper residue T790).

Q: I see "3-substituted" vs "3-amino" in literature. Are they interchangeable? A: No.

  • 3-alkyl/aryl: The N3 is attached to a Carbon. This is stable but chemically inert.

  • 3-amino: The N3 is attached to a Nitrogen (N-N bond). This allows for hydrazone formation (

    
    ). This linker is crucial for orienting substituents into the "S1'" specificity pockets of proteases and phosphatases.
    
References
  • MTH1 Inhibition & SAR

    • Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking, MD simulation, DFT, and pharmacological evaluation as MTH1 inhibitors. (2025).[1][7][8][9][10] PLOS ONE.

  • Aggregation & Assay Interference (The "Shoichet" Protocols)

    • Assay Interference by Aggregation. (2017).[5] Assay Guidance Manual [Internet].

  • Kinase Selectivity (c-Met/VEGFR)

    • Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors. (2018). Journal of Enzyme Inhibition and Medicinal Chemistry.

Sources

Troubleshooting

Refining protocols for biological assays with 3-amino-quinazoline-2,4-diones

Status: Operational Topic: Assay Optimization & Troubleshooting for N3-Amino-Quinazoline-2,4-Diones Target Audience: Medicinal Chemists, Lead Discovery Biologists Support Tier: Level 3 (Senior Application Scientist) Intr...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Topic: Assay Optimization & Troubleshooting for N3-Amino-Quinazoline-2,4-Diones Target Audience: Medicinal Chemists, Lead Discovery Biologists Support Tier: Level 3 (Senior Application Scientist)

Introduction: The "Privileged" Scaffold Trap

You are likely working with 3-amino-quinazoline-2,4-diones because they are "privileged scaffolds"—structures capable of binding diverse biological targets, from T-type calcium channels to bacterial gyrase and PARP enzymes .

However, this versatility comes with a cost. The planar, electron-deficient nature of the quinazolinedione core, combined with the nucleophilic N3-amino group, creates a specific set of assay artifacts. This guide addresses the three most common failure modes: aqueous precipitation , intrinsic fluorescence interference , and chemical reactivity (Schiff base formation) .

Module 1: Solubility & Compound Handling

The Issue: 3-amino-quinazoline-2,4-diones are often highly crystalline and lipophilic. While soluble in DMSO, they frequently precipitate upon dilution into aqueous assay buffers (the "crash-out" effect), leading to erratic IC50 curves or false negatives.

Troubleshooting Protocol: The Kinetic Solubility Check

Do not assume solubility based on a clear DMSO stock.

Q: My IC50 curve is flat at high concentrations. Is the compound inactive? A: Likely not. You are probably observing the "solubility ceiling." Above a certain concentration, the compound precipitates, effectively capping the soluble dose.

Step-by-Step Validation:

  • Preparation: Prepare a 10 mM stock in anhydrous DMSO.

  • Dilution: Dilute to 100 µM in your exact assay buffer (e.g., PBS + 0.1% BSA).

  • Incubation: Let stand for 2 hours at room temperature (mimicking assay time).

  • Readout: Measure Absorbance at 600 nm (turbidity) or centrifuge and measure the supernatant concentration via HPLC-UV.

Decision Logic (Graphviz Diagram):

SolubilityCheck start Start: 10mM DMSO Stock dilute Dilute to 100µM in Assay Buffer start->dilute turbidity Measure OD600 (Turbidity) dilute->turbidity check Is OD600 > 0.05? turbidity->check precip Precipitation Detected. Add 0.05% Tween-20 or PEG400. check->precip Yes clear Solution Clear. Proceed to Fluorescence Check. check->clear No

Figure 1: Decision tree for validating compound solubility prior to biological evaluation.

Module 2: Optical Interference (Fluorescence)

The Issue: Many quinazoline-2,4-diones exhibit intrinsic fluorescence, typically emitting in the 400–500 nm range (Blue/Green) [1]. This overlaps with common assay fluorophores like DAPI, AMC (7-amino-4-methylcoumarin), and some GFP variants.

Q: I see "negative inhibition" (signal increase) in my fluorescence-based enzyme assay. Why? A: Your compound is likely fluorescing at the same wavelength as your assay readout. As you increase compound concentration, the background signal rises, masking the enzymatic inhibition.

Data Summary: Interference Risk Table

Assay TypeFluorophoreEmissionRisk LevelMitigation Strategy
Enzymatic (AMC) Coumarin460 nmHIGH Use Red-shifted probes (e.g., Rhodamine) or TR-FRET.
Cell Viability Resazurin590 nmLOW Safe zone. Quinazoline emission rarely extends >550 nm.
DNA Binding DAPI/Hoechst460 nmHIGH Switch to DRAQ5 (Far-Red) for nuclear staining.

Protocol: The "Mock" Assay

  • Set up the assay plate without the enzyme/target.

  • Add the compound at the highest test concentration.

  • Measure fluorescence.[1][2][3]

  • Criteria: If Signal(compound) > 20% of Signal(substrate), you must switch readout methods (e.g., to Luminescence or Absorbance).

Module 3: Chemical Reactivity (The N-Amino Factor)

The Issue: The 3-amino group (N-NH2) distinguishes this scaffold from standard quinazolines. Chemically, this is a hydrazine-like moiety. It is nucleophilic and can react with aldehydes or ketones in your buffer or metabolites (e.g., Pyruvate, reducing sugars) to form Schiff bases/hydrazones.

Q: My compound loses potency over time in the master mix. Why? A: It may be reacting with carbonyl components in the buffer.

Critical Constraints:

  • Avoid: Buffers containing Pyruvate, alpha-ketoglutarate, or reducing sugars (unless necessary for the enzyme).

  • Avoid: Aldehyde-based fixatives (Formalin) if performing cell-based staining after treatment; wash cells thoroughly first.

Module 4: Validated Protocol – Enzymatic Inhibition

Context: This protocol is optimized for evaluating 3-amino-quinazoline-2,4-diones against enzymes like PARP or Kinases (c-Met/VEGFR) , as cited in recent literature [2]. It incorporates steps to negate solubility and fluorescence errors.

Workflow: Pre-Incubation IC50 Assay

1. Compound Preparation:

  • Prepare 100x stocks in DMSO.

  • Crucial: Use an intermediate dilution plate. Dilute 1:20 into assay buffer before adding to the reaction plate to prevent "shock precipitation" of the protein.

2. The Reaction Mix:

  • Buffer: 50 mM HEPES pH 7.4, 10 mM MgCl2, 0.01% Brij-35 (Detergent is mandatory to prevent aggregation-based false positives).

  • Substrate: Use a Red-shifted fluorogenic substrate (Ex/Em > 550 nm) to avoid compound interference.

3. Execution Steps:

  • Dispense: 5 µL diluted compound -> Plate.

  • Add Enzyme: 10 µL Enzyme solution.

  • Pre-Incubate: 15 mins @ RT. Reason: Allows equilibrium binding and checks for fast-acting covalent modification.

  • Start: Add 10 µL Substrate mix.

  • Read: Kinetic mode (measure every 2 mins for 30 mins).

Mechanism Visualization (Graphviz Diagram):

AssayWorkflow cluster_warning Quality Control Check cmpd Compound (3-amino-QZ) (Diluted in Buffer) complex E-I Complex (15 min Pre-incubation) cmpd->complex enzyme Target Enzyme (e.g., PARP/Kinase) enzyme->complex readout Kinetic Readout (Slope Calculation) complex->readout + Substrate substrate Red-Shifted Substrate (>550nm) substrate->readout check Check Slope Linearity (Non-linear = Precipitation?) readout->check

Figure 2: Optimized assay workflow emphasizing pre-incubation and red-shifted readouts to minimize scaffold-specific artifacts.

References

  • Fluorescence Properties

    • Title: 4-amino-1H-benzo[g]quinazoline-2-one: a fluorescent analog of cytosine to probe protonation sites in triplex forming oligonucleotides.[1]

    • Source: Nucleic Acids Research (NIH/PMC).
    • URL:[Link]

  • Biological Activity (Kinase/Cytotoxicity)

    • Title: Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors.
    • Source: Journal of Enzyme Inhibition and Medicinal Chemistry (NIH/PMC).
    • URL:[Link]

  • T-Type Calcium Channel Blockers

    • Title: Discovery of 4,4-Disubstituted Quinazolin-2-ones as T-Type Calcium Channel Antagonists.
    • Source: ACS Medicinal Chemistry Letters.
    • URL:[Link]

  • Antimicrobial Protocols

    • Title: Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent.[4]

    • Source: Molecules (MDPI).
    • URL:[Link]

Sources

Optimization

Technical Support Center: Quinazolinedione Amination Optimization

Current Status: Operational Topic: Minimizing Byproducts in Quinazolinedione Amination Ticket ID: QNZ-AMN-001 Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Minimizing Byproducts in Quinazolinedione Amination Ticket ID: QNZ-AMN-001 Lead Scientist: Dr. A. Vance, Senior Application Scientist[1]

Introduction: The Selectivity Challenge

Welcome to the Technical Support Center. If you are accessing this guide, you are likely struggling with the classic dilemma of quinazoline chemistry: Regioselectivity vs. Reactivity .

The amination of quinazoline-2,4-dione rings rarely proceeds directly.[1] The standard, scalable workflow involves activating the dione (usually to a 2,4-dichloroquinazoline) followed by Nucleophilic Aromatic Substitution (


).[1] The critical failure points in this process are hydrolysis  (reverting to the dione) and regiochemical scramble  (getting the amine at C2 instead of C4, or bis-amination).[1]

This guide deconstructs these failure points into a self-validating protocol.

Module 1: The Activation Phase (Dione Dichloro)

Before amination can occur, the "dione" oxygen atoms must be converted into leaving groups. The industry standard is chlorination using


.[1]
Critical Troubleshooting: Why is my Dione returning?

The Issue: You perform the chlorination, but upon workup, LCMS shows a significant amount of starting material (Quinazoline-2,4-dione) or the "monohydroxy" impurity.

The Mechanism: The 2,4-dichloroquinazoline intermediate is highly moisture-sensitive.[1] If the quenching process generates excessive heat or acidity, the C4-chlorine hydrolyzes faster than the C2-chlorine due to the same electronic reasons that make it reactive toward amines.[1]

Protocol Optimization:

VariableStandard Practice (Risky)Optimized Protocol (Safe)
Reagent

(Neat)

+

(0.5 eq) to scavenge trace water.
Base Catalyst Diethylaniline (DEA)Diisopropylethylamine (DIPEA) (Steric bulk prevents N-alkylation byproducts).[1]
Quench Pouring reaction into ice water.[1]Inverse Quench: Drip reaction mixture into a vigorously stirred, pre-cooled

/Ice slurry
.

Expert Insight: Never quench unbuffered. The hydrolysis of excess


 generates HCl.[1] If the pH drops below 3, the C4-Cl bond is proton-activated and rapidly attacked by water, reverting your product to the 2-chloro-4-hydroxyquinazoline.[1]

Module 2: Regioselective Amination ( )[1]

This is the core challenge. You generally want the amine at the C4 position first.

The Science of Selectivity

The C4 position is kinetically favored because the N3 nitrogen lone pair is less available to donate electron density into the C4 carbonyl/imine bond compared to N1 donating into C2. This makes C4 more electrophilic (Higher LUMO coefficient) [1].[1]

Visualizing the Pathway

QuinazolineSelectivity Start 2,4-Dichloroquinazoline Kinetic C4-Amino Product (Major, Kinetic) Start->Kinetic Low Temp (0°C) Fast Kinetics Thermodynamic C2-Amino Product (Minor, Thermodynamic) Start->Thermodynamic High Temp Slow Kinetics Bis 2,4-Diamino (Over-reaction) Kinetic->Bis Excess Amine High Temp

Figure 1: Reaction pathway showing the kinetic preference for C4 substitution.[1] High temperatures or excess amine lead to impurities.[1]

Protocol: Ensuring C4 Selectivity

Q: I am seeing 10-15% of the C2-isomer. How do I stop this?

A: You are likely operating under thermodynamic control or using a solvent that promotes equilibration.[1]

Step-by-Step Correction:

  • Temperature Control: Run the addition at -10°C to 0°C . Do not warm to room temperature until TLC confirms consumption of the starting material.

  • Stoichiometry: Use exactly 0.95 to 1.0 equivalents of the amine.[1] Do not use excess. Use a non-nucleophilic base (DIPEA or

    
    ) to scavenge the HCl formed, rather than using 2 equivalents of your reactant amine.[1]
    
  • Solvent Choice:

    • Avoid: DMF/DMSO (High polarity stabilizes the transition state for C2 attack too well).[1]

    • Preferred:THF or DCM .[1] These solvents often precipitate the amine-HCl salt, effectively removing the byproduct from the equilibrium.[1]

Module 3: Advanced Catalytic Methods

If the classical


 route yields stubborn byproducts, modern metal-catalyzed routes offer higher specificity.[1]

Scenario: You need to install a sterically hindered amine, or the standard conditions lead to decomposition.

Solution: Buchwald-Hartwig Amination . Unlike


, which relies on the electrophilicity of the ring, Pd-catalysis relies on oxidative addition.[1] This can override electronic biases.[1]
  • Catalyst:

    
     / Xantphos.[1]
    
  • Base:

    
     (Anhydrous conditions are vital).[1]
    
  • Advantage: Eliminates the risk of hydrolysis since no acidic species are generated.[1]

  • Reference: Recent work demonstrates that Pd-catalyzed cross-coupling can achieve exclusive C4 selectivity even on trichloro-scaffolds [3].[1][2]

Module 4: Troubleshooting & FAQs

Decision Tree for Impurity Analysis

Troubleshooting Issue Impurity Detected Type Identify by LCMS/NMR Issue->Type Hydrolysis Mass = M-Cl+OH (Hydrolysis) Type->Hydrolysis Regio Mass = Product (Regioisomer) Type->Regio Bis Mass = M+Amine (Bis-amination) Type->Bis Action1 Check POCl3 quench. Use Anhydrous THF. Hydrolysis->Action1 Action2 Lower Temp (-10°C). Switch to DCM. Regio->Action2 Action3 Reduce Amine Eq to 0.95. Add dropwise. Bis->Action3

Figure 2: Diagnostic workflow for identifying and resolving common byproduct issues.

Common Questions

Q: Can I do this reaction in water? A: Generally, no. While "green chemistry" suggests water, the 2,4-dichloro intermediate is too hydrolytically unstable.[1] However, if you are starting from the dione and using a peptide coupling agent (like BOP or PyBOP) for direct amination (a rarer method), water/dioxane mixtures can work, but yields are typically lower than the chlorination route [4].[1]

Q: My product is an oil and hard to purify. How do I crystallize it? A: Quinazolines are basic.[1]

  • Dissolve the crude oil in minimal hot Isopropanol (IPA).[1]

  • Add 1.0 eq of HCl (in Dioxane).

  • Cool slowly. The HCl salt of the amino-quinazoline usually crystallizes sharply, leaving non-basic impurities (like hydrolyzed dione) in the mother liquor.[1]

References

  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights. ResearchGate. (2024).[1] Mechanistic study confirming C4 LUMO coefficient dominance.[1]

  • Thermodynamic and Kinetic Reaction Control. Wikipedia/LibreTexts. General principles applied to conjugated heterocyclic systems.

  • Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline. National Institutes of Health (PMC). Demonstrates C4 exclusivity in metal-catalyzed couplings.[1][2]

  • Synthesis of Quinazolinediones. Organic Chemistry Portal. Overview of synthetic routes including direct amidation sequences.

Sources

Troubleshooting

Strategies to enhance the oral bioavailability of quinazoline-2,4-dione drugs

This guide serves as a specialized Technical Support Center for researchers working with the quinazoline-2,4-dione scaffold. It addresses the critical bottleneck of oral bioavailability , focusing on the scaffold's inher...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized Technical Support Center for researchers working with the quinazoline-2,4-dione scaffold. It addresses the critical bottleneck of oral bioavailability , focusing on the scaffold's inherent "brick dust" properties (high crystallinity, high melting point, low aqueous solubility).[1]

Status: Active | Ticket: #QZD-BIO-001 | Agent: Senior Application Scientist[1][2]

Physicochemical Troubleshooting: Overcoming "Brick Dust" Properties

User Report:

"My lead quinazoline-2,4-dione analog (MP > 250°C) exhibits negligible aqueous solubility (< 1 µg/mL). Even in DMSO stocks, it precipitates upon dilution into media.[1] How do I improve intrinsic solubility without destroying potency?"

Technical Diagnosis: The quinazoline-2,4-dione core possesses an exceptionally stable crystal lattice driven by strong intermolecular hydrogen bonding.[1][2] The N1-H and N3-H moieties act as donors, while the C2=O and C4=O carbonyls act as acceptors, forming robust "ribbons" or dimers in the solid state.[2] This high lattice energy (reflected in the high melting point) is the primary barrier to solubility.

Troubleshooting Protocol:

Strategy A: Crystal Engineering (Co-crystallization)

If you cannot alter the covalent structure due to SAR (Structure-Activity Relationship) constraints, you must disrupt the lattice energy via co-crystallization.[2]

  • Mechanism: Utilize the amide-imide functionality of the dione ring.[2] The N3-H is a prime hydrogen bond donor.[2]

  • Co-former Selection: Select co-formers with complementary functional groups (e.g., carboxylic acids, amides).[1]

    • Recommendation: Pyridine-carboxamides (e.g., nicotinamide) or carboxylic acids (e.g., glutaric acid, succinic acid).[1][2]

Workflow: Supramolecular Synthon Screening

  • Stoichiometry: Prepare 1:1 and 1:2 (Drug:Co-former) mixtures.

  • Method: Liquid-Assisted Grinding (LAG).[2] Add 10 µL of solvent (EtOH or MeCN) per 100 mg mixture.[2] Grind for 20 mins at 25 Hz.

  • Validation: Analyze via PXRD. Look for new peaks distinct from individual components.

  • Scale-up: If a hit is found, switch to Reaction Crystallization (slurrying drug in a saturated solution of co-former).[1][2]

Strategy B: Covalent Modification (The "Methyl Mask")

If SAR permits, N-alkylation is the most effective way to lower the melting point.[2]

  • Action: Introduce a methyl or ethyl group at the N1 or N3 position .

  • Rationale: This removes a hydrogen bond donor, disrupting the intermolecular H-bond network.[1][2]

  • Expected Outcome: A drop in melting point (often >50°C) and a log-order increase in solubility.[2]

  • Caution: Ensure the N-H is not critical for target binding (e.g., interacting with a specific residue in the active site).

Formulation Engineering: Solid Dispersions & Nanocrystals[1]

User Report:

"We are observing high variability in PK studies. The drug seems to dissolve but then precipitate in the intestinal lumen. Standard micronization didn't help."[1][2]

Technical Diagnosis: This indicates a "Spring and Parachute" failure.[2] The drug may be dissolving initially (spring) but rapidly recrystallizing (precipitating) because the supersaturated state is not maintained. Micronization only increases dissolution rate, not equilibrium solubility.[1] You need an Amorphous Solid Dispersion (ASD).[2]

Decision Matrix: Formulation Selection

FormulationSelection Start Start: Quinazoline-2,4-dione Candidate CheckMP Check Melting Point (Tm) Start->CheckMP CheckLogP Check LogP CheckMP->CheckLogP Tm < 200°C SprayDry Spray Drying (SD) Solvent: DCM/MeOH (1:1) CheckMP->SprayDry Tm > 220°C (Thermal Degradation Risk) HME Hot Melt Extrusion (HME) Polymer: HPMCAS / PVPVA64 CheckLogP->HME LogP 2 - 5 Lipid Lipid Formulation (SEDDS) Oil: Capryol 90 / Labrasol CheckLogP->Lipid LogP > 5 Nano Nanocrystals (Wet Milling) Stabilizer: Poloxamer 407 SprayDry->Nano If amorphous instability (Recrystallization < 1 month)

Figure 1: Decision tree for selecting the optimal formulation strategy based on physicochemical properties.

Protocol: Spray Dried Dispersion (SDD)

For high-melting quinazolines, HME is risky due to thermal degradation.[1][2] Spray drying is preferred.[2]

Materials:

  • Polymer: HPMCAS-L (Hypromellose Acetate Succinate, L-grade).[1][2] Why? It is enteric (prevents gastric precipitation) and amphiphilic (stabilizes the hydrophobic drug).[2]

  • Solvent: Dichloromethane:Methanol (2:1 v/v).[2]

Step-by-Step:

  • Feed Preparation: Dissolve drug and HPMCAS (ratio 1:3) in solvent to 5% w/v solids.[2][3]

  • Process Parameters (Büchi B-290 scale):

    • Inlet Temp: 85°C

    • Outlet Temp: 45-50°C[2]

    • Aspirator: 100%[1][2]

    • Pump Rate: 20%

  • Secondary Drying: Vacuum dry at 40°C for 24h to remove residual DCM.

  • QC Check: DSC (Differential Scanning Calorimetry).[2] Ensure a single Glass Transition Temperature (Tg) and absence of melting endotherms.[2]

Biological Barriers: Metabolism & Efflux[2]

User Report:

"In vitro permeability is decent (Papp > 5 x 10^-6 cm/s), but oral bioavailability in rats is still < 10%. We suspect first-pass metabolism."[2]

Technical Diagnosis: The quinazoline-2,4-dione scaffold is often susceptible to hydroxylation on the aromatic rings by CYP450 enzymes (specifically CYP3A4 and CYP2C9).[2] Additionally, if the molecule is flat and rigid, it may be a substrate for P-gp efflux.[1]

Troubleshooting Protocol:

A. Metabolic Stability Screen[4]
  • Incubation: Incubate 1 µM drug with Rat and Human Liver Microsomes (RLM/HLM) + NADPH.

  • Sampling: 0, 15, 30, 60 min. Quench with acetonitrile.[2]

  • Analysis: LC-MS/MS. Calculate intrinsic clearance (

    
    ).[2]
    
  • Solution: If

    
     is high (> 50 µL/min/mg), identify "soft spots" (metabolic hotspots).[1][2]
    
    • Common Hotspot: The C6 and C7 positions on the aromatic ring.

    • Fix: Block these positions with Fluorine or Chlorine atoms.[2] This sterically and electronically hinders oxidation without significantly altering size.

B. P-gp Efflux Assay[2]
  • Cell Line: Caco-2 or MDCK-MDR1 cells.[2]

  • Method: Bidirectional transport (Apical-to-Basolateral vs. Basolateral-to-Apical).[2]

  • Calculation: Efflux Ratio (ER) =

    
    .[2]
    
  • Threshold: If ER > 2.0, P-gp efflux is limiting absorption.[1][2]

  • Fix:

    • Chemical:[2][4][5][6][7] N-methylation often reduces H-bond donor count, lowering P-gp affinity.[1][2]

    • Formulation: Add P-gp inhibitors like TPGS (Vitamin E TPGS) or Pluronic P85 to the formulation.[2]

Quantitative Data Summary

ParameterTarget ValueStrategy if Failed
Aqueous Solubility > 50 µg/mLSolid Dispersion (HPMCAS), Nanocrystals
LogP 2.0 - 4.0If >5: Lipid Formulation.[1][2] If <1: Prodrug.[2][4]
Melting Point < 200°CCo-crystals, N-alkylation
Efflux Ratio < 2.0TPGS excipient, N-methylation
Microsomal Stability t1/2 > 60 minFluorine substitution at C6/C7

References

  • Crystal Engineering & Solubility

    • Title: Strategies to improve oral bioavailability: A comprehensive review.
    • Source: ResearchGate (2025).[2]

    • URL:

  • Formulation (Solid Dispersions)

    • Title: Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs.[1][8][9]

    • Source: Drug Delivery (2020).[2]

    • URL:[1][2]

  • Scaffold Synthesis & Properties

    • Title: DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate.[2]

    • Source: ACS Omega (2020).[2]

    • URL:[1][2]

  • Nanocrystal Approaches

    • Title: Nanocrystals of Poorly Soluble Drugs: Drug Bioavailability and Physicochemical Stability.
    • Source: MDPI Pharmaceutics.[2]

    • URL:

Sources

Reference Data & Comparative Studies

Validation

3-Amino-1H-quinazoline-2,4-dione vs other heterocyclic scaffolds in drug discovery

This guide provides a technical comparison of the 3-Amino-1H-quinazoline-2,4-dione scaffold against established heterocyclic alternatives in drug discovery. Executive Summary The 3-amino-1H-quinazoline-2,4-dione (3-AQD)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison of the 3-Amino-1H-quinazoline-2,4-dione scaffold against established heterocyclic alternatives in drug discovery.

Executive Summary

The 3-amino-1H-quinazoline-2,4-dione (3-AQD) scaffold represents a distinct chemical space often overshadowed by its ubiquitous cousin, the quinazolin-4(3H)-one (found in EGFR inhibitors like Gefitinib). Unlike the planar, aromatic quinazolinone, the 3-AQD scaffold introduces a non-aromatic urea-like core fused to a benzene ring, with a critical N-N hydrazine handle at position 3.

This guide analyzes why medicinal chemists switch to 3-AQD. The primary drivers are electronic differentiation (acting as a bioisostere for quinoxalines in CNS targets) and functional diversity (the N-amino group allows formation of Schiff bases and ureas inaccessible to standard quinazolines).

Chemical Space Visualization

The diagram below illustrates the structural and functional divergence of 3-AQD from common alternatives.

ChemicalSpace AQD 3-Amino-1H-quinazoline-2,4-dione (3-AQD) Feat_AQD Feature: N-N Handle Allows Schiff Base/Urea formation AQD->Feat_AQD Unique Synthetic Vector Feat_Elec Feature: Urea Core H-Bond Donor/Acceptor Pair AQD->Feat_Elec Pharmacophore App_Kinase Dual c-Met/VEGFR-2 (Nanomolar Potency) AQD->App_Kinase App_CNS AMPA/Kainate Antagonist (Neuroprotection) AQD->App_CNS QZN Quinazolin-4(3H)-one (Kinase Privileged) QZN->AQD Metabolic Stability (Oxidation Resistance) QXN Quinoxaline-2,3-dione (Classic AMPA Antagonist) QXN->AQD Bioisosteric Replacement (CNS Targets) BZD Benzodiazepine (GABA Modulator)

Figure 1: Structural relationships and strategic positioning of the 3-AQD scaffold.

Scaffold Comparison: Performance & Properties

3-AQD vs. Quinazolin-4(3H)-one (The Kinase Standard)

Context: Quinazolinones are the "gold standard" for ATP-competitive kinase inhibition. Why Switch? The 3-AQD scaffold offers superior H-bonding capability due to the dione system and the N1-H donor, which can pick up unique interactions in the solvent-exposed regions of a binding pocket that the aromatic quinazolinone cannot.

FeatureQuinazolin-4(3H)-one3-Amino-quinazoline-2,4-dioneAdvantage of 3-AQD
Electronic Character Aromatic, electron-deficient pyrimidine ring.Non-aromatic urea core; distinct dipole moment.Novel Binding Modes: Targets residues requiring H-bond donors (N1-H).
Derivatization C2, C6, C7 substitution standard. N3 is part of the core.N3-Amino handle allows rapid library expansion (hydrazones, ureas).Library Diversity: The N-N bond allows "turning" the substituent vector out of the plane.
Metabolic Stability Susceptible to oxidation at C2 if unsubstituted.Already oxidized at C2/C4.[1]Stability: Resistant to P450-mediated oxidative metabolism at the core ring.
Key Application EGFR Inhibitors (Gefitinib).c-Met/VEGFR-2 Dual Inhibitors. Potency: Derivatives like Compound 4b achieve 52 nM IC50 against c-Met [1].[2]
3-AQD vs. Quinoxaline-2,3-dione (The CNS Standard)

Context: Quinoxaline-2,3-diones (e.g., NBQX) are classic AMPA/Kainate receptor antagonists but often suffer from poor solubility and rapid renal clearance. Why Switch? 3-AQD acts as a bioisostere that maintains the dione pharmacophore while altering solubility and lipophilicity profiles.

  • Experimental Insight: 3-hydroxy/amino-quinazoline-2,4-diones bearing a 7-trifluoromethyl group demonstrated superior neuroprotection in rat hippocampal slices compared to classic quinoxalines, preventing neuronal damage during oxygen/glucose deprivation [2].

Therapeutic Case Studies & Data

Case Study A: Oncology (Dual c-Met/VEGFR-2 Inhibition)

Recent work has positioned 3-AQD as a potent scaffold for overcoming resistance to small molecule VEGFR-2 inhibitors.

  • Mechanism: The dione core forms hydrogen bonds with conserved residues (e.g., Asp1222 in c-Met, Asp1046 in VEGFR-2).[2]

  • Lead Compound: 3-substituted quinazoline-2,4(1H,3H)-dione (Compound 4b).[2]

  • Comparative Data:

CompoundTargetIC50 (µM)Cell Line Efficacy (HCT-116)
3-AQD Derivative (4b) c-Met / VEGFR-2 0.052 / 0.084 High Cytotoxicity
Cabozantinib (Standard)c-Met / VEGFR-20.035 / 0.010Moderate Cytotoxicity

Analysis: While slightly less potent enzymatically than Cabozantinib, the 3-AQD derivative showed higher cytotoxic activity in HCT-116 colorectal cancer cells and lower toxicity in normal WI38 cells, suggesting a superior therapeutic index [1].

Case Study B: MTH1 Inhibition (Cancer Metabolism)

MTH1 (MutT homologue 1) sanitizes oxidized dNTP pools, preventing DNA damage in rapidly dividing cancer cells.

  • Discovery: 3-(arylamino)quinazoline-2,4-diones act as effective MTH1 inhibitors.[3][4]

  • Performance:

    • Docking Score: -7.24 kcal/mol (Compound 3d).[3][4]

    • Reference Drug (BAY-707): -6.32 kcal/mol.

    • Key Interaction: The phenylhydrazine moiety (attached to N3) acts as an electron donor (HOMO) to the enzyme, a feature unique to the 3-amino variant of this scaffold [3].

Experimental Protocols

Synthesis of 3-Amino-1H-quinazoline-2,4-dione

There are two primary routes.[5] Route A (Isatin Ring Expansion) is preferred for generating 3-(arylamino) derivatives directly. Route B (Benzoxazinone Hydrazinolysis) is the standard for the unsubstituted 3-amino core.

Protocol: Route B (Benzoxazinone Hydrazinolysis)

This method is self-validating as the intermediate benzoxazinone is a stable, isolable solid.

Reagents:

  • Anthranilic acid (1.0 eq)

  • Benzoyl chloride (2.0 eq)[6]

  • Hydrazine hydrate (Excess)

  • Pyridine (Solvent/Base)[6]

Workflow:

  • Benzoxazinone Formation: Dissolve anthranilic acid in pyridine.[6] Add benzoyl chloride dropwise at 0°C. Stir at RT for 30 min. The solid product (2-phenyl-4H-benzo[d][1,3]oxazin-4-one) precipitates. Filter, wash with water, and recrystallize from ethanol.

    • Checkpoint: Verify formation by IR (Lactone C=O stretch ~1750 cm⁻¹).

  • Ring Expansion: Dissolve the benzoxazinone (1.0 eq) in ethanol. Add hydrazine hydrate (3.0 eq).

  • Reflux: Heat at reflux for 3 hours. The ring opens and re-closes with hydrazine incorporation.

  • Isolation: Cool to RT. The 3-amino-quinazoline-2,4-dione precipitates as a white/off-white solid.

  • Purification: Recrystallize from ethanol.

Synthesis Step1 Anthranilic Acid + Acid Chloride Inter Benzoxazinone (Isolable Intermediate) Step1->Inter Cyclization (Pyridine) Step2 Hydrazine Hydrate (Nucleophilic Attack) Inter->Step2 Ring Opening Final 3-Amino-quinazoline-2,4-dione Step2->Final Recyclization (Reflux)

Figure 2: Synthetic pathway via benzoxazinone intermediate.

Biological Assay: MTH1 Inhibition Screening

Objective: Validate the inhibitory potential of 3-AQD derivatives. Method:

  • Enzyme Prep: Recombinant human MTH1 protein.

  • Substrate: 8-oxo-dGTP (oxidized nucleotide).

  • Detection: Bioluminescent assay (e.g., PPiLight) detecting pyrophosphate (PPi) release.

  • Protocol:

    • Incubate MTH1 (2 nM) with test compound (variable conc.) in reaction buffer (Tris-HCl, NaCl, MgCl2, DTT) for 15 min at 25°C.

    • Add 8-oxo-dGTP (100 µM) to initiate reaction.

    • Measure luminescence proportional to PPi production.

    • Validation: Use BAY-707 as a positive control (IC50 ~ nM range).

Conclusion & Strategic Recommendation

The 3-Amino-1H-quinazoline-2,4-dione scaffold is not merely an oxidized quinazoline; it is a privileged hydrazine-containing pharmacophore .

  • Use this scaffold when:

    • Targeting Kinases with Resistance: When standard quinazolinones fail due to mutation or solubility issues, the 3-AQD core offers alternate H-bonding vectors (c-Met/VEGFR-2).

    • Designing CNS Agents: It provides a bioisosteric alternative to quinoxalines with potentially better blood-brain barrier penetration and neuroprotective efficacy.

    • Exploiting the N-Amino Handle: The N3-amino group allows for the creation of "turn" geometries (via hydrazones/ureas) that can access unique sub-pockets in enzymes like MTH1.

Final Verdict: For programs stuck in the "flatland" of aromatic heterocycles, the 3-AQD scaffold introduces necessary 3D-complexity and electronic diversity while maintaining high synthetic accessibility.

References

  • Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors. Source: PubMed Central (PMC). URL:[Link]

  • 3-Hydroxy-1H-quinazoline-2,4-dione derivatives as new antagonists at ionotropic glutamate receptors. Source: PubMed.[6] URL:[Link]

  • Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2... as MTH1 inhibitors. Source: PubMed Central. URL:[Link]

  • Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent. Source: MDPI Molecules. URL:[Link]

  • Synthesis of 3-amino-2-(2-chlorophenyl)quinazolin-4(3H)-one by Conventional Heating and Microwave Irradiation. Source: Journal of Islamic Pharmacy.[6] URL:[Link]

Sources

Comparative

Comparing the biological activity of different 3-amino-quinazoline-2,4-dione isomers

Executive Summary The 3-amino-quinazoline-2,4(1H,3H)-dione scaffold represents a privileged structure in medicinal chemistry, serving as a bioisostere for various nucleotide bases and pharmacophores.[1] This guide provid...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 3-amino-quinazoline-2,4(1H,3H)-dione scaffold represents a privileged structure in medicinal chemistry, serving as a bioisostere for various nucleotide bases and pharmacophores.[1] This guide provides a technical comparison of its derivatives, focusing on the structural isomers generated through N3-amino functionalization and benzene ring substitution .[1]

Unlike rigid templates, this analysis dissects the "3-amino" toggle—a critical chemical handle that switches biological specificity between antimicrobial (DNA gyrase inhibition) , anticonvulsant (GABA modulation) , and anticancer (VEGFR-2 inhibition) pathways.[1]

Structural Analysis & Isomerism

The biological activity of this scaffold is dictated by two primary regions of isomerism and substitution:

  • The N3-Amino "Toggle" (R1): The primary site for modification.[1] Converting the N3-amino group into hydrazones (Schiff bases), amides, or ureas drastically alters the steric and electronic profile, shifting target affinity.[1]

  • Benzenoid Ring Substitution (R2): Positional isomers (e.g., 6-chloro vs. 7-chloro) modulate lipophilicity and metabolic stability.[1]

SAR Visualization (Graphviz)

The following diagram illustrates the Structure-Activity Relationship (SAR) logic flow for these isomers.

SAR_Map Core 3-Amino-quinazoline-2,4-dione (Core Scaffold) N3_Amino N3-Amino Modifications (The 'Toggle') Core->N3_Amino Ring_Sub Ring Substitution (Positions 6, 7, 8) Core->Ring_Sub Hydrazones Hydrazones (Schiff Bases) Target: Antimicrobial N3_Amino->Hydrazones Amides Amides/Ureas Target: Anticonvulsant N3_Amino->Amides Heterocycles Heterocyclic Hybrids (e.g., Triazoles) Target: Anticancer N3_Amino->Heterocycles EWG Electron Withdrawing (6-Cl, 6-NO2) Increases Potency Ring_Sub->EWG EDG Electron Donating (6,7-OMe) Modulates Solubility Ring_Sub->EDG DNA_Gyrase DNA Gyrase (Bacteria) Hydrazones->DNA_Gyrase Inhibits GABA_A GABA-A Receptor (CNS) Amides->GABA_A Modulates

Caption: SAR Map illustrating how modifications at the N3-amino position and ring substitutions direct biological activity toward specific targets.[1]

Comparative Biological Activity[1]

Antimicrobial Activity: The Hydrazone Advantage

Derivatives where the 3-amino group is condensed with aldehydes to form hydrazones (Schiff bases) show superior antimicrobial profiles compared to the free amine.[1]

  • Mechanism: Inhibition of bacterial DNA Gyrase and Topoisomerase IV.[1]

  • Key Isomer Comparison:

    • Compound 13 (Triazole hybrid): High potency against Gram-negative bacteria.[1]

    • Compound 15 (Simple hydrazone): Broad-spectrum but lower potency than triazole hybrids.[1]

Table 1: Antimicrobial Potency of N3-Substituted Isomers

Compound ID N3-Substituent Ring Sub.[1] (R2) Organism MIC (mg/mL) Activity Level
Comp 13 1,2,4-Triazole hybrid H E. coli 65 High (Equipotent to Ampicillin)
Comp 15 Benzylidene-hydrazino H S. aureus 80 Moderate
Comp 2b Thiazocine hybrid 6,7-OMe S. aureus 10 Excellent

| Comp 3a | Free Amino (-NH2) | H | E. coli | >100 | Inactive |[1]

Insight: The "free" 3-amino isomer is biologically inert as an antimicrobial.[1] Conversion to a hydrazone or heterocyclic hybrid is essential for DNA gyrase binding.[1]

Anticonvulsant Activity: Amide & Alkyl Isomers

For CNS activity, lipophilicity is key.[1] Isomers with lipophilic amides or alkyl chains at the N3 position outperform the polar hydrazones.[1]

  • Mechanism: Positive Allosteric Modulation (PAM) of GABA-A receptors.[1]

  • Key Isomer Comparison:

    • N3-Butyl isomer: Highly active due to optimal blood-brain barrier (BBB) penetration.[1]

    • N3-Phenyl isomer: Active but less potent than butyl due to steric clashes.[1]

    • Ring Substitution: Electron-withdrawing groups (Cl, Br) at position 6 or 8 enhance potency (MES test).[1]

Table 2: Anticonvulsant Protection (MES Test)

Compound Structure N3-Substituent Ring Sub.[1] Dose (mg/kg) Protection % Neurotoxicity
Analog A Butyl H 100 100% Low
Analog B Phenyl H 100 67% Moderate
Analog C Methyl 6-Cl 100 80% Low

| Reference | (Methaqualone) | - | 100 | 100% | High (Sedative) |[1]

Anticancer Activity: VEGFR-2 Inhibition

Recent studies highlight 3-amino-quinazoline-2,4-diones as potent VEGFR-2 inhibitors.[1] The critical factor here is the 3D conformation of the substituent at N3.[1]

  • Lead Isomer: Compound 4b (N3-substituted with a bulky urea/thiourea moiety).[1]

  • Performance: Superior to Cabozantinib in HCT-116 colorectal cell lines.[1][2]

  • Selectivity: High selectivity for cancer cells over normal WI38 cells.[1]

Experimental Protocols

Protocol 1: Synthesis of 3-Amino-quinazoline-2,4(1H,3H)-dione Core

This protocol yields the versatile intermediate required for all subsequent isomer synthesis.[1]

  • Reagents: Anthranilic acid (1.0 eq), Urea (5.0 eq), Hydrazine hydrate (excess).[1]

  • Step A (Cyclization):

    • Mix Anthranilic acid and Urea.[1] Heat to 150°C for 2 hours (solvent-free).

    • Observation: The mixture melts and resolidifies as Quinazoline-2,4-dione .[1]

    • Recrystallize from ethanol.[1]

  • Step B (N-Amination):

    • Dissolve Quinazoline-2,4-dione in DMF.

    • Add Hydrazine hydrate (99%) and catalytic K2CO3.[1]

    • Reflux at 120°C for 6 hours.

    • Workup: Pour into ice water. The precipitate is 3-amino-quinazoline-2,4-dione .[1]

    • Yield: Typically 75-85%.[1]

Protocol 2: Antimicrobial Assay (MIC Determination)

To verify the activity of synthesized isomers:

  • Preparation: Dissolve compounds in DMSO (1 mg/mL stock).

  • Media: Mueller-Hinton Broth (MHB).[1]

  • Inoculum: Adjust bacterial suspension (E. coli ATCC 25922) to 0.5 McFarland standard.

  • Plate Setup: Use 96-well plates. Serial dilutions of the test compound (100 µg/mL to 0.1 µg/mL).

  • Incubation: 37°C for 24 hours.

  • Readout: The lowest concentration with no visible growth is the MIC.[1] Use Resazurin dye for visual confirmation (Blue = No growth, Pink = Growth).[1]

Mechanism of Action Workflow

The following diagram details how the 3-amino substituent determines the pharmacological pathway.

Mechanism_Flow Ligand 3-Amino-quinazoline-2,4-dione Derivative Substituent Nature of N3-Substituent? Ligand->Substituent Path_A Hydrazone / Thiourea Substituent->Path_A Polar/H-Bonding Path_B Lipophilic Amide / Alkyl Substituent->Path_B Hydrophobic Target_A Bacterial DNA Gyrase (ATP Binding Site) Path_A->Target_A Target_B GABA-A Receptor (Allosteric Site) Path_B->Target_B Effect_A Inhibition of Supercoiling (Bactericidal) Target_A->Effect_A Effect_B Chloride Ion Influx (Anticonvulsant) Target_B->Effect_B

Caption: Mechanistic bifurcation based on the chemical nature of the N3-substituent.

References

  • Al-Wahaibi, L. H., et al. (2022). Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors.[1] National Institutes of Health.[1] Link

  • Zayed, M. F., et al. (2022). Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent.[1][3][4] Molecules.[1][2][4][5][6][7][8][9][10][11][12][13] Link

  • El-Azab, A. S., et al. (2015). Design, synthesis and biological evaluation of novel quinazoline-2,4-dione derivatives as chitin synthase inhibitors.[1] European Journal of Medicinal Chemistry.[1] Link

  • Mishra, N., et al. (2018). Synthesis and Anticonvulsant Activity of Some Quinazolin-4-(3H)-one Derivatives.[1] Journal of Clinical & Diagnostic Research.[1] Link

  • Ibrahim, A. O. A., et al. (2024). New quinazolin-2,4-dione derivatives incorporating acylthiourea, pyrazole and/or oxazole moieties as antibacterial agents via DNA gyrase inhibition.[1][9] RSC Advances.[1] Link

Sources

Validation

Comparative Guide: Structure-Activity Relationship (SAR) of 3-Amino-Quinazoline-2,4-Dione Derivatives

Executive Summary The 3-amino-quinazoline-2,4(1H,3H)-dione scaffold represents a privileged structure in medicinal chemistry, distinct from its ubiquitous cousin, the quinazolin-4-one. While both scaffolds share the fuse...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 3-amino-quinazoline-2,4(1H,3H)-dione scaffold represents a privileged structure in medicinal chemistry, distinct from its ubiquitous cousin, the quinazolin-4-one. While both scaffolds share the fused benzene-pyrimidine core, the 2,4-dione variant introduces a unique hydrogen-bond donor/acceptor profile at the C2 position, significantly altering solubility and target binding kinetics.

This guide provides a technical comparison of 3-amino-quinazoline-2,4-dione derivatives, focusing on their utility as DNA Gyrase B inhibitors (Antimicrobial) and MTH1 inhibitors (Anticancer) . Unlike standard reviews, we analyze the causal link between specific structural modifications at the N3-amino tail and the C6-position, providing actionable protocols for synthesis and validation.

Key Comparative Findings
Feature3-Amino-Quinazoline-2,4-dione (Parent)3-Arylideneamino Derivatives (Schiff Bases)Quinazolin-4-one (Alternative)
Primary Mechanism DNA Intercalation / Gyrase InhibitionMTH1 Inhibition / Tubulin PolymerizationEGFR Inhibition / DHFR Inhibition
Lipophilicity (LogP) Low (High Polarity)Moderate to High (Tunable)Moderate
Metabolic Stability Susceptible to N-acetylationStabilized via conjugationHigh
Synthetic Access 2-Step (High Yield)3-Step (Variable Yield)2-Step (High Yield)

The Scaffold Architecture: Why the "3-Amino" Matters

The defining feature of this series is the hydrazine-derived amino group at position 3. In standard quinazolinediones, the N3 position is often alkylated. However, leaving it as a primary amine (


) creates a "molecular handle" that serves two critical functions:
  • Electronic Modulation: The lone pair on the exocyclic nitrogen can participate in resonance, influencing the acidity of the N1-proton.

  • Derivatization Vector: It allows for the rapid generation of Schiff bases (imines), which are essential for penetrating the lipophilic bacterial cell wall.

SAR Decision Matrix

The following Graphviz diagram illustrates the logical decision tree for optimizing this scaffold based on the desired therapeutic endpoint.

SAR_Logic Scaffold 3-Amino-Quinazoline-2,4-dione (Core Scaffold) Pos6 Position 6/7 Modification (Electronic Tuning) Scaffold->Pos6 Pos3 N3-Amino Modification (Steric/Lipophilic Tuning) Scaffold->Pos3 Halogen Add Halogen (Cl, I) Increases Potency Pos6->Halogen Preferred ElectronDon Add OMe/Me Decreases Potency Pos6->ElectronDon Avoid Schiff Form Schiff Base (Ar-CH=N-) Increases Lipophilicity Pos3->Schiff FreeAmine Free Amine (-NH2) Increases H-Bonding Pos3->FreeAmine Target_Bac Target: Bacteria (Gyrase B) Req: Lipophilicity + H-Bond Halogen->Target_Bac Schiff->Target_Bac Critical for Entry Target_Cancer Target: Cancer (MTH1) Req: Bulky Aryl Group Schiff->Target_Cancer Critical for Pocket Fill

Figure 1: Structural optimization logic for quinazoline-2,4-dione derivatives. Note the divergence at the N3 position depending on the target.

Comparative Data Analysis

The following data synthesizes results from recent studies comparing the parent scaffold against functionalized derivatives.

Study A: Antimicrobial Potency (Gyrase Inhibition)

Context: Comparison of 6-iodo-substituted derivatives against Ciprofloxacin (Standard).

Compound IDR1 (Pos 6)R2 (N3-Tail)MIC (S. aureus) [µg/mL]MIC (E. coli) [µg/mL]Interpretation
QZ-01 (Parent) H

128>256Poor cell penetration due to polarity.
QZ-02 Iodo

64128Iodine increases lipophilicity and halogen bonding.
QZ-05 (Schiff) Iodo

4 8 Lead Candidate. Nitro group adds electrostatic contact; Schiff base improves permeability.
Ciprofloxacin --0.50.25Standard Control.

Scientist's Insight: While QZ-05 is less potent than Ciprofloxacin, it retains activity against MRSA strains where fluoroquinolones often fail. The 6-Iodo substitution is non-negotiable for high potency; it likely occupies a hydrophobic pocket in the Gyrase B ATPase domain [1, 5].

Study B: Anticancer Selectivity (MTH1 Inhibition)

Context: MTH1 hydrolyzes oxidized nucleotides, preventing their incorporation into DNA. Inhibiting MTH1 is a novel anticancer strategy.

Compound IDModificationIC50 (MTH1) [nM]Cytotoxicity (MCF-7) [µM]Selectivity Index
QZ-Ref Unsubstituted>10,000>100Inactive.
QZ-SB-3 3-(2-hydroxybenzylidene)45012.58.0
QZ-SB-7 3-(4-methoxybenzylidene)28 2.1 25.4

Scientist's Insight: The dramatic drop in IC50 (from >10µM to 28nM) upon forming the Schiff base (QZ-SB-7) confirms that the "naked" 3-amino group is insufficient for MTH1 inhibition. The aryl tail is required to stack against Trp117 in the MTH1 active site [1].

Experimental Protocols

Workflow Visualization

Synthesis_Flow Step1 Start: Isatoic Anhydride (Substituted at Pos 6) Step2 Reagent: Hydrazine Hydrate (80%) Solvent: Ethanol/Pyridine Step1->Step2 Step3 Intermediate: 2-Amino-benzhydrazide (Ring Opening) Step2->Step3 Step4 Cyclization: Triphosgene or Urea (Ring Closure) Step3->Step4 Step5 Product: 3-Amino-quinazoline-2,4-dione Step4->Step5 Step6 Derivatization: Ar-CHO + AcOH (cat) (Schiff Base Formation) Step5->Step6

Figure 2: Optimized synthetic pathway avoiding high-temperature fusion.

Protocol 1: Synthesis of 3-Amino-6-iodo-quinazoline-2,4(1H,3H)-dione

Rationale: This protocol utilizes 5-iodoisatoic anhydride to install the critical halogen early in the synthesis.

  • Reagents: 5-Iodoisatoic anhydride (10 mmol), Hydrazine hydrate (15 mmol), Ethanol (30 mL).

  • Procedure:

    • Suspend the anhydride in ethanol in a round-bottom flask.

    • Add hydrazine hydrate dropwise at room temperature (Caution: Exothermic).[1]

    • Reflux the mixture for 4 hours. The solid will dissolve and then reprecipitate as the hydrazide intermediate converts to the dione (in some variants, a cyclizing agent like CDI or Triphosgene is added in a second step if the dione doesn't form spontaneously from the hydrazide/urea precursors).

    • Alternative (One-Pot): React Methyl 2-amino-5-iodobenzoate with hydrazine to get the hydrazide, then cyclize with Ethyl Chloroformate.

  • Purification: Filter the precipitate, wash with cold ethanol, and recrystallize from DMF/Water.

  • Validation: IR spectrum must show split carbonyl peaks at ~1650 cm⁻¹ (amide) and ~1710 cm⁻¹ (urea-like), and a doublet at ~3300 cm⁻¹ (

    
    ).
    
Protocol 2: Schiff Base Derivatization (The "Active" Drug)
  • Reagents: 3-amino-quinazoline-2,4-dione (1 mmol), 4-Nitrobenzaldehyde (1 mmol), Glacial Acetic Acid (3 drops), Ethanol (15 mL).

  • Procedure:

    • Mix the amine and aldehyde in ethanol.

    • Add acetic acid as a catalyst.[2]

    • Reflux for 6–8 hours.

  • Endpoint: Monitor via TLC (Mobile phase: CHCl3:MeOH 9:1). The disappearance of the primary amine spot is critical.

References

  • Vertex AI Search Result 1.1 : Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking, MD simulation, DFT, and pharmacological evaluation as MTH1 inhibitors. (2025).[2][3][4] PubMed Central. Link (Note: Generalized to PMC landing as specific deep link requires subscription/verification).

  • Vertex AI Search Result 1.5 : Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent. (2024).[5] NIH. Link

  • Vertex AI Search Result 1.2 : Anticancer, antimicrobial and molecular docking analysis of newly synthesized iodoquinazoline derivatives. (2025).[2][3][4] PubMed Central. Link

  • Vertex AI Search Result 1.13 : Synthesis and Antibacterial Activities of New 3-Amino-2-Methyl-Quinazolin-4(3H)-one. (2023).[4][6] Scientific & Academic Publishing.[7] Link

  • Vertex AI Search Result 1.7 : Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications. SciELO. Link

(Note: For professional application, always verify the specific compound CAS numbers against the cited literature, as nomenclature variations between "quinazolinone" and "quinazolinedione" are common.)

Sources

Comparative

Comparative Analysis of Synthetic Routes to 3-Amino-1H-quinazoline-2,4-dione

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals [1][2] Executive Summary 3-Amino-1H-quinazoline-2,4-dione (CAS: 1011-47-8) is a critical heterocyclic sc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1][2]

Executive Summary

3-Amino-1H-quinazoline-2,4-dione (CAS: 1011-47-8) is a critical heterocyclic scaffold in medicinal chemistry, serving as a precursor for anticonvulsants, antibacterial agents, and complex fused-ring systems.[1] While the quinazoline-2,4-dione core is ubiquitous, the introduction of the N-amino functionality at position 3 presents specific regiochemical challenges.

This guide evaluates the two most robust synthetic strategies: the Stepwise Hydrazide Cyclization (Method A) and the Protected Carbazate Insertion (Method B) . Unlike generic reviews, this analysis focuses on process scalability, atom economy, and impurity profiles, providing actionable protocols for the bench scientist.

Strategic Route Analysis
Method A: The Stepwise Hydrazide Cyclization (Standard)

This is the classical approach, favored for its cost-effectiveness and the availability of starting materials. It involves the conversion of methyl anthranilate to 2-aminobenzhydrazide, followed by ring closure using a carbonyl source (CDI, Triphosgene, or Urea).

  • Mechanism: Nucleophilic acyl substitution followed by intramolecular cyclocondensation.

  • Pros: Low raw material cost; 2-aminobenzhydrazide is a stable, isolable intermediate.

  • Cons: Two distinct steps; cyclization with urea requires harsh fusion conditions (>180°C); cyclization with phosgene surrogates requires strict moisture control.

Method B: The Isatoic Anhydride/Carbazate Route (Convergent)

A more modern, convergent approach utilizing isatoic anhydride and ethyl carbazate. This method installs the "N-N-C=O" moiety in a single addition step, followed by base-mediated ring closure.

  • Mechanism: Nucleophilic attack of carbazate on the anhydride carbonyl, followed by base-induced ethoxide elimination.

  • Pros: High regioselectivity; milder reaction conditions; avoids free hydrazine (carcinogen) handling; higher atom economy.

  • Cons: Higher cost of isatoic anhydride and ethyl carbazate compared to anthranilate/hydrazine.

Comparative Data: Performance Metrics
MetricMethod A: Anthranilate/HydrazineMethod B: Isatoic/Carbazate
Overall Yield 65 - 75%80 - 88%
Purity (HPLC) >95% (requires recrystallization)>98% (often precipitates pure)
Reaction Time 12 - 24 Hours (Two Steps)4 - 6 Hours (One Pot/Two Stage)
Atom Economy Moderate (Loss of MeOH, Imidazole/HCl)High (Loss of CO2, EtOH)
Safety Profile High Risk: Uses free Hydrazine HydrateModerate Risk: Uses protected Hydrazine
Scalability Good, but filtration of intermediate requiredExcellent, amenable to telescoping
Mechanistic Visualization

The following diagrams illustrate the reaction pathways, highlighting the critical transition states and byproducts.

Pathway A: Stepwise Hydrazide Cyclization

RouteA Start Methyl Anthranilate Inter 2-Aminobenzhydrazide (Intermediate) Start->Inter Reflux (EtOH) - MeOH Hydrazine Hydrazine Hydrate (NH2NH2) Hydrazine->Inter Product 3-Amino-1H-quinazoline-2,4-dione Inter->Product Cyclization THF/Dioxane CDI Carbonyl Source (CDI or Triphosgene) CDI->Product + C=O Insertion

Caption: Method A involves the formation of a stable hydrazide intermediate, which is subsequently cyclized using a carbonyl donor like CDI.

Pathway B: Isatoic Anhydride Ring Expansion

RouteB Start Isatoic Anhydride OpenInter Open Intermediate (Ureido-benzamide) Start->OpenInter Nu- Attack - CO2 Carbazate Ethyl Carbazate (H2N-NH-COOEt) Carbazate->OpenInter Product 3-Amino-1H-quinazoline-2,4-dione OpenInter->Product Cyclization - EtOH Base Base (NaOH/KOH) Base->Product

Caption: Method B utilizes a ring-opening/ring-closing sequence driven by the release of CO2 and ethanol, minimizing side reactions.

Detailed Experimental Protocols
Protocol A: Synthesis via 2-Aminobenzhydrazide (The "Classic" Route)

Best for: Labs with limited budget and relaxed safety restrictions regarding hydrazine.

Step 1: Preparation of 2-Aminobenzhydrazide

  • Dissolve methyl anthranilate (15.1 g, 100 mmol) in absolute ethanol (50 mL).

  • Add hydrazine hydrate (80%, 10 mL, ~160 mmol) dropwise.

  • Reflux the mixture for 6–8 hours. Monitor by TLC (EtOAc:Hexane 1:1).

  • Cool to room temperature. The hydrazide will crystallize as white needles.

  • Filter, wash with cold ethanol, and dry. Yield: ~12-13 g (80-85%).

Step 2: Cyclization with CDI (Carbonyl Diimidazole)

  • Suspend 2-aminobenzhydrazide (7.55 g, 50 mmol) in anhydrous THF (100 mL).

  • Add 1,1'-Carbonyldiimidazole (CDI) (9.7 g, 60 mmol) in portions under nitrogen. Caution: CO2 evolution.

  • Stir at room temperature for 1 hour, then reflux for 2 hours to ensure complete ring closure.

  • Cool the mixture. The product often precipitates. If not, concentrate the solvent.

  • Acidify slightly with 1M HCl to remove residual imidazole.

  • Filter the white solid, wash with water, and dry.

  • Final Yield: ~7.0 g (80% for step 2).

Protocol B: Synthesis via Isatoic Anhydride (The "High Purity" Route)

Best for: Pharmaceutical applications requiring high purity and safer reagent handling.

  • Suspend isatoic anhydride (16.3 g, 100 mmol) and ethyl carbazate (11.4 g, 110 mmol) in dioxane (150 mL).

  • Heat the mixture to reflux. Evolution of CO2 will be observed. Maintain reflux for 3 hours until CO2 evolution ceases.

  • In-situ Cyclization: Cool the solution to 60°C. Add 10% aqueous NaOH (50 mL) or solid KOH (1.2 eq) dissolved in minimal ethanol.

  • Reflux for an additional 1–2 hours to drive the elimination of ethanol and ring closure.

  • Cool to room temperature and pour the reaction mixture into crushed ice/water (500 mL).

  • Acidify to pH 3–4 with concentrated HCl. The product will precipitate as a dense white solid.

  • Filter, wash extensively with water, and dry at 80°C.

  • Final Yield: ~14.5 g (82%).

Expert Insights & Troubleshooting
  • Regioselectivity (N1 vs N3): In Method A, if you use excess alkylating agents later, remember that the N1 proton (amide) is more acidic than the N3-amino group protons, but the N3-amino group is more nucleophilic. However, for the synthesis of the dione itself, the cyclization is driven by the formation of the thermodynamically stable 6-membered ring.

  • Handling Hydrazine (Method A): Hydrazine hydrate is toxic and unstable. If the hydrazide intermediate (Step 1) is not dried properly, residual hydrazine can react with CDI in Step 2 to form carbohydrazide polymers, contaminating the product. Recommendation: Ensure the intermediate is thoroughly dried or use Method B.

  • Solubility Issues: 3-Amino-1H-quinazoline-2,4-dione is poorly soluble in water and common organic solvents (EtOH, ether). It dissolves in polar aprotic solvents (DMF, DMSO) and aqueous base. This property is used for purification: dissolve the crude product in 1M NaOH, filter off insoluble impurities, and re-precipitate with HCl.

  • Alternative Cyclization Agents: While Phosgene was historically used, Triphosgene (solid, easier to handle) is a valid alternative to CDI in Method A. Use 0.35 equivalents of triphosgene in THF/DCM with triethylamine as a base.

References
  • Preparation of 3-Amino-2,4(1H,3H)-quinazolinediones. Journal of Heterocyclic Chemistry. Describes the fundamental reaction of anthranilates with hydrazine derivatives.

  • Reactions of Isatoic Anhydride with Hydrazine Derivatives. Journal of Organic Chemistry. Details the mechanism of ring opening and subsequent closure using carbazates.

  • Synthesis of Quinazoline-2,4-dione Derivatives. Molecules. Provides comparative yields and spectral data for various 3-substituted quinazolinediones.

  • Process Development for Quinazolinedione Intermediates. Organic Process Research & Development. Discusses scale-up considerations and safety profiles of CDI vs. Phosgene routes.

  • One-pot synthesis of 3-aminoquinazoline-2,4-diones. Tetrahedron Letters. Explores variations of the isatoic anhydride route for rapid library generation.

Sources

Validation

Technical Comparison Guide: In Vitro vs. In Vivo Efficacy of 3-Amino-Quinazoline-2,4-Diones

This guide provides a technical comparison of 3-amino-quinazoline-2,4-dione derivatives, focusing on their dual-role efficacy as AMPA receptor antagonists (neuroscience) and MTH1 inhibitors (oncology). Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison of 3-amino-quinazoline-2,4-dione derivatives, focusing on their dual-role efficacy as AMPA receptor antagonists (neuroscience) and MTH1 inhibitors (oncology).

Executive Summary

The 3-amino-quinazoline-2,4-dione scaffold represents a privileged structure in medicinal chemistry, distinguished by its stability and capacity for diverse N3-substitution. Unlike the related quinazolin-4(3H)-ones, the 2,4-dione core possesses unique electronic properties that favor non-competitive binding sites.

This guide compares the efficacy of these compounds against standard therapeutic agents (e.g., GYKI-52466 , Phenobarbital ) across two primary domains:

  • Neuroprotection/Anticonvulsant: Via allosteric inhibition of AMPA receptors.

  • Oncology: Via inhibition of the MTH1 (MutT homolog 1) nucleotide pool sanitizing enzyme.

Mechanism of Action & Signaling Pathways

Neuropharmacology: AMPA Receptor Antagonism

3-amino-quinazoline-2,4-diones function primarily as negative allosteric modulators (NAMs) of the AMPA receptor. Unlike competitive antagonists (e.g., NBQX) that bind the glutamate site, these compounds bind to a distinct allosteric site (often overlapping with the GYKI-52466 binding pocket), preventing channel opening without competing with endogenous glutamate. This mechanism reduces the risk of excitotoxicity while maintaining basal synaptic transmission.

Oncology: MTH1 Inhibition

In cancer cells, oxidative stress creates oxidized nucleotides (e.g., 8-oxo-dGTP). The MTH1 enzyme hydrolyzes these toxic nucleotides to prevent their incorporation into DNA. 3-amino-quinazoline-2,4-dione derivatives inhibit MTH1, forcing cancer cells to incorporate oxidized nucleotides, leading to DNA damage and apoptosis (the "phenotypic lethality" model).

Pathway Visualization

The following diagram illustrates the divergent pathways where this scaffold exerts efficacy.

G cluster_neuro Neuroscience Pathway (Anticonvulsant) cluster_onco Oncology Pathway (MTH1 Inhibition) Compound 3-Amino-Quinazoline-2,4-Dione AMPA_R AMPA Receptor (Allosteric Site) Compound->AMPA_R  Binds   MTH1 MTH1 Enzyme (Inhibition) Compound->MTH1  Inhibits   Ca_Influx Ca2+ Influx (Reduction) AMPA_R->Ca_Influx  Inhibits   Excitotoxicity Excitotoxicity Ca_Influx->Excitotoxicity  Prevents   Seizure Seizure Activity (Suppression) Excitotoxicity->Seizure  Reduces   Ox_Nuc 8-oxo-dGTP Accumulation MTH1->Ox_Nuc  Fails to Hydrolyze   DNA_Damage DNA Damage (Double Strand Breaks) Ox_Nuc->DNA_Damage  Incorporation   Apoptosis Tumor Cell Apoptosis DNA_Damage->Apoptosis  Triggers  

Figure 1: Dual-mechanism pathway showing AMPA receptor modulation (Neuro) and MTH1 inhibition (Onco).

In Vitro Efficacy Profiling[1]

Experimental Protocol: [3H]-AMPA Binding Assay

To validate affinity, researchers must distinguish between competitive and non-competitive binding.

  • Membrane Preparation: Homogenize rat cerebral cortex in 50 mM Tris-HCl (pH 7.4). Centrifuge at 48,000 × g for 20 min.

  • Incubation: Incubate membranes with 5 nM [3H]-AMPA and varying concentrations (0.1 nM – 100 μM) of the test 3-amino-quinazoline-2,4-dione derivative.

  • Differentiation:

    • Set A: Add 100 μM Glutamate (defines non-specific binding).

    • Set B: Add 50 μM Cyclothiazide (prevents desensitization).

  • Filtration: Rapid vacuum filtration through GF/B filters.

  • Analysis: Measure radioactivity via liquid scintillation counting. Calculate IC50 and Ki.

Comparative Data: In Vitro Potency

The table below synthesizes data comparing 3-amino-quinazoline-2,4-dione derivatives against standard reference compounds.

Compound ClassTargetIC50 / Ki (μM)Mechanism TypeEfficacy vs. Standard
3-Amino-Quinazoline-2,4-dione (Lead) AMPA Receptor0.85 ± 0.12 Non-CompetitiveSuperior to GYKI-52466
GYKI-52466 (Standard)AMPA Receptor10 - 20Non-CompetitiveBaseline
NBQX (Standard)AMPA Receptor0.05CompetitiveHigher potency, lower selectivity
3-Arylamino-Quinazoline-2,4-dione MTH1 Enzyme28.3 Enzyme InhibitionModerate
Crizotinib (Standard)MTH1 Enzyme< 1.0Enzyme InhibitionHigher potency

Note: While NBQX is more potent in vitro, its poor solubility and nephrotoxicity limit its clinical utility compared to the quinazoline-2,4-dione scaffold.

In Vivo Efficacy & Pharmacokinetics

Experimental Protocol: MES & PTZ Seizure Models

The "Gold Standard" for anticonvulsant screening involves two tests to identify the specific seizure threshold modulated.

  • Maximal Electroshock (MES):

    • Method: Corneal electrodes deliver 60 Hz, 50 mA current for 0.2s to male albino mice.

    • Endpoint: Abolition of hindlimb tonic extension (HLTE).

    • Relevance: Models grand mal (tonic-clonic) epilepsy.

  • Pentylenetetrazole (PTZ):

    • Method: Subcutaneous injection of PTZ (85 mg/kg).

    • Endpoint: Latency to clonic convulsions.

    • Relevance: Models petit mal (absence) epilepsy.

In Vivo Workflow Diagram

Workflow cluster_screening In Vivo Screening Phase Synthesis Synthesis of 3-Amino-Quinazoline-2,4-dione Lipophilicity LogP Determination (Target: 2.0 - 3.5) Synthesis->Lipophilicity Admin IP Administration (30 - 300 mg/kg) Lipophilicity->Admin If LogP acceptable Test_MES MES Test (Electric Shock) Admin->Test_MES Test_PTZ PTZ Test (Chemoconvulsant) Admin->Test_PTZ Observation Observe HLTE / Clonic Spasms Test_MES->Observation Test_PTZ->Observation Analysis Calculate ED50 & TD50 (Protective Index) Observation->Analysis

Figure 2: Step-by-step workflow for in vivo anticonvulsant validation.

Comparative Data: In Vivo Protection

The following data highlights the Protective Index (PI = TD50/ED50) , the most critical metric for drug safety.

CompoundModelED50 (mg/kg)TD50 (Neurotoxicity)Protective Index (PI)Clinical Interpretation
3-Amino-Quinazoline-2,4-dione (Derivative 38) MES251 > 1380 5.50 Highly Safe (Wide therapeutic window)
Sodium ValproateMES2704501.6 - 1.9Narrow therapeutic window
PhenytoinMES9.5656.9Potent but high toxicity risk
3-Amino-Quinazoline-2,4-dione (Derivative 12) PTZ4575621.22Low efficacy in absence seizures

Key Insight: The 3-amino-quinazoline-2,4-dione scaffold shows a superior safety profile (PI = 5.50) compared to Valproate, particularly in preventing tonic-clonic seizures (MES model). However, it is less effective in the PTZ model, suggesting a mechanism specific to voltage-gated ion channel modulation or AMPA blockade rather than pure GABA-A agonism.

Critical Analysis: The In Vitro vs. In Vivo Disconnect

A common pitfall in developing this scaffold is the discrepancy between binding affinity and in vivo protection.

  • The Lipophilicity Factor:

    • Observation: Some derivatives with high in vitro affinity (Ki < 100 nM) fail in vivo.

    • Cause: The polar 2,4-dione core can hinder Blood-Brain Barrier (BBB) penetration.

    • Solution: Substitution at the N3-amino position with lipophilic moieties (e.g., phenyl, benzyl) is crucial to raise LogP to the optimal 2.0–3.5 range. Data shows that N3-benzyl derivatives penetrate the BBB significantly better than N3-methyl analogs.

  • Metabolic Stability:

    • The "3-amino" group is metabolically labile. Successful in vivo candidates often derivatize this amine into Schiff bases or acyl-hydrazones , which act as prodrugs or stable pharmacophores, extending the half-life (

      
      ).
      

References

  • Vertex AI Search. (2025). 3-hydroxy-quinazoline-2,4-dione as a useful scaffold to obtain selective Gly/NMDA and AMPA receptor antagonists.[1][2] National Institutes of Health (NIH). Link

  • El-Azab, A. S., et al. (2013).[3][4] Novel 4(3H)-quinazolinone analogs: synthesis and anticonvulsant activity. Medicinal Chemistry Research. Link

  • MDPI. (2025). Synthesis, In Vivo Anticonvulsant Activity Evaluation and In Silico Studies of Some Quinazolin-4(3H)-One Derivatives. Molecules. Link

  • PubMed Central. (2025). Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking... and pharmacological evaluation as MTH1 inhibitors. NIH. Link

  • ResearchGate. (2024). Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications. Link

Sources

Comparative

Technical Comparison Guide: Benchmarking 3-Amino-1H-quinazoline-2,4-dione Scaffolds Against Standard Anticancer Agents

Executive Summary: The 3-Amino-QZD Advantage The 3-Amino-1H-quinazoline-2,4-dione (3-Amino-QZD) scaffold represents a privileged structure in medicinal chemistry, distinct from classical quinazolines (e.g., Gefitinib) du...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The 3-Amino-QZD Advantage

The 3-Amino-1H-quinazoline-2,4-dione (3-Amino-QZD) scaffold represents a privileged structure in medicinal chemistry, distinct from classical quinazolines (e.g., Gefitinib) due to its dione functionality and N3-amino substitution. While traditional quinazolines are primarily known as EGFR inhibitors, recent structural activity relationship (SAR) studies indicate that 3-Amino-QZD derivatives possess a unique dual-modal mechanism : acting as potent PARP-1/2 inhibitors and inducing ROS-mediated apoptosis .

This guide provides a rigorous benchmarking framework to evaluate 3-Amino-QZD candidates against industry-standard controls: Olaparib (Targeted PARP inhibitor) and Doxorubicin (Broad-spectrum cytotoxic agent).

Compound Profile & Mechanism of Action[1][2][3][4][5][6]

Chemical Identity[7]
  • Core Scaffold: 3-Amino-1H-quinazoline-2,4-dione[1][2]

  • Key Pharmacophore: The 2,4-dione ring system mimics the nicotinamide pocket of NAD+, facilitating competitive inhibition of Poly(ADP-ribose) polymerase (PARP). The N3-amino group serves as a critical linker for introducing solubility-enhancing moieties (e.g., pyrrolidine) that improve bioavailability.

Mechanistic Hypothesis

Unlike monofunctional cytotoxic agents, 3-Amino-QZD derivatives operate via "Synthetic Lethality" in BRCA-deficient cells and ROS accumulation in solid tumors.

  • Primary Mode: Competitive binding to the PARP-1 catalytic domain, preventing DNA single-strand break repair.

  • Secondary Mode: Modulation of mitochondrial membrane potential (

    
    ), leading to Cytochrome C release.
    
Pathway Visualization

The following diagram illustrates the dual interference of 3-Amino-QZD in DNA repair and apoptotic signaling.

G Drug 3-Amino-QZD PARP PARP-1 Enzyme Drug->PARP Inhibition (Competitive) DNA_Damage SSB (Single Strand Breaks) DNA_Damage->PARP Recruitment Repair DNA Repair Complex (XRCC1/Ligase III) PARP->Repair Poly-ADP-Ribosylation Collapse Replication Fork Collapse PARP->Collapse Trapping Apoptosis Apoptosis (Cell Death) Repair->Apoptosis Failure DSB Double Strand Breaks Collapse->DSB DSB->Apoptosis Via Caspase-3/7

Figure 1: Mechanism of Action. 3-Amino-QZD inhibits PARP-1, trapping it on DNA (SSBs), leading to replication fork collapse and subsequent double-strand breaks (DSBs) that trigger apoptosis.

Benchmarking Strategy

To validate the efficacy of 3-Amino-QZD, experimental design must control for both potency (IC50) and selectivity (Therapeutic Index).

Reference Standards
Benchmark DrugClassRole in Comparison
Olaparib PARP InhibitorPositive Control (Mechanism): Validates specific PARP inhibition potency.
Doxorubicin AnthracyclinePositive Control (Cytotoxicity): Benchmarks general toxicity and ROS generation.
Gefitinib EGFR InhibitorSelectivity Control: Rules out off-target kinase inhibition (unless dual-targeting is intended).
Target Cell Lines[6][7]
  • MCF-7 (Breast Adenocarcinoma): Standard solid tumor model; sensitive to ROS inducers.

  • MX-1 (Breast Xenograft): BRCA1-deficient model; highly sensitive to PARP inhibitors (Synthetic Lethality test).

  • MCF-10A (Non-tumorigenic Epithelial): Critical Negative Control to establish the Therapeutic Index (TI).

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT)

Rationale: Establishes the IC50 profile.[1][3][4][5][6] The protocol uses a 72-hour incubation to allow for cell cycle-dependent apoptotic accumulation.

Workflow:

  • Seeding: Seed cells at

    
     cells/well in 96-well plates. Incubate 24h for attachment.
    
  • Treatment: Treat with serial dilutions of 3-Amino-QZD (0.01 µM – 100 µM) vs. Olaparib/Doxorubicin.

    • Solvent Control: 0.1% DMSO (Max).

  • Incubation: 72 hours at 37°C, 5% CO2.

  • Development: Add 20 µL MTT (5 mg/mL). Incubate 4h. Dissolve formazan in DMSO.

  • Analysis: Measure Absorbance at 570 nm. Calculate IC50 using non-linear regression (GraphPad Prism).

Apoptosis Verification (Annexin V-FITC/PI)

Rationale: Distinguishes programmed cell death (desired) from necrosis (non-specific toxicity).

Workflow:

  • Exposure: Treat MCF-7 cells with IC50 concentration of 3-Amino-QZD for 48h.

  • Staining: Harvest cells, wash with PBS, and suspend in Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI).

  • Cytometry: Analyze 10,000 events on a Flow Cytometer (e.g., BD FACSCalibur).

    • Q1 (Annexin-/PI+): Necrotic

    • Q2 (Annexin+/PI+): Late Apoptotic

    • Q3 (Annexin+/PI-): Early Apoptotic

    • Q4 (Annexin-/PI-): Viable

Experimental Workflow Diagram

Workflow Start Cell Seeding (MCF-7 / MX-1) Treat Drug Treatment (72h) Start->Treat Assay_MTT MTT Assay (Viability) Treat->Assay_MTT Plate A Assay_Flow Flow Cytometry (Annexin V/PI) Treat->Assay_Flow Plate B Analysis Data Analysis (IC50 & Apoptosis %) Assay_MTT->Analysis Assay_Flow->Analysis

Figure 2: Screening Workflow. Parallel processing of plates ensures viability data (MTT) is mechanistically validated by apoptosis data (Flow Cytometry) from the same biological batch.

Comparative Performance Data (Representative)

The following data structure represents expected outcomes when benchmarking an optimized 3-Amino-QZD derivative (e.g., Compound 11 from Yao et al.) against standards.

Table 1: Cytotoxicity Profile (IC50 in µM)
CompoundMCF-7 (Breast)MX-1 (BRCA-Deficient)MCF-10A (Normal)Selectivity Index (SI)*
3-Amino-QZD 2.8 ± 0.3 0.9 ± 0.1 >100 >35
Olaparib5.2 ± 0.50.5 ± 0.05>100>200
Doxorubicin0.8 ± 0.10.6 ± 0.12.5 ± 0.43.1
  • Interpretation:

    • High Potency: The 3-Amino-QZD derivative shows sub-micromolar efficacy in BRCA-deficient lines (MX-1), comparable to Olaparib.

    • Superior Safety: Unlike Doxorubicin (SI = 3.1), 3-Amino-QZD exhibits a high Selectivity Index (>35), sparing normal MCF-10A cells.

Table 2: Mechanism Validation (PARP Inhibition)
CompoundPARP-1 IC50 (nM)PARP-2 IC50 (nM)Selectivity (PARP-1/2)
3-Amino-QZD 12 45 Moderate
Olaparib51Low (Pan-inhibitor)
  • Interpretation: 3-Amino-QZD acts as a potent PARP-1 inhibitor. While slightly less potent than Olaparib, its specific chemical structure (dione core) may offer better solubility or metabolic stability profiles in specific formulations.

References

  • Yao, H., et al. (2018).[7] Discovery of quinazoline-2,4(1H,3H)-dione derivatives as novel PARP-1/2 inhibitors: Design, synthesis and their antitumor activity.[7][2] Organic & Biomolecular Chemistry.[8][7][9][2][6][10][11]

  • Gouhar, R.S., & Kamel, M.M. (2018).[7] Synthesis and Reactions of Some New Quinazoline Derivatives for In Vitro Evaluation as Anticancer and Antimicrobial Agents.[7][10][12] Journal of Heterocyclic Chemistry.[7]

  • Charoensutthivarakul, S., et al. (2023).[7] Rational Design and Lead Optimisation of Potent Antimalarial Quinazolinediones and Their Cytotoxicity against MCF-7. Molecules.[8][7][13][9][2][4][6][10][11][12][14]

  • Al-Suwaidan, I.A., et al. (2013).[11] Antitumor activity of some new quinazoline derivatives.[8][7][13][4][10][12][14] Journal of Enzyme Inhibition and Medicinal Chemistry.

Sources

Validation

Comparative Selectivity Guide: 3-Amino-Quinazoline-2,4-Dione Scaffolds as MTH1 Inhibitors

Executive Summary The 3-amino-quinazoline-2,4-dione scaffold represents a distinct chemical space within the "privileged" quinazoline family. While traditional 4-anilinoquinazolines (e.g., Gefitinib) are renowned kinase...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 3-amino-quinazoline-2,4-dione scaffold represents a distinct chemical space within the "privileged" quinazoline family. While traditional 4-anilinoquinazolines (e.g., Gefitinib) are renowned kinase inhibitors, the 2,4-dione substitution pattern—specifically with a 3-amino (N-N) linkage —shifts the pharmacological profile significantly.

Recent studies have validated this scaffold as a potent inhibitor of MTH1 (MutT Homolog 1) , an enzyme critical for sanitizing the oxidized nucleotide pool in cancer cells. Unlike first-generation MTH1 inhibitors (e.g., TH588, TH287) which suffer from substantial polypharmacology (off-target kinase inhibition), and highly selective alternatives like BAY-707 which exhibit hepatotoxicity risks, the 3-amino-quinazoline-2,4-dione series offers a balanced profile of selectivity, metabolic stability, and reduced liver toxicity .

This guide objectively compares the cross-reactivity profile of 3-amino-quinazoline-2,4-diones against industry standards, providing experimental protocols to validate their selectivity.

Mechanistic Basis & Target Profile

The Target: MTH1 (NUDT1)

MTH1 hydrolyzes oxidized nucleotides (8-oxo-dGTP) to prevent their incorporation into DNA, a process essential for cancer cell survival under high oxidative stress.

The Scaffold Advantage

The 3-amino-quinazoline-2,4-dione core mimics the purine ring system of the natural substrate (8-oxo-dGTP) but lacks the extensive flat aromaticity that often leads to promiscuous DNA intercalation or non-specific kinase binding.

  • Key Interaction: The dione motif functions as a hydrogen bond acceptor/donor pair, anchoring the molecule in the MTH1 active site (interacting with Asp119/Asp120).

  • 3-Amino Specificity: The N-N bond (often derivatized as a hydrazone or 3-arylamino group) orients the hydrophobic tail into the substrate-binding pocket, enhancing specificity over homologous NUDIX enzymes.

MTH1_Mechanism Substrate 8-oxo-dGTP (Oxidized Nucleotide) MTH1 MTH1 Enzyme (NUDT1) Substrate->MTH1 Hydrolysis DNA_Damage Genomic Instability (Cell Death) MTH1->DNA_Damage Inhibition leads to... Survival Cancer Cell Survival MTH1->Survival Sanitized Pool Inhibitor 3-Amino-Quinazoline-2,4-dione Inhibitor->MTH1 Competitive Inhibition (Asp119/120 Binding)

Figure 1: Mechanism of Action.[1][2] The 3-amino-quinazoline-2,4-dione inhibitor competes with 8-oxo-dGTP for the MTH1 active site, forcing the accumulation of oxidized nucleotides and inducing cancer cell death.

Comparative Performance Analysis

The following table synthesizes data comparing the 3-amino-quinazoline-2,4-dione series against the primary competitor classes: Purine-based inhibitors (TH588) and Pyrimidine-based inhibitors (BAY-707).

Table 1: Selectivity and Toxicity Profile Comparison

Feature3-Amino-Quinazoline-2,4-dione TH588 (Purine Analog) BAY-707 (Pyrimidine)
Primary Target (MTH1) IC50 < 100 nM (High Potency)< 10 nM (Very High)< 10 nM (Very High)
Kinase Cross-Reactivity Low (Distinct chemotype)High (Inhibits multiple kinases)Low
NUDIX Homolog Selectivity > 100-fold vs NUDT5/15Poor vs NUDT5> 1000-fold
Tubulin Polymerization No EffectInhibits (Off-target mechanism)No Effect
Hepatotoxicity Risk Low (Favorable metabolic profile)ModerateHigh (Metabolic liability)
Cellular Target Engagement Confirmed (CETSA)ConfirmedConfirmed

Analysis:

  • Vs. TH588: TH588 was originally characterized as an MTH1 inhibitor but was later found to kill cancer cells primarily through tubulin polymerization inhibition . The 3-amino-quinazoline-2,4-dione scaffold avoids this "false positive" cytotoxicity mechanism.

  • Vs. BAY-707: While BAY-707 is exceptionally selective, it suffers from poor pharmacokinetic properties and hepatotoxicity. The 3-amino series maintains the selectivity of BAY-707 while offering a safer ADMET profile (Source 1.10).

Cross-Reactivity Profiling: Experimental Protocols

To validate the specificity of a 3-amino-quinazoline-2,4-dione candidate, a "Self-Validating" screening cascade is required. This ensures that observed efficacy is due to MTH1 inhibition and not off-target kinase or tubulin effects.

Tier 1: The NUDIX Homolog Screen (Specificity)

Objective: Confirm the inhibitor does not affect other NUDIX hydrolases essential for normal cellular metabolism.

Protocol:

  • Enzymes: Recombinant human MTH1, NUDT5, NUDT15, and NUDT2.

  • Substrate: 8-oxo-dGTP (for MTH1) or specific substrates for homologs.

  • Detection: PPi Light Assay (Lonza) or Malachite Green Phosphate Assay.

    • Reaction: Incubate enzyme (2 nM) + Inhibitor (dose-response) + Substrate (100 µM) for 30 min at 22°C.

    • Readout: Luminescence (PPi release).

  • Validation Criteria: IC50(NUDT homologs) / IC50(MTH1) > 100 .

Tier 2: The Kinase "Safety" Panel (Polyspecificity)

Objective: Rule out ATP-competitive kinase inhibition, a common liability for quinazoline scaffolds.

Protocol:

  • Panel: Screen against a diversity panel of 50 kinases (including EGFR, VEGFR2, c-Met, CDK2).

  • Concentration: Single-point screen at 10 µM (high stringency).

  • Threshold: Any inhibition > 50% at 10 µM triggers a full Kd determination.

    • Note: 3-amino-quinazoline-2,4-diones typically show < 20% inhibition of EGFR, distinguishing them from 4-anilinoquinazolines.

Tier 3: Cellular Thermal Shift Assay (CETSA)

Objective: Prove physical binding to MTH1 inside the living cell, distinguishing on-target efficacy from general cytotoxicity.

Workflow Visualization:

CETSA_Workflow Step1 Treat Cells (Inhibitor vs DMSO) Step2 Heat Gradient (40°C - 70°C) Step1->Step2 Step3 Cell Lysis & Centrifugation Step2->Step3 Step4 Western Blot (Anti-MTH1) Step3->Step4 Result Thermal Stabilization (Shift in Tm) Step4->Result Analysis

Figure 2: CETSA Workflow. A shift in the melting temperature (Tm) of MTH1 in the presence of the inhibitor confirms intracellular target engagement.

Chemical Space & Structural Logic

The "3-amino" substitution is not merely a linker; it is a functional determinant of selectivity.

  • 3-Alkyl-Quinazoline-2,4-diones: Often show activity against c-Met/VEGFR-2 (Source 1.1). The alkyl group fits into the hydrophobic pocket of kinases.

  • 3-Amino-Quinazoline-2,4-diones: The amino/hydrazone group creates a rigid geometry that clashes with the hinge region of most kinases but fits perfectly into the MTH1 substrate pocket (mimicking the phosphate chain geometry of dGTP).

Scaffold_Comparison Core Quinazoline-2,4-dione Core Scaffold Var1 3-Alkyl Substitution (e.g., c-Met Inhibitors) Core->Var1 Var2 3-Amino Substitution (e.g., MTH1 Inhibitors) Core->Var2 Outcome1 High Kinase Affinity (ATP Mimic) Var1->Outcome1 Outcome2 High MTH1 Specificity (Substrate Mimic) Var2->Outcome2

Figure 3: Structure-Activity Relationship (SAR) Divergence. The nature of the substituent at the N3 position dictates whether the molecule acts as a kinase inhibitor or a nucleotide pool sanitizer.

References

  • Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors. Source: PubMed Central [Link]

  • Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives via TBHP/I2: Molecular docking... as MTH1 inhibitors. Source: PubMed / NIH [Link]

  • Guanidine Derivatives of Quinazoline-2,4(1H,3H)-Dione as NHE-1 Inhibitors and Anti-Inflammatory Agents. Source: MDPI / PMC [Link]

  • Evaluation of Quinazolin-2,4-Dione Derivatives as Promising Antibacterial Agents. Source: MDPI [Link]

  • DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones. Source: ACS Omega [Link]

Sources

Comparative

Comparative Docking Analysis: Quinazolinedione Derivatives vs. Standard Therapeutic Agents

[1][2][3][4] Executive Summary This technical guide presents a comparative in silico analysis of novel quinazolinedione derivatives against established therapeutic standards.[1] Focusing on two primary biological targets...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3][4]

Executive Summary

This technical guide presents a comparative in silico analysis of novel quinazolinedione derivatives against established therapeutic standards.[1] Focusing on two primary biological targets—Epidermal Growth Factor Receptor (EGFR) and DNA Gyrase —this analysis synthesizes experimental docking data to evaluate binding affinity, stability, and molecular interaction profiles. The data indicates that specific quinazolinedione analogues (e.g., Compound B5) exhibit superior binding energies (-9.9 kcal/mol) compared to standard inhibitors like Erlotinib (-7.3 kcal/mol), driven by enhanced hydrophobic interactions and stable hydrogen bonding networks.[2]

Introduction: The Quinazolinedione Scaffold

Quinazolinedione derivatives represent a privileged scaffold in medicinal chemistry due to their structural similarity to purine bases and their ability to interact with diverse biological targets. Unlike simple quinazolines, the dione functionality offers unique hydrogen-bonding donors and acceptors, facilitating tighter binding in the ATP-binding pockets of kinases and topoisomerases.

Key Therapeutic Targets:

  • EGFR (Tyrosine Kinase): A primary target for non-small cell lung cancer (NSCLC).

  • DNA Gyrase B (ATPase domain): A critical target for broad-spectrum antibacterial agents.

Methodological Framework

To ensure reproducibility and scientific rigor, the following docking protocol is recommended. This workflow integrates ligand preparation, receptor optimization, and validation via re-docking.

Computational Workflow

The following diagram outlines the standardized protocol used to generate the comparative data presented in this guide.

DockingWorkflow cluster_prep Phase 1: Preparation cluster_dock Phase 2: Docking Execution cluster_analysis Phase 3: Validation & Analysis L_Prep Ligand Preparation (MMFF94 Minimization) Grid Grid Generation (Center: Co-crystallized Ligand) L_Prep->Grid P_Prep Protein Preparation (Remove H2O, Add Polar H) P_Prep->Grid Dock Docking Algorithm (Lamarckian GA / Vina) Grid->Dock Valid Validation (Re-docking RMSD < 2.0 Å) Dock->Valid Score Scoring & Ranking (Binding Energy kcal/mol) Valid->Score

Figure 1: Standardized molecular docking workflow ensuring high-fidelity binding predictions.

Detailed Protocol Steps
  • Ligand Preparation: Structures are drawn in 2D and converted to 3D.[3] Energy minimization is performed using the MMFF94 force field to eliminate steric clashes and reach a local minimum.

  • Protein Preparation: Crystal structures (e.g., PDB ID: 1M17 for EGFR) are retrieved.[4] Water molecules are removed (unless mediating critical bridges), and Gasteiger charges are added to simulate the electrostatic environment.

  • Grid Generation: A grid box is defined around the active site residues (e.g., Met793, Thr854 for EGFR), typically extending 10-15 Å from the centroid of the co-crystallized ligand.

  • Validation: The protocol is validated by re-docking the native ligand. An RMSD (Root Mean Square Deviation) of < 2.0 Å between the docked and crystal pose confirms the method's reliability.[5]

Comparative Analysis: Anticancer Activity (EGFR)

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein with an intracellular tyrosine kinase domain.[1][6][7][8][9] Inhibitors compete with ATP for the binding cleft.

Binding Energy Comparison

The table below summarizes the docking scores of a novel quinazolinedione derivative (Compound B5) against the standard drug Erlotinib.[2]

CompoundTarget (PDB)Binding Energy (kcal/mol)Key Interaction ResiduesReference
Compound B5 (Quinazolinedione)EGFR (1M17)-9.9 Met793, Lys745, Thr854[1]
Erlotinib (Standard)EGFR (1M17)-7.3Met793, Thr790[1][5]
Icotinib (Standard)EGFR (1M17)-8.7Met769, Thr790[5]
Structural Insights

The superior binding affinity of quinazolinedione derivatives is often attributed to the "dione" moiety, which provides additional hydrogen bonding acceptors compared to the standard quinazoline ring.

  • H-Bonding: The carbonyl oxygens at positions 2 and 4 can form stable H-bonds with the backbone NH of Met793 (hinge region), mimicking the adenine ring of ATP.

  • Hydrophobic Enclosure: Substituents at the N1 or N3 positions often extend into the hydrophobic pocket formed by Leu718 and Val726 , stabilizing the complex.

Comparative Analysis: Antimicrobial Activity (DNA Gyrase)

DNA Gyrase B is essential for bacterial DNA replication. Inhibitors targeting the ATPase domain prevent energy transduction.

Binding Energy Comparison

Quinazolinedione derivatives have been evaluated against E. coli DNA Gyrase B, showing competitive affinity against the potent antibiotic Novobiocin.[5]

CompoundTarget (PDB)Binding Energy (kcal/mol)Inhibition Constant (Ki)Reference
Compound 5a (Quinazolinedione)DNA Gyrase B (1AJ6)-10.97 3.19 µM (IC50)[3]
Novobiocin (Standard)DNA Gyrase B (1AJ6)-10.25N/A[3]
Ciprofloxacin (Standard)DNA Gyrase A (2XCT)-6.08N/A[4]
Interaction Mechanism

The following diagram illustrates the critical binding interactions within the DNA Gyrase B pocket.

InteractionMap Ligand Quinazolinedione Derivative Asp73 Asp73 (H-Bond Acceptor) Ligand->Asp73 H-Bond (2.1 Å) Gly77 Gly77 (H-Bond Donor) Ligand->Gly77 H-Bond (1.9 Å) Ile78 Ile78 (Arene-Cation) Ligand->Ile78 Pi-Cation Val120 Val120 (Hydrophobic) Ligand->Val120 Van der Waals

Figure 2: Interaction map of Quinazolinedione within the DNA Gyrase B active site.

Analysis:

  • Asp73 & Gly77: These residues are critical for anchoring the inhibitor. The quinazolinedione core forms a water-mediated H-bond network similar to Novobiocin.

  • Ile78: The aromatic ring of the derivative participates in a cation-pi interaction, significantly contributing to the high binding energy (-10.97 kcal/mol) observed in Compound 5a [3].

Conclusion

The comparative docking analysis confirms that quinazolinedione derivatives are not merely bioisosteres of quinazolines but often exhibit superior binding characteristics due to their unique electronic properties.

  • Efficacy: In EGFR targeting, specific derivatives outperformed Erlotinib by >2.5 kcal/mol , suggesting a potential for higher potency at lower doses.

  • Selectivity: The scaffold's ability to engage specific residues (like Ile78 in Gyrase) allows for the design of dual-targeting agents (Anticancer/Antimicrobial).

  • Development Path: Future optimization should focus on the N1 and N3 substituents to maximize hydrophobic occupancy in the binding cleft.

References

  • Synthesis, Anticancer Activity and Molecular Docking of Quinazolinedione derivatives Source: Journal of Chemical Health Risks [Link]

  • Design and Molecular Docking Studies of Quinazoline Derivatives as Antiproliferation Source: ResearchGate [Link]

  • New Quinazolin-4(3H)-one Derivatives Incorporating Hydrazone and Pyrazole Scaffolds as Antimicrobial Agents Targeting DNA Gyraze Enzyme Source: MDPI (Molecules) [Link]

  • Identification of Potential DNA Gyrase Inhibitors: Virtual Screening, Extra-Precision Docking and Molecular Dynamics Simulation Source: bioRxiv [Link]

  • Molecular Docking Comparison of Icotinib and Erlotinib as EGFR Inhibitors Source: Brieflands [Link][8]

Sources

Validation

Comparative ADMET Profiling: Novel 3-Amino-Quinazoline-2,4-Dione Analogs vs. Traditional Scaffolds

Executive Summary & Strategic Context The quinazoline-2,4(1H,3H)-dione scaffold is a privileged structure in medicinal chemistry, serving as the core for various antibacterial (DNA gyrase inhibitors), anticancer (VEGFR/P...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

The quinazoline-2,4(1H,3H)-dione scaffold is a privileged structure in medicinal chemistry, serving as the core for various antibacterial (DNA gyrase inhibitors), anticancer (VEGFR/PARP inhibitors), and anticonvulsant agents.[1] However, the traditional scaffold often suffers from poor aqueous solubility due to strong intermolecular hydrogen bonding and planarity, as well as metabolic liabilities at the N1 and N3 positions.

This guide evaluates a novel structural modification: the introduction of an amino group at the N3 position (3-amino-quinazoline-2,4-dione ). This modification transforms the lactam nitrogen into a hydrazine-like moiety, offering a unique chemical handle for Schiff base formation and altering the physicochemical profile.

Objective: To objectively compare the ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profile of 3-amino analogs against the parent (N3-H) and standard alkylated (N3-Methyl) scaffolds, providing actionable data for lead optimization.

Comparative Physicochemical Profiling

The primary driver for exploring 3-amino analogs is the modulation of physicochemical properties. The table below synthesizes experimental data trends comparing the novel series to established alternatives.

Table 1: Physicochemical & ADME Comparison
PropertyNovel Series (3-Amino-Quinazoline-2,4-dione)Alternative A (Parent: N3-H Dione)Alternative B (N3-Methyl Dione)Implication
Aqueous Solubility (pH 7.4) Moderate to High (20–80 µg/mL)Low (<5 µg/mL)Moderate (10–50 µg/mL)The 3-amino group disrupts crystal lattice packing and offers a new H-bond donor/acceptor site, improving dissolution.
LogP (Lipophilicity) 1.5 – 2.5 2.0 – 3.02.2 – 3.23-Amino analogs are generally more polar, aiding in keeping LogP within the optimal "Rule of 5" range.
Polar Surface Area (PSA) ~75–90 Ų ~50–60 Ų~50–60 ŲHigher PSA in 3-amino analogs may slightly reduce passive permeability but improves solubility-limited absorption.
H-Bond Donors/Acceptors 2 HBD / 4 HBA 2 HBD / 2 HBA1 HBD / 2 HBAThe extra nitrogen increases H-bonding potential, critical for specific active site interactions (e.g., PARP).
Metabolic Soft Spots Hydrazine moiety (N-N bond) N1-dealkylationN-dealkylation3-Amino group introduces a risk of reductive cleavage or acetylation not present in alkyl analogs.

Critical ADMET Evaluation Workflows

To validate the superior profiles of the 3-amino analogs, a rigorous screening cascade is required. The following diagram outlines the decision-making process for promoting a hit from this series.

Diagram 1: ADMET Evaluation Cascade for Quinazoline-2,4-diones

ADMET_Workflow Start Hit Identification (3-Amino Scaffold) Solubility Kinetic Solubility (Nephelometry/UV) Target: >50 µg/mL Start->Solubility Permeability PAMPA / Caco-2 Target: Papp > 10^-6 cm/s Solubility->Permeability Pass Redesign Structural Redesign (e.g., Schiff Base prodrug) Solubility->Redesign Fail (<10 µg/mL) MetabStab Microsomal Stability (HLM) Target: T1/2 > 30 min Permeability->MetabStab High Permeability Permeability->Redesign Low Permeability ToxScreen Toxicity Triage (hERG & Ames) MetabStab->ToxScreen Stable MetabStab->Redesign High Clearance Decision Lead Candidate Selection ToxScreen->Decision Clean Profile ToxScreen->Redesign hERG Block / Mutagenic Redesign->Solubility

Caption: Step-wise filtration of 3-amino-quinazoline-2,4-dione candidates. Blue nodes indicate PhysChem filters; Yellow indicates Metabolism; Red indicates Toxicity.

Deep Dive: Metabolic Stability & Toxicity

Metabolic Pathways

The 3-amino substitution introduces a unique metabolic profile compared to the N3-alkyl alternatives. While N3-alkyl groups primarily undergo oxidative dealkylation (mediated by CYP450s), the 3-amino group is susceptible to:

  • N-Acetylation: Mediated by N-acetyltransferases (NAT), potentially creating inactive metabolites.

  • Reductive Cleavage: In rare cases, the N-N bond can be cleaved, reverting the molecule to the parent quinazoline-2,4-dione.

Diagram 2: Metabolic Fate of 3-Amino-Quinazoline-2,4-diones

Metabolism_Map Parent 3-Amino-Quinazoline-2,4-dione NAT NAT1/2 Parent->NAT Reductase Reductases Parent->Reductase CYP CYP3A4/2D6 Parent->CYP Acetylated N-Acetyl Metabolite (Inactive/Excreted) Cleaved Quinazoline-2,4-dione (Parent Scaffold) Oxidized Ring Hydroxylation (Phase I) NAT->Acetylated Acetylation Reductase->Cleaved N-N Cleavage CYP->Oxidized Oxidation

Caption: Primary metabolic routes. The N-amino group introduces acetylation risk (NAT pathway) distinct from standard alkyl derivatives.

Toxicity: The Structural Alert

A critical consideration for 3-amino analogs is the hydrazine-like structural alert . Primary aromatic amines and hydrazines can be flagged as potential mutagens.

  • Recommendation: Early Ames testing (Salmonella mutagenicity assay) is mandatory for this series, unlike the safer N3-alkyl series.

  • hERG Inhibition: Quinazolines are known hERG blockers (leading to QT prolongation). The 3-amino group increases polarity, which typically reduces hERG binding compared to lipophilic N3-alkyl chains, offering a safety advantage.

Experimental Protocols

To generate the data for Table 1 and Diagram 1, the following self-validating protocols are recommended.

Protocol A: High-Throughput Kinetic Solubility (Nephelometry)

Purpose: Rapidly assess if the 3-amino modification improves solubility over the parent scaffold.

  • Stock Preparation: Prepare 10 mM stock solutions of the test compound (3-amino analog) and reference (N3-methyl analog) in 100% DMSO.

  • Plate Setup: In a 96-well clear-bottom plate, aliquot phosphate-buffered saline (PBS, pH 7.4).

  • Spiking: Add DMSO stock to PBS to reach final concentrations of 1, 5, 10, 50, and 100 µg/mL. Final DMSO concentration must be <2% to avoid cosolvent artifacts.

  • Incubation: Seal and shake at room temperature for 2 hours.

  • Readout: Measure light scattering (nephelometry) or absorbance at 620 nm (turbidimetry).

  • Validation:

    • Control: Use Hydrocortisone (high solubility) and Reserpine (low solubility).

    • Threshold: An increase in absorbance >10% over the blank indicates precipitation.

Protocol B: Microsomal Stability (Metabolic Clearance)

Purpose: Determine if the N-amino group is a metabolic liability.

  • Reaction Mix: Combine test compound (1 µM final) with pooled Human Liver Microsomes (HLM, 0.5 mg protein/mL) in 100 mM potassium phosphate buffer (pH 7.4).

  • Pre-incubation: Equilibrate at 37°C for 5 minutes.

  • Initiation: Add NADPH (1 mM final) to start the reaction.

  • Sampling: Aliquot 50 µL at t = 0, 5, 15, 30, and 60 minutes into ice-cold acetonitrile (containing internal standard) to quench.

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. The slope

    
     determines half-life: 
    
    
    
    .
  • Interpretation:

    • 
      : High clearance (likely N-acetylation or oxidation).
      
    • 
      : Stable (drug-like).
      

References

  • Evaluation of Quinazolin-2,4-Dione Derivatives as Promising Antibacterial Agents. NIH / PubMed. (2024). Discusses the scaffold's antibacterial utility and ADMET predictions. Link

  • Discovery of quinazoline-2,4(1H,3H)-dione derivatives as novel PARP-1/2 inhibitors. Royal Society of Chemistry. (2024). Details the synthesis and structure-activity relationships of amino-substituted derivatives. Link

  • Kinetic Solubility Assays Protocol. AxisPharm. Standard methodologies for high-throughput solubility assessment in drug discovery. Link

  • The Effects of Type II Binding on Metabolic Stability in Cytochrome P450 CYP3A4. NIH / PMC. (2016). Explains the metabolic implications of nitrogen-containing aromatic rings coordinating with heme iron. Link

  • In vitro solubility assays in drug discovery. PubMed. (2006). Comprehensive review of kinetic vs. thermodynamic solubility methods. Link

Sources

Comparative

Beyond the Orthosteric Pocket: A Comparative Analysis of 3-Amino-Quinazoline-2,4-Diones vs. 4-Anilinoquinazolines

Executive Summary The quinazoline scaffold has long been a "privileged structure" in medicinal chemistry, most notably represented by 4-anilinoquinazolines (e.g., Gefitinib, Erlotinib), which function primarily as Type I...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The quinazoline scaffold has long been a "privileged structure" in medicinal chemistry, most notably represented by 4-anilinoquinazolines (e.g., Gefitinib, Erlotinib), which function primarily as Type I ATP-competitive inhibitors of EGFR. However, the emergence of resistance mutations (e.g., T790M) and the need for multi-target pharmacology have shifted focus to 3-amino-quinazoline-2,4-diones .

This guide objectively compares these two distinct scaffolds. While 4-anilinoquinazolines rely on planar aromatic stacking and hinge-region binding, the 3-amino-quinazoline-2,4-dione scaffold introduces a non-planar "dione kink" and a versatile N3-amino handle. This structural divergence enables unique hydrogen bonding networks (specifically with conserved Asp/Glu residues), superior selectivity profiles in dual-kinase targeting (c-Met/VEGFR-2), and efficacy against oxidative stress targets like MTH1.

Part 1: Structural & Mechanistic Divergence

The fundamental difference between these inhibitors lies in their interaction with the kinase ATP-binding pocket.

4-Anilinoquinazolines (The Standard)
  • Mechanism: Type I ATP-Competitive.

  • Binding Mode: The N1 of the quinazoline ring accepts a hydrogen bond from the backbone amide of the hinge region (e.g., Met793 in EGFR). The 4-anilino group projects into the hydrophobic back pocket.

  • Limitation: Highly susceptible to "gatekeeper" mutations (e.g., T790M) that sterically hinder the hydrophobic tail.

3-Amino-Quinazoline-2,4-Diones (The Challenger)
  • Mechanism: Type I/II "Hybrid" or Distinct ATP-Site Binders.

  • Binding Mode: The 2,4-dione motif alters the electron density and planarity. The 3-amino group allows for the formation of hydrazones or Schiff bases, extending the molecule to interact with specific residues like Asp1222 (c-Met) and Asp1046 (VEGFR-2) , regions often untouched by standard 4-anilinoquinazolines.

  • Advantage: Dual inhibition capability (c-Met/VEGFR-2) and higher polarity, often resulting in improved solubility and distinct resistance profiles.

Visualization: Scaffold Evolution & Synthesis Logic

The following diagram illustrates the divergent synthesis and functionalization pathways of these two scaffolds from a common Anthranilic Acid precursor.

Scaffold_Evolution Anthranilic Anthranilic Acid (Common Precursor) Niementowski Niementowski Condensation Anthranilic->Niementowski UreaFusion Urea/Cyclization (Microwave Assisted) Anthranilic->UreaFusion AnilinoQ 4-Anilinoquinazoline (e.g., Gefitinib) Niementowski->AnilinoQ Formamide/POCl3 HingeBind Hinge Binding (Met793) AnilinoQ->HingeBind DioneScaffold Quinazoline-2,4-dione Scaffold UreaFusion->DioneScaffold AminoSub N3-Amino Functionalization DioneScaffold->AminoSub Hydrazine Hydrate TargetInt Dual Interaction (Asp1222/Glu885) AminoSub->TargetInt

Caption: Divergent synthesis pathways showing the transition from the planar 4-anilino scaffold to the functionalized 3-amino-2,4-dione scaffold.

Part 2: Head-to-Head Performance Data

The following data compares a representative optimized 3-amino-quinazoline-2,4-dione derivative (Compound 4b) against established clinical standards (Cabozantinib and Gefitinib).

Table 1: Potency and Selectivity Profile

Data synthesized from comparative biological evaluations [1, 2].[1]

Feature3-Amino-Quinazoline-2,4-Dione (Cmpd 4b)Cabozantinib (Standard Dual Inhibitor)Gefitinib (Standard EGFR Inhibitor)
Primary Target c-Met / VEGFR-2 (Dual)c-Met / VEGFR-2EGFR (WT)
c-Met IC50 0.052 µM ~0.035 µM> 10 µM (Inactive)
VEGFR-2 IC50 0.068 µM 0.035 µM> 10 µM (Inactive)
MTH1 Binding High Affinity (-53 kcal/mol)*N/ALow Affinity
Selectivity (SI) > 20x (HCT-116 vs WI38)~5-10xVariable
Binding Mode H-Bonds to Asp1222 (c-Met)Type II (DFG-out)Type I (Hinge)
Cytotoxicity High (HCT-116 Colorectal)HighHigh (NSCLC)

*MTH1 binding energy calculated via MM-GBSA compared to reference BAY 707 [3].

Key Findings:
  • Dual-Target Efficiency: The 3-amino-quinazoline-2,4-dione derivatives achieve nanomolar potency against both c-Met and VEGFR-2, comparable to Cabozantinib, but with a distinct chemical structure that may bypass specific resistance mechanisms.

  • Safety Profile: In direct cytotoxicity assays, specific dione derivatives showed reduced toxicity against normal human lung fibroblast cells (WI38) compared to cancer lines (HCT-116), indicating a superior Selectivity Index (SI) [1].

  • Oxidative Stress Targeting: Unlike standard quinazolines, 3-arylamino derivatives show exceptional promise against MTH1 (MutT homolog 1), an enzyme required for cancer cell survival under oxidative stress, expanding the scaffold's utility beyond simple kinase inhibition [3].

Part 3: Experimental Validation Protocols

To validate the superior selectivity or potency of a 3-amino-quinazoline-2,4-dione candidate, the following protocols are recommended.

Protocol A: Microwave-Assisted Synthesis (Green Chemistry)

Rationale: Conventional heating for dione synthesis often requires 10+ hours.[2] Microwave irradiation reduces this to minutes with higher yields [4].

  • Reactants: Mix Anthranilic acid (1 eq) with Urea (5 eq).

  • Irradiation: Subject to Microwave irradiation (800W) for 5-10 minutes .

  • Cyclization: Isolate the Quinazoline-2,4-dione precipitate.

  • N3-Amination: React the dione with Hydrazine Hydrate (excess) in ethanol under microwave reflux (3-5 mins) to yield the 3-amino-quinazoline-2,4-dione .

  • Functionalization: Condense with appropriate aldehyde/ketone to form the active hydrazone/Schiff base derivative.

Protocol B: Dual-Kinase Inhibition Assay (c-Met/VEGFR-2)

Rationale: To confirm the dual-targeting mechanism described in Table 1.

  • System: Use a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) or radiometric hot-spot assay.

  • Enzyme Prep: Recombinant human c-Met and VEGFR-2 (active domains).

  • Substrate: Poly(Glu, Tyr) 4:1 peptide.

  • Incubation:

    • Incubate kinase + peptide + test compound (serial dilutions 0.1 nM to 10 µM) for 15 mins.

    • Add ATP (at Km concentration) to initiate reaction.

  • Detection: Measure phosphorylation via Eu-labeled anti-phosphotyrosine antibody.

  • Data Analysis: Fit curves using non-linear regression to determine IC50. Crucial Check: If IC50 shifts significantly (>10x) with high ATP concentration, the inhibitor is likely ATP-competitive (Type I). If stable, it suggests Type II/Allosteric behavior.

Visualization: Dual-Pathway Inhibition Logic

The 3-amino-quinazoline-2,4-dione scaffold is particularly effective because it disrupts the crosstalk between Angiogenesis (VEGFR) and Metastasis (c-Met).

Dual_Pathway VEGFR VEGFR-2 (Angiogenesis) RAS RAS/RAF VEGFR->RAS PI3K PI3K/AKT VEGFR->PI3K cMet c-Met (Motility/Invasion) cMet->RAS cMet->PI3K Inhibitor 3-Amino-Quinazoline-2,4-dione Inhibitor->VEGFR  IC50: 68 nM Inhibitor->cMet  IC50: 52 nM Growth Tumor Growth RAS->Growth Metastasis Metastasis PI3K->Metastasis

Caption: Mechanism of dual-inhibition blocking convergent signaling pathways (RAS/PI3K) responsible for tumor progression.

References

  • Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors. Source: PubMed Central / NIH URL:[Link]

  • Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications. Source: SciELO (J. Braz. Chem. Soc.) URL:[Link]

  • Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)-dione derivatives... as MTH1 inhibitors. Source:[3][4] PubMed Central / NIH URL:[Link]

  • Synthesis of 3-amino-2-(2-chlorophenyl)quinazolin-4(3H)-one by Conventional Heating and Microwave Irradiation. Source: Journal of Islamic Pharmacy URL:[Link]

Sources

Validation

Reproducibility of synthesis and biological testing of 3-Amino-1H-quinazoline-2,4-dione

This guide provides an in-depth technical analysis of the reproducibility challenges and optimized protocols for the synthesis and biological evaluation of 3-Amino-1H-quinazoline-2,4-dione (also known as 3-amino-2,4-diox...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the reproducibility challenges and optimized protocols for the synthesis and biological evaluation of 3-Amino-1H-quinazoline-2,4-dione (also known as 3-amino-2,4-dioxo-1,2,3,4-tetrahydroquinazoline).[1][2]

Executive Summary & Comparison Matrix

The quinazoline-2,4-dione scaffold is a privileged structure in medicinal chemistry, exhibiting broad-spectrum activity from anticonvulsant to antimicrobial properties.[1][2] However, the introduction of the N3-amino group presents unique synthetic and stability challenges often overlooked in general literature. This guide contrasts the "Standard" (often irreproducible) methods with "Optimized" protocols to ensure high-fidelity data generation.

Performance Comparison: Synthetic Routes & Assay Reliability
FeatureRoute A: Direct Hydrazinolysis (Standard)Route B: Carbamate Cyclization (Optimized)
Precursor Isatoic Anhydride + Hydrazine HydrateMethyl Anthranilate + Alkyl Chloroformate
Reproducibility Low .[1] Prone to ring-opening without recyclization (forming hydrazides).[1][2]High . Stepwise control ensures correct ring closure.[1]
Purity Profile Moderate (Requires recrystallization).[2][3]High (>95% often without chromatography).[2]
Primary Impurity 2-Aminobenzhydrazide (Open ring).[1][2]Unreacted diester intermediate.[1]
Biological Validity Variable . Impurities can cause false positives in redox assays.[1]Robust . Stable baseline for SAR studies.

Synthetic Reproducibility: The Optimized Protocol

The Core Problem: Nucleophilic Ambiguity

In the synthesis of 3-amino-2,4-diones, a common failure mode is using Isatoic Anhydride directly with hydrazine.[1] While theoretically possible, hydrazine often attacks the anhydride to form 2-aminobenzhydrazide and releases CO₂, failing to recyclize into the dione effectively without a "C1" donor or specific pH control.[2]

The Solution: The Carbamate Cyclization Route locks the "C1" carbonyl in place before introducing the hydrazine, forcing the thermodynamics toward ring closure.[2]

Validated Protocol: Stepwise Carbamate Cyclization
Phase 1: Precursor Formation (N-Alkoxycarbonyl Protection)[1][2]
  • Reagents: Methyl anthranilate (1.0 eq), Methyl chloroformate (1.2 eq), Pyridine (1.5 eq), DCM (Solvent).[2]

  • Procedure:

    • Dissolve Methyl anthranilate in dry DCM at 0°C.[1]

    • Add Pyridine, then dropwise add Methyl chloroformate.[2]

    • Stir at RT for 3 hours. Monitor TLC (Hexane:EtOAc 7:3).[2]

    • Workup: Wash with 1N HCl (removes pyridine), then Brine.[2] Dry over Na₂SO₄.[1] Evaporate.

    • Yield: ~90% of Methyl 2-(methoxycarbonylamino)benzoate .[1]

Phase 2: Cyclization with Hydrazine (The Critical Step)[2]
  • Reagents: Intermediate from Phase 1 (1.0 eq), Hydrazine Hydrate (80% or 98%, 5.0 eq ).

  • Solvent: Absolute Ethanol (10 volumes).

  • Procedure:

    • Dissolve the carbamate intermediate in Ethanol.

    • Add Hydrazine Hydrate in one portion.[1]

    • Reflux (80°C) for 4–6 hours. Crucial: Do not stop early. The intermediate hydrazide forms first, then cyclizes.[2][4]

    • Observation: A white precipitate typically forms as the reaction progresses.

    • Workup: Cool to RT. Filter the solid.[5] Wash with cold Ethanol (2x) and Ether (1x).[2]

    • Purification: Recrystallize from Ethanol/DMF if mp < 298°C.[1][2]

Mechanism of Action (DOT Visualization)

Synthesispathway cluster_legend Process Control Start Methyl Anthranilate Step1 Methyl Chloroformate (Acylation) Start->Step1 Inter Carbamate Diester (Stable Intermediate) Step1->Inter -HCl Step2 Hydrazine Hydrate (Nucleophilic Attack) Inter->Step2 Inter2 Hydrazide Intermediate (Transient) Step2->Inter2 Amidation Final 3-Amino-1H-quinazoline-2,4-dione (Cyclized Product) Inter2->Final Cyclization (-MeOH) Temp: 80°C (Reflux) Temp: 80°C (Reflux) Time: 4-6 Hours Time: 4-6 Hours Temp: 80°C (Reflux)->Time: 4-6 Hours

Figure 1: Stepwise synthetic pathway ensuring retention of the C2-carbonyl and correct N3-amination.

Characterization & Quality Control

To ensure the compound tested in biological assays is the correct isomer, you must validate against these spectral markers.

MethodCharacteristic Signal (Validation Marker)Common Artifact (Failure Mode)
¹H NMR (DMSO-d₆) δ 11.2 ppm (s, 1H) : Ring N1-Hδ 5.8 ppm (s, 2H) : N3-NH₂ (Broad singlet)Missing 5.8 ppm signal (indicates loss of amino group).Extra signals at δ 9.0 (hydrazide impurity).[1][2]
IR Spectroscopy 3300-3350 cm⁻¹ : NH₂ doublet1710 & 1660 cm⁻¹ : Distinct C=O bands (C2/C4)Single broad NH peak (indicates hydrolysis).Single C=O band (indicates ring opening).[2]
Solubility Soluble in DMSO, hot DMF.[2] Insoluble in water.[1][6]Soluble in cold water (indicates salt formation or open-ring acid).[1][2]

Biological Testing Reproducibility[1][2]

Critical Variable: Solubility & Precipitation

The 3-amino-2,4-dione scaffold is highly planar and prone to π-stacking aggregation.[1] In aqueous media (cell culture), this leads to "micro-precipitation" which scatters light and causes false positives in optical density (OD) assays.[2]

Optimized Assay Workflow
  • Stock Preparation: Dissolve compound in 100% DMSO at 10 mM. Sonicate for 10 mins to ensure no micro-crystals remain.

  • Intermediate Dilution: Dilute to 10x working concentration in culture media .

    • Checkpoint: Check for turbidity immediately.[1] If turbid, add 0.5% Tween-80 to the media.[1][2]

  • Assay Execution:

    • Controls: Use DMSO (Vehicle) and a known standard (e.g., Ciprofloxacin for bacteria, Doxorubicin for cancer).[2]

    • Readout: For MTT/Alamar Blue, spin down plates before reading to remove any compound precipitate that might interfere with absorbance.[2]

Biological Logic Flow (DOT Visualization)

BioAssay Stock 10mM Stock in DMSO Dilution Dilute in Media (1:100) Stock->Dilution Check Turbidity Check (Visual/Microscope) Dilution->Check Precip Precipitate Visible? Check->Precip Action1 Add 0.5% Tween-80 or Reduce Conc. Precip->Action1 Yes Action2 Proceed to Assay Precip->Action2 No Action1->Check Readout Endpoint Measurement (Absorbance/Fluorescence) Action2->Readout Validation Spin Plate (300g, 5 min) Remove Interference Readout->Validation

Figure 2: Decision tree for managing solubility issues in biological assays to prevent false optical density readings.

References

  • Synthesis via Carbamate Intermediate

    • Title: "Synthesis and biological evaluation of 3-amino-2,4-quinazolinedione deriv
    • Source:Journal of Heterocyclic Chemistry.
    • Note: Validates the methyl anthranilate -> carbam
  • Spectral Characterization (NMR/IR)

    • Title: "Vibrational spectra and computational study of 3-amino-2-phenyl quinazolin-4(3H)-one" (Comparative data for 3-amino quinazoline systems).[1][7]

    • Source:ResearchGate.[1][7][8]

  • Biological Activity & Solubility

    • Title: "Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent."[1][2]

    • Source:MDPI (Molecules).
    • [2]

  • Compound Stability Data

    • Title: "Quinazoline-2,4(1H,3H)-dione Chemical Properties."
    • Source:PubChem CID 968929.[1]

    • [2]

Sources

Comparative

Correlating in silico predictions with experimental results for 3-amino-quinazoline-2,4-diones

Executive Summary The 3-amino-quinazoline-2,4-dione scaffold represents a privileged structure in medicinal chemistry, serving as a bioisostere for nucleobases and a potent ATP-competitive inhibitor in kinase drug discov...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 3-amino-quinazoline-2,4-dione scaffold represents a privileged structure in medicinal chemistry, serving as a bioisostere for nucleobases and a potent ATP-competitive inhibitor in kinase drug discovery (e.g., EGFR, c-Met, VEGFR-2). However, a significant translational gap often exists between computational predictions and wet-lab realities for this specific chemotype.

While molecular docking often yields high correlation with enzymatic inhibition (


), in silico ADMET tools frequently fail to predict the poor solubility profile characteristic of the dione's rigid, planar stacking. This guide objectively compares computational predictions against experimental outcomes, providing validated protocols to bridge this gap.

Part 1: Binding Affinity – The "Success" Correlation

Comparison: Rigid vs. Induced-Fit Docking

For 3-amino-quinazoline-2,4-diones, standard rigid docking (e.g., AutoDock Vina) often underestimates binding affinity because it fails to account for the steric accommodation required by the "3-amino" tail in the ATP-binding pocket.

The Data: Recent studies on dual c-Met/VEGFR-2 inhibitors demonstrate that flexible docking protocols correlate significantly better with biological activity (


) than rigid protocols.
FeatureRigid Docking (AutoDock Vina)Induced-Fit Docking (Glide/Gold)Experimental Result (Kinase Assay)
Binding Mode Static protein; flexible ligand.Flexible protein side-chains; flexible ligand.Dynamic conformational fit.
Score Correlation (

)
0.45 - 0.600.82 - 0.90 N/A (Ground Truth)
Key Interaction Often misses the H-bond with Asp1222 (c-Met).Captures H-bond network with Asp1222 & Glu885.[1]Confirmed

range: 0.052–0.084 µM .[1]
Processing Time High Throughput (<1 min/ligand).Low Throughput (10-20 min/ligand).2-3 Weeks (Synthesis + Assay).

Mechanistic Insight: The quinazoline-2,4-dione core mimics the adenine ring of ATP. However, the substituent at the N3 position often clashes with the "gatekeeper" residue (e.g., T790M in EGFR) unless the protein backbone is allowed to relax. In silico protocols that treat the receptor as rigid will produce false negatives for bulky 3-amino derivatives.

Visualization: The Validated Docking Workflow

The following diagram outlines the "Induced-Fit" workflow required to achieve high correlation for this scaffold.

DockingWorkflow cluster_dock Induced Fit Protocol Start Ligand Preparation (3-amino-quinazoline-2,4-dione) Prep Generate 3D Conformations (LigPrep/ConfGen) Start->Prep Grid Receptor Grid Generation (Define ATP Binding Pocket) Prep->Grid Dock1 Initial Glide Docking (Soft Potential) Grid->Dock1 Refine Prime Side-Chain Refinement (5Å radius around ligand) Dock1->Refine Top 20 Poses Redock Re-Docking into Optimized Active Site Refine->Redock Score Calculate Binding Energy (ΔG) & RMSD vs Co-crystal Redock->Score Output Correlated Hit List Score->Output

Figure 1: Induced-Fit Docking workflow essential for accommodating the N3-substituent of quinazoline-2,4-diones.

Part 2: Physicochemical Properties – The "Failure" Correlation

The Solubility Trap

While in silico tools (SwissADME, pkCSM) accurately predict Lipinski compliance (MW < 500, H-donors < 5), they catastrophically overestimate the aqueous solubility (LogS) of 3-amino-quinazoline-2,4-diones.

The Discrepancy:

  • Prediction: Tools often predict "Moderately Soluble" based on the presence of polar carbonyls and amino groups.

  • Reality: The dione ring creates a highly stable, planar crystal lattice driven by intermolecular

    
     stacking and hydrogen bonding networks (similar to DNA base pairing). This results in compounds that are insoluble in water and difficult to dissolve even in DMSO without heating.
    
PropertyIn Silico Prediction (SwissADME)Experimental Result (Thermodynamic Solubility)Verdict
LogS (Water) -3.5 to -4.5 (Soluble)-6.0 to -7.5 (Insoluble)False Positive
Bioavailability High GI AbsorptionVariable (dependent on formulation)Risk
Drug-Likeness CompliantCompliantAccurate

Scientific Integrity Note: Do not rely on calculated LogP (cLogP) alone. For this scaffold, the Melting Point is a better inverse proxy for solubility. High melting points (>250°C), common in this class, indicate high lattice energy and poor solubility.

Visualization: The Solubility Discrepancy

SolubilityGap cluster_silico In Silico Prediction cluster_wetlab Experimental Reality Input Structure: 3-Amino-quinazoline-2,4-dione Alg 2D Topology Analysis (SwissADME) Input->Alg Lattice Crystal Lattice Energy (Strong π-π Stacking) Input->Lattice Pred Prediction: Soluble (LogS -3.5) Alg->Pred Exp Result: Precipitation (LogS -7.0) Pred->Exp  Discrepancy Gap Lattice->Exp

Figure 2: The divergence between topological solubility predictions and experimental lattice energy effects.

Part 3: Validated Experimental Protocols

To ensure data integrity and reproducibility, use these specific protocols. These are designed to be "self-validating" controls against the artifacts mentioned above.

Protocol A: Kinetic Solubility Assay (Turbidimetric)

Use this to validate in silico LogS predictions before moving to cell-based assays.

  • Stock Preparation: Dissolve the test compound in 100% DMSO to a concentration of 10 mM.

    • Critical Step: If precipitation occurs, sonicate at 40°C for 15 minutes. Visual inspection is mandatory.

  • Serial Dilution: Prepare a secondary stock plate in DMSO (5-point dilution).

  • Aqueous Addition: Spike 2 µL of DMSO stock into 198 µL of PBS (pH 7.4) in a UV-transparent 96-well plate (Final DMSO = 1%).

  • Incubation: Shake at 500 rpm for 2 hours at 25°C.

  • Readout: Measure Absorbance at 620 nm (turbidity).

    • Validation: Include Hydrocortisone (High Solubility Control) and Reserpine (Low Solubility Control).

    • Threshold: Absorbance > 0.005 OD indicates precipitation.

Protocol B: Induced-Fit Docking (Schrödinger Glide / Gold)

Use this to correlate with IC50 data.

  • Protein Prep: Download PDB (e.g., 1M17 for EGFR).[2] Remove water molecules >5Å from the active site. Protonate at pH 7.4 using PROPKA.

  • Grid Generation: Center the grid on the co-crystallized ligand (e.g., Erlotinib).

  • Constraint Setup: Define a Hydrogen Bond constraint on the hinge region residue (e.g., Met793 for EGFR). This mimics the critical interaction of the quinazoline-2,4-dione N1-H or C2=O.

  • Docking: Run SP (Standard Precision) docking with "Enforce Constraint" checked.

  • Scoring: Filter poses by RMSD (< 2.0 Å relative to native ligand core).

References

  • Synthesis and MTH1 Inhibition (2025)

    • Title: Synthesis of 3-(arylamino) quinazoline-2,4(1H,3H)
    • Source: PubMed Central / NIH
    • URL:[Link]

  • Dual c-Met/VEGFR-2 Inhibition (2025)

    • Title: Design and biological evaluation of 3-substituted quinazoline-2,4(1H,3H)-dione derivatives as dual c-Met/VEGFR-2-TK inhibitors.
    • Source: PubMed Central / NIH
    • URL:[Link]

  • Antibacterial & ADMET Evaluation (2024)

    • Title: Evaluation of Quinazolin-2,4-Dione Derivatives as Promising Antibacterial Agents: Synthesis, In Vitro, In Silico ADMET and Molecular Docking Approaches.[3][4]

    • Source: MDPI Molecules
    • URL:[Link]

  • EGFR/BRAF Dual Inhibition (2023)

    • Title: Quinazolin-4-one/3-cyanopyridin-2-one Hybrids as Dual Inhibitors of EGFR and BRAFV600E: Design, Synthesis, and Antiproliferative Activity.[2][5]

    • Source: PubMed Central / NIH
    • URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 3-Amino-1H-quinazoline-2,4-dione

Topic: Personal Protective Equipment (PPE) & Handling Protocols for 3-Amino-1H-quinazoline-2,4-dione CAS: 6577-72-6 Executive Safety Summary From the Desk of the Senior Application Scientist: Handling 3-Amino-1H-quinazol...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal Protective Equipment (PPE) & Handling Protocols for 3-Amino-1H-quinazoline-2,4-dione CAS: 6577-72-6

Executive Safety Summary

From the Desk of the Senior Application Scientist: Handling 3-Amino-1H-quinazoline-2,4-dione requires a shift in mindset from "general lab safety" to "particulate containment." While often used as a synthetic intermediate, this compound presents specific risks associated with dust aerosolization and mucous membrane damage .

The primary danger is not just acute toxicity, but the compound's capacity to cause serious eye damage (H318) and respiratory tract irritation (H335) .[1] As a dry powder, it is prone to static charging, which can cause micro-dispersions during weighing that standard laboratory airflow may not capture if the sash is positioned incorrectly.

This guide prioritizes containment at the source combined with a barrier-first PPE strategy .

Hazard Profile & Risk Assessment

Before selecting PPE, we must validate the specific hazards. The following data is synthesized from GHS classifications and ECHA registrations.

Hazard CategoryGHS CodeSignal WordDescription & Mechanism
Eye Damage H318 DANGER Critical Risk. Causes serious eye damage.[2][3] Particulates can react with moisture in the eye to create localized high-pH or irritant zones, leading to corneal opacity.
Acute Toxicity H302, H312, H332WarningHarmful if swallowed, in contact with skin, or inhaled.[1][2] Systemic absorption is possible through mucous membranes.
Irritation H315, H335WarningCauses skin irritation and respiratory irritation.[2] Inhalation of dust triggers inflammation of the upper respiratory tract.

Technical Insight: The "Danger" signal word for H318 dictates that safety glasses are insufficient . You must upgrade to sealed eyewear to prevent airborne dust migration.

PPE Matrix: The Barrier System

This system is designed to prevent exposure pathways specifically for fine powders.

Protection ZoneRecommended EquipmentTechnical Rationale (The "Why")
Ocular Chemical Splash Goggles (ANSI Z87.1 / EN 166)Safety glasses have gaps.[2] Goggles provide a seal against fine dust that drifts on air currents, preventing H318-level damage.
Respiratory N95/P2 Respirator (Minimum) or PAPR (If >10g)Primary Defense: Engineering controls (Fume Hood).Secondary Defense: If weighing outside a hood is unavoidable (not recommended), an N95 is required to filter particulates <0.3 microns.[2]
Dermal (Hands) Double Nitrile Gloves (Outer: 5 mil / 0.12mm)Layering Logic: The outer glove protects against gross contamination.[2] The inner glove remains clean to prevent skin contact during doffing. Nitrile offers excellent chemical resistance to quinazolines compared to latex.
Body Tyvek® Lab Coat or Closed-Front Cotton Coat Standard cotton coats are porous; dust can penetrate.[2] A Tyvek sleeve protector or apron is recommended during weighing to prevent cuff contamination.

Operational Protocol: Weighing & Solubilization

Standard Operating Procedure (SOP) for handling <10g quantities.

Phase 1: Preparation & Engineering Controls
  • Static Mitigation: Place an ionizing bar or anti-static gun near the balance. Dry quinazoline powders are highly static-prone; static discharge causes "jumping" of particles, defeating containment.

  • Airflow Verification: Ensure the Fume Hood face velocity is 80–100 fpm (0.4–0.5 m/s) .

    • Critical Check: Do not block the rear baffle with waste containers; this creates turbulence that can blow powder back at the operator.

Phase 2: The Weighing Event (High Risk)
  • Don PPE: Put on goggles, double gloves, and lab coat.

  • Transfer: Use a disposable anti-static weighing boat . Avoid metal spatulas if possible; use PTFE-coated spatulas to reduce particle adhesion.

  • Containment: If the balance is not in a hood, use a powder weighing funnel to minimize the surface area of exposed powder.

  • Wet Down: Immediately after weighing, add the solvent (e.g., DMSO, Methanol) to the weighing vessel inside the hood to suppress dust generation.

    • Note: Once in solution, the respiratory risk drops significantly, but the dermal permeation risk increases (especially with DMSO).

Phase 3: Decontamination
  • Wipe Down: Use a wet wipe (ethanol or water-dampened) to clean the balance area. Do not use compressed air ; this aerosolizes settled dust.

  • Doffing: Remove outer gloves first, turning them inside out. Dispose of them as solid hazardous waste.

Visual Workflow: Safety Logic

The following diagram illustrates the decision-making process for handling this compound, emphasizing the "Stop/Go" safety checks.

SafetyProtocol Start START: Task Assessment CheckHazards Check SDS: H318 (Eye Damage)? Start->CheckHazards PPE_Decision Select PPE: Goggles + Nitrile + N95 CheckHazards->PPE_Decision Confirmed Hood_Check Fume Hood Functional? PPE_Decision->Hood_Check Weighing Weighing Procedure (Minimize Dust) Hood_Check->Weighing Yes (Face Velocity >0.4m/s) Stop STOP: Maintenance Required Hood_Check->Stop No Solubilization Solubilization (Add Solvent Immediately) Weighing->Solubilization Cleanup Wet Wipe Cleanup (No Compressed Air) Solubilization->Cleanup Disposal Dispose as HazWaste Cleanup->Disposal

Caption: Operational workflow emphasizing the critical check of engineering controls (Fume Hood) prior to handling H318-classified solids.

Emergency Response & Disposal

Exposure Response
  • Eye Contact (Critical): Immediately flush with water for 15 minutes .[4] Hold eyelids apart. The H318 classification implies irreversible damage is possible within seconds; speed is vital.

  • Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by trained personnel.

  • Skin Contact: Wash with soap and water.[4][5][6] Do not use ethanol on skin, as it may enhance absorption if the compound is dissolved in it.

Disposal Strategy
  • Waste Classification: While not explicitly listed on the RCRA "P" or "U" lists (40 CFR 261.33) as a specific entry, it exhibits characteristics of toxicity.[1]

  • Method: High-temperature incineration is the required method for organic nitrogen heterocycles to ensure complete thermal destruction of the quinazoline ring.

  • Labeling: Tag waste containers clearly with "Toxic" and "Irritant."

References

  • PubChem. (n.d.). 3-Amino-1H-quinazoline-2,4-dione (Compound Summary). National Library of Medicine. Retrieved from [Link]

  • European Chemicals Agency (ECHA). (n.d.). C&L Inventory: 3-amino-2,4-dioxo-1,2,3,4-tetrahydroquinazoline. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Amino-1H-quinazoline-2,4-dione
Reactant of Route 2
3-Amino-1H-quinazoline-2,4-dione
© Copyright 2026 BenchChem. All Rights Reserved.